Dihydroxylysinonorleucine

Core Science & Biosynthesis

The Keystone of Collagen Stability: A Technical Guide to Dihydroxylysinonorleucine's Role in Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Functions of Dihydroxylysinonorleucine in Collagen Synthesis.

Abstract

Dihydroxylysinonorleucine (DHLNL) is a critical intermolecular cross-linking amino acid essential for the stabilization and maturation of collagen fibrils. This aldimine-containing compound is formed enzymatically during the post-translational modification of collagen, playing a pivotal role in providing tensile strength and structural integrity to connective tissues. This technical guide delves into the intricate role of DHLNL in collagen synthesis, detailing its biochemical formation, its impact on the mechanical properties of collagen, and the methodologies employed for its analysis. Quantitative data on DHLNL distribution, detailed experimental protocols, and visual representations of its formation and analytical workflows are provided to serve as a comprehensive resource for professionals in the fields of biochemistry, cell biology, and drug development.

Introduction

Collagen, the most abundant protein in mammals, is the primary structural component of connective tissues such as skin, bone, tendons, and ligaments. Its remarkable tensile strength is not an inherent property of the individual tropocollagen molecules but is conferred by a series of post-translational modifications, most notably the formation of intermolecular cross-links. Among these, the reducible divalent cross-link, dihydroxylysinonorleucine (DHLNL), is of significant interest due to its role as a key intermediate in the maturation of collagen fibrils.

The concentration of DHLNL is observed to increase during the development and maturation of connective tissue, signifying its importance in the formation of stable, functional collagen fibers.[1][2] This guide will explore the enzymatic cascade leading to the synthesis of DHLNL, present quantitative data on its prevalence in various tissues, and provide detailed protocols for its detection and quantification.

The Biochemical Pathway of Dihydroxylysinonorleucine Formation

The synthesis of DHLNL is a multi-step enzymatic process that occurs in the extracellular matrix. It begins with the hydroxylation of specific lysine (B10760008) residues within the collagen propeptides, followed by oxidative deamination to form reactive aldehydes. These aldehydes then spontaneously condense with a hydroxylysine residue on an adjacent collagen molecule to form the DHLNL cross-link.

Key Enzymes in DHLNL Synthesis

Two primary enzymes are responsible for the formation of DHLNL:

• Lysyl Hydroxylase (LH): This enzyme, also known as procollagen-lysine 5-dioxygenase, catalyzes the hydroxylation of lysine residues to hydroxylysine. There are three isoforms of lysyl hydroxylase (LH1-3) in humans.[3]

• Lysyl Oxidase (LOX): This copper-dependent enzyme catalyzes the oxidative deamination of the ε-amino group of lysine and hydroxylysine residues, converting them into reactive aldehydes, allysine (B42369) and hydroxyallysine, respectively.[4]

The Formation Pathway

The formation of DHLNL can be summarized in the following steps:

• Hydroxylation: Within the rough endoplasmic reticulum, lysyl hydroxylase hydroxylates specific lysine residues on the procollagen (B1174764) alpha chains to form hydroxylysine.

• Oxidative Deamination: Following secretion into the extracellular space, lysyl oxidase acts on a hydroxylysine residue in the telopeptide region of a collagen molecule, converting it to hydroxyallysine.

• Condensation: The aldehyde group of hydroxyallysine spontaneously reacts with the ε-amino group of a hydroxylysine residue located in the helical region of an adjacent collagen molecule.

• Amadori Rearrangement: The initial Schiff base product undergoes an Amadori rearrangement to form the more stable keto-amine, which is the reducible form of dihydroxylysinonorleucine.[5]

Biochemical pathway of Dihydroxylysinonorleucine (DHLNL) formation.

Quantitative Analysis of Dihydroxylysinonorleucine

The abundance of DHLNL varies across different tissues and developmental stages, reflecting the specific mechanical requirements of each tissue. Generally, tissues subjected to higher tensile forces, such as tendons and ligaments, exhibit higher concentrations of collagen cross-links.

Distribution of DHLNL in Various Tissues

Tissue Type	Species	DHLNL Concentration (mol/mol of collagen)	Reference(s)
Tendon (Achilles)	Bovine	~0.3 - 0.5	[1]
Skin	Rat	~0.1 - 0.2	[6]
Bone (Dentin)	Bovine	Higher than tendon	[1]
Cartilage	Human	Variable, present	[7]
Lung (Healthy)	Human	~0.1	[8]
Lung (Adenocarcinoma)	Human	~0.3	[8]

Correlation of DHLNL with Mechanical Properties

The formation of DHLNL and other cross-links is directly correlated with the mechanical strength of collagenous tissues. An increase in cross-link density enhances the tensile strength and stiffness of collagen fibrils.

Mechanical Property	Correlation with Cross-link Density	Quantitative Effect	Reference(s)
Ultimate Tensile Strength (UTS)	Positive, quadratic relationship	UTS increases with cross-link density.[9]	[8][9][10]
Young's Modulus (Stiffness)	Positive	Stiffness increases with cross-link density.	[11][12][13]
Strain to Failure	Variable	Can increase or decrease depending on the specific cross-link and tissue.	[9][11]

Experimental Protocols

The analysis of DHLNL requires specific and sensitive methodologies due to its low abundance and the complexity of the collagen matrix. The following sections provide detailed protocols for the key experimental procedures.

Protocol for Sodium Borohydride (B1222165) (NaBH₄) Reduction of Collagen Cross-links

This protocol stabilizes the reducible aldimine and keto-amine cross-links, including DHLNL, by reducing them to their corresponding secondary amines, making them stable for subsequent analysis.

Materials:

• Tissue sample (e.g., tendon, skin)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium borohydride (NaBH₄)

• 0.1 M Acetic acid

• Dialysis tubing (12-14 kDa MWCO)

• Lyophilizer

Procedure:

• Tissue Preparation: Finely mince the tissue sample and wash extensively with cold PBS to remove non-collagenous proteins.

• Reduction: Suspend the washed tissue in PBS at a concentration of 10 mg/mL. Add solid NaBH₄ to a final concentration of 1 mg/mL.[14][15]

• Incubation: Gently stir the suspension at room temperature for 1 hour.

• Quenching: Stop the reaction by the dropwise addition of 0.1 M acetic acid until the effervescence ceases.

• Dialysis: Transfer the reduced tissue to dialysis tubing and dialyze extensively against deionized water at 4°C for 48 hours, with several changes of water.

• Lyophilization: Freeze the dialyzed sample and lyophilize to obtain the dried, reduced collagen.

Protocol for HPLC-MS/MS Quantification of Dihydroxylysinonorleucine

This method provides highly sensitive and specific quantification of DHLNL from hydrolyzed collagen samples.

Materials:

• Lyophilized, reduced collagen sample

• 6 M Hydrochloric acid (HCl)

• Internal standard (e.g., deuterated DHLNL)

• HPLC system coupled to a tandem mass spectrometer (MS/MS)

• C18 reversed-phase HPLC column

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Nitrogen gas for drying

Procedure:

• Acid Hydrolysis: Weigh approximately 5 mg of the reduced collagen sample into a hydrolysis tube. Add 1 mL of 6 M HCl and the internal standard. Seal the tube under vacuum and hydrolyze at 110°C for 24 hours.

• Drying: After hydrolysis, open the tube and dry the sample under a stream of nitrogen gas at 60°C.

• Reconstitution: Reconstitute the dried hydrolysate in 1 mL of Mobile Phase A.

• HPLC Separation: Inject an aliquot of the reconstituted sample onto the C18 column. Elute the cross-links using a gradient of Mobile Phase B. A typical gradient might be 0-5% B over 5 minutes, followed by 5-50% B over 20 minutes.

• MS/MS Detection: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for DHLNL and its internal standard in multiple reaction monitoring (MRM) mode.

• Quantification: Calculate the concentration of DHLNL by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Protocol for In Vitro Lysyl Hydroxylase Activity Assay

This assay measures the activity of lysyl hydroxylase by detecting the hydroxylation of a synthetic peptide substrate.

Materials:

• Cell or tissue homogenate containing lysyl hydroxylase

• Synthetic peptide substrate (e.g., a collagen-like peptide with lysine residues)

• Assay buffer: 0.1 M Tris-HCl, pH 7.8, containing 0.1 M KCl, 0.1 M glycine, and 1.7 mM dithiothreitol

• Cofactors: 0.2 mM FeSO₄, 2 mM 2-oxoglutarate, 4 mM ascorbate

• HPLC system for product analysis

Procedure:

• Reaction Mixture: Prepare the reaction mixture containing assay buffer, cofactors, and the synthetic peptide substrate.

• Enzyme Addition: Initiate the reaction by adding the cell or tissue homogenate.

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 1-2 hours).

• Termination: Stop the reaction by adding an equal volume of 10% trichloroacetic acid.

• Analysis: Centrifuge to pellet the precipitated protein. Analyze the supernatant for the hydroxylated peptide product using HPLC.

Protocol for In Vitro Lysyl Oxidase Activity Assay (Fluorometric)

This assay measures the activity of lysyl oxidase by detecting the hydrogen peroxide produced during the oxidative deamination of a substrate.[1][16][17][18][19]

Materials:

• Purified lysyl oxidase or cell/tissue extract

• Assay buffer: 1.2 M urea, 50 mM sodium borate, pH 8.2

• Substrate: 10 mM 1,5-diaminopentane

• Horseradish peroxidase (HRP)

• Amplex® Red reagent

• Black 96-well microplate

• Fluorometric plate reader

Procedure:

• Reaction Mixture: In each well of the microplate, prepare a reaction mixture containing the assay buffer, HRP, and Amplex® Red reagent.

• Enzyme/Sample Addition: Add the purified lysyl oxidase or cell/tissue extract to the wells.

• Substrate Addition: Initiate the reaction by adding the 1,5-diaminopentane substrate.

• Incubation: Incubate the plate at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence at an excitation wavelength of 530-560 nm and an emission wavelength of ~590 nm at regular intervals.

• Data Analysis: Calculate the rate of increase in fluorescence, which is proportional to the lysyl oxidase activity.

Visualizing the Workflow and Relationships

Experimental Workflow for DHLNL Analysis

A typical experimental workflow for the analysis of DHLNL.

Relationship between DHLNL and Collagen Stability

The logical relationship between DHLNL and collagen stability.

Conclusion

Dihydroxylysinonorleucine is a fundamental component in the intricate process of collagen synthesis and maturation. Its formation, orchestrated by the precise actions of lysyl hydroxylase and lysyl oxidase, is a critical determinant of the biomechanical properties of connective tissues. The quantitative analysis of DHLNL serves as a valuable biomarker for assessing collagen metabolism in both physiological and pathological conditions. The detailed methodologies and conceptual frameworks presented in this technical guide provide a solid foundation for researchers and drug development professionals to further investigate the role of DHLNL in health and disease, and to explore its potential as a therapeutic target.

References

• 1. A fluorometric assay for detection of lysyl oxidase enzyme activity in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Novel UPLC-MS/MS Method Identifies Organ-Specific Dipeptide Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Influence of Crosslink Density and Stiffness on Mechanical Properties of Type I Collagen Gel [mdpi.com]
• 6. A novel 3-hydroxyproline (3Hyp)-rich motif marks the triple-helical C terminus of tendon type I collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cartilage, tendons, ligaments and skin in brief | Swiss Alp Health [swiss-alp-health.ch]
• 8. Collagen cross-linking and ultimate tensile strength in dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Multiscale Characterization of Type I Collagen Fibril Stress–Strain Behavior under Tensile Load: Analytical vs. MD Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Collagen - Wikipedia [en.wikipedia.org]
• 12. ballarini.cive.uh.edu [ballarini.cive.uh.edu]
• 13. Tuning the elastic modulus of hydrated collagen fibrils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Collagen reduction by sodium borohydride: effects of reconstitution, maturation and lathyrism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stabilization of cross-links in collagen by borohydride reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. abcam.com [abcam.com]
• 17. Amplite® Fluorimetric Lysyl Oxidase Assay Kit *Red Fluorescence* | AAT Bioquest [aatbio.com]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]

Dihydroxylysinonorleucine: An In-Depth Technical Guide to a Key Indicator of New Collagen Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is an immature difunctional collagen cross-link that serves as a critical indicator of new collagen formation and active tissue remodeling.[1] Its quantification provides valuable insights into various physiological and pathological processes, including wound healing, fibrosis, and tissue engineering. This technical guide offers a comprehensive overview of DHLNL, from its biochemical synthesis to detailed protocols for its analysis, aimed at researchers and professionals in drug development and life sciences.

Biochemical Background: The Formation of Dihydroxylysinonorleucine

The biosynthesis of DHLNL is a sophisticated post-translational modification of collagen that occurs in the extracellular matrix, primarily orchestrated by two key enzymes: lysyl hydroxylase 2 (LH2) and lysyl oxidase (LOX).[2][3]

• Lysyl Hydroxylation: The process begins with the hydroxylation of specific lysine (B10760008) residues in the telopeptide regions of procollagen (B1174764) molecules by LH2 (encoded by the PLOD2 gene) to form hydroxylysine.[4]

• Oxidative Deamination: Subsequently, lysyl oxidase, a copper-dependent enzyme, catalyzes the oxidative deamination of the ε-amino group of specific hydroxylysine residues in the collagen telopeptides, forming a reactive aldehyde called hydroxyallysine.[2][5]

• Cross-link Formation: A hydroxyallysine residue on one collagen molecule then spontaneously condenses with a hydroxylysine residue on an adjacent collagen molecule to form the immature, reducible Schiff base cross-link, dehydro-dihydroxylysinonorleucine.[2][6] This is then stabilized to DHLNL.

DHLNL is an intermediate in the formation of more stable, mature trivalent cross-links such as pyridinoline.[1] Therefore, the abundance of DHLNL relative to mature cross-links provides a snapshot of the rate of new collagen deposition versus collagen maturation.[1]

Signaling Pathway Regulating DHLNL Formation

The expression of PLOD2, the gene encoding the critical enzyme LH2, is tightly regulated by signaling pathways, most notably the Transforming Growth Factor-beta (TGF-β) pathway. TGF-β is a potent profibrotic cytokine that plays a central role in stimulating collagen synthesis and cross-linking.[1][7]

The binding of TGF-β to its receptor initiates a signaling cascade that leads to the phosphorylation and activation of SMAD transcription factors.[7][8] These activated SMADs then translocate to the nucleus, where they bind to specific promoter regions of target genes, including PLOD2, to upregulate their expression.[1][9] This increased expression of LH2 leads to a higher degree of lysine hydroxylation in collagen telopeptides, thereby promoting the formation of DHLNL.[4]

TGF-β signaling pathway leading to the upregulation of PLOD2 gene expression.

Quantitative Data on Dihydroxylysinonorleucine

The ratio of DHLNL to its counterpart, hydroxylysinonorleucine (HLNL), is a key indicator of the status of collagen metabolism. An elevated DHLNL/HLNL ratio is often associated with conditions involving increased collagen turnover and fibrosis.[1] The following table summarizes available quantitative data.

Tissue/Condition	Species	DHLNL/HLNL Ratio (Mean ± SEM)	Significance
Lung
Control	Human	0.6 ± 0.1	Baseline for healthy lung tissue.[1]
Interstitial Lung Disease (ILD)	Human	0.7 ± 0.1	Slight, non-significant increase compared to control.[1]
Adult Respiratory Distress Syndrome (ARDS)	Human	1.4 ± 0.2	Significantly elevated, indicating an acute fibrotic episode.[1]
Bone
Wistar Rats (8 weeks)	Rat	~0.8 (calculated from total immature cross-links)	Represents a baseline for young, healthy bone.[1]
Diabetic WBN/Kob Rats (8 weeks)	Rat	~1.0 (calculated from total immature cross-links)	Suggests altered collagen metabolism in diabetic bone.[1]

Note: Absolute quantitative data for DHLNL across a wide range of tissues is limited in publicly available literature. The provided values are primarily ratios and are intended for comparative purposes. Researchers should refer to the original publications for precise data and experimental context.

Experimental Protocols for the Analysis of Dihydroxylysinonorleucine

The accurate quantification of DHLNL is predominantly achieved through high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[2]

Diagram of Experimental Workflow

General experimental workflow for the quantification of DHLNL.

Detailed Methodologies

1. Sample Preparation

• Tissue Collection and Storage: Tissues should be snap-frozen in liquid nitrogen immediately after collection and stored at -80°C to prevent degradation.[2]

• Homogenization: Frozen tissue samples (typically 5-50 mg) are pulverized or homogenized in a suitable buffer. For some protocols, lyophilization (freeze-drying) may be performed prior to homogenization.[2]

2. Reduction of Immature Cross-links

To stabilize the acid-labile Schiff base precursors of DHLNL, a reduction step is crucial.[2]

• The homogenized tissue is incubated with a solution of sodium borohydride (B1222165) (NaBH₄) in a buffered solution (e.g., phosphate (B84403) buffer, pH 7.4).[2][10] The reaction is typically carried out on ice and then at room temperature for 1-2 hours.[1][10]

3. Acid Hydrolysis

• The reduced tissue pellet is washed to remove excess reagents and then subjected to acid hydrolysis to break down the collagen into its constituent amino acids and cross-links.[2] This is typically achieved by incubating the sample in 6 M HCl at 110°C for 18-24 hours.[1]

4. Sample Cleanup (Optional but Recommended)

• After hydrolysis, the sample is dried to remove the acid. Solid-phase extraction (SPE) may be used to purify the hydrolysate and remove interfering substances.[2]

5. HPLC-MS/MS Analysis

• Chromatography: The purified hydrolysate is reconstituted in a suitable solvent and injected into an HPLC system. Reversed-phase chromatography is commonly used, often with a C18 column and an ion-pairing agent like heptafluorobutyric acid (HFBA) in the mobile phase to improve the retention and separation of the polar cross-link molecules.[2][10] A gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid, is typically used for elution.[1]

• Mass Spectrometry: Detection and quantification are performed using electrospray ionization (ESI) in positive ion mode.[2] Multiple reaction monitoring (MRM) is employed for its high selectivity and sensitivity, using specific precursor-to-product ion transitions for DHLNL and an internal standard.[2]

  • Precursor Ion (m/z): [M+H]⁺ for DHLNL.

  • Product Ions: Specific fragment ions of DHLNL. Note: The exact m/z values for precursor and product ions should be determined empirically on the specific mass spectrometer being used.

6. Data Analysis

• The concentration of DHLNL is determined from a standard curve generated using purified standards.[2]

• The cross-link data is typically normalized to the total collagen content of the sample, which can be determined by measuring the hydroxyproline (B1673980) content in the same hydrolysate. The results are often expressed as moles of cross-link per mole of collagen.[2]

Conclusion and Future Directions

Dihydroxylysinonorleucine is a valuable biomarker for assessing new collagen formation and the dynamics of tissue remodeling. Its measurement can provide crucial information in the context of fibrotic diseases, wound healing, and the evaluation of novel therapeutics targeting the extracellular matrix. The methodologies outlined in this guide provide a robust framework for the accurate quantification of DHLNL.

Future research should focus on the broader application of DHLNL quantification in various disease models and clinical settings. The development of high-throughput assays for DHLNL in easily accessible biological fluids, such as serum or urine, would significantly enhance its clinical utility as a non-invasive biomarker. Furthermore, a deeper understanding of the regulatory networks governing DHLNL formation could unveil new therapeutic targets for a range of pathological conditions characterized by aberrant collagen metabolism.

References

• 1. A hierarchical network of hypoxia-inducible factor and SMAD proteins governs procollagen lysyl hydroxylase 2 induction by hypoxia and transforming growth factor β1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interplay between Polyphenols and Lysyl Oxidase Enzymes | Encyclopedia MDPI [encyclopedia.pub]
• 3. The Role of the Lysyl Oxidases in Tissue Repair and Remodeling: A Concise Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Biomechanical and biochemical study of a standardized wound healing model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. mdpi.com [mdpi.com]

preliminary studies on Dihydroxylysinonorleucine in fibrosis

An In-depth Technical Guide on Preliminary Studies of Dihydroxylysinonorleucine in Fibrosis

Introduction

Fibrosis, a pathological process characterized by the excessive deposition and remodeling of the extracellular matrix (ECM), is a major contributor to organ failure in a multitude of chronic diseases.[1] A key component of the ECM is collagen, whose stability and insolubility are critically dependent on the formation of covalent cross-links.[2] Dihydroxylysinonorleucine (DHLNL) is an immature, divalent collagen cross-link formed during collagen maturation.[2][3] Preliminary research has identified DHLNL, particularly its ratio to hydroxylysinonorleucine (HLNL), as a potential biomarker for the dynamic state of fibrotic processes.[2][4] This technical guide provides a comprehensive overview of the foundational studies on DHLNL in fibrosis, detailing its biochemical formation, regulatory pathways, and the experimental protocols for its quantification, aimed at researchers, scientists, and professionals in drug development.

Biochemical Formation of Dihydroxylysinonorleucine (DHLNL)

The biosynthesis of DHLNL is a post-translational modification of collagen that occurs in the extracellular space, orchestrated by a two-step enzymatic cascade involving lysyl hydroxylase (LH) and lysyl oxidase (LOX).[3]

• Hydroxylation: Specific lysine (B10760008) residues within the telopeptide regions of procollagen (B1174764) molecules are hydroxylated by lysyl hydroxylases (PLOD family of enzymes) in the endoplasmic reticulum. This step is dependent on cofactors such as iron and ascorbate (B8700270) (Vitamin C).[3]

• Oxidative Deamination & Cross-linking: Following secretion into the extracellular space, lysyl oxidase (LOX), a copper-dependent enzyme, catalyzes the oxidative deamination of specific hydroxylysine residues to form reactive aldehyde residues (hydroxyallysine).[5][6] A subsequent condensation reaction between a hydroxyallysine residue on one collagen molecule and a hydroxylysine residue on an adjacent molecule forms the stable, immature DHLNL cross-link.[3][5]

This process is fundamental for the initial stabilization of newly formed collagen fibrils.[6]

Caption: Biosynthesis pathway of the DHLNL collagen cross-link.

DHLNL as a Biomarker in Fibrosis

The dynamics of collagen cross-linking provide valuable insights into the state of the fibrotic process. Immature cross-links like DHLNL form rapidly as new collagen is deposited, while mature, trivalent cross-links such as hydroxypyridinium (OHP) are more indicative of chronic, established fibrosis.[2][4] This distinction makes the ratio of these cross-links a powerful diagnostic tool.

Studies on patients with fibrotic lung diseases have highlighted the significance of the DHLNL:HLNL ratio. An elevated ratio is suggested to be a molecular marker for an acute fibrotic episode, as seen in Adult Respiratory Distress Syndrome (ARDS), whereas an increase in mature OHP cross-links is associated with chronic conditions like Interstitial Lung Disease (ILD).[4][7][8] The proposed mechanism for the increase in DHLNL is an upregulation in the activity of lysyl hydroxylase.[4][8]

Quantitative Data Summary

The following table summarizes the key findings from comparative studies of collagen cross-links in human lung tissue.

Condition	DHLNL:HLNL Ratio	Hydroxypyridinium (OHP) Content	Implication	Reference
Control Subjects	Normal	Normal	Healthy Collagen Turnover	[4][8]
Adult Respiratory Distress Syndrome (ARDS)	Significantly Elevated	Normal	Acute Fibrotic Episode	[4][8]
Interstitial Lung Disease (ILD)	Normal	Significantly Increased	Chronic, Established Fibrosis	[4][8]

Regulatory Signaling Pathways

The enzymatic machinery responsible for DHLNL formation is tightly regulated by pro-fibrotic signaling pathways. Understanding these pathways is crucial for identifying therapeutic targets to modulate collagen cross-linking in fibrotic diseases.

Key regulatory pathways include:

• Transforming Growth Factor-beta (TGF-β): A principal driver of fibrosis, TGF-β signaling, particularly via the SMAD3 pathway, is known to upregulate the expression of lysyl hydroxylase 2 (PLOD2), the enzyme critical for the hydroxylation step leading to DHLNL formation.[1][3]

• Wnt Signaling: The Wnt/β-catenin pathway has been shown to have cross-talk with TGF-β signaling and can independently promote the trans-differentiation of fibroblasts into myofibroblasts, the primary cell type responsible for ECM deposition.[1][9]

• Hypoxia-Inducible Factor 1-alpha (HIF-1α): In conditions of low oxygen (hypoxia), often present in fibrotic tissue, HIF-1α can upregulate the expression of both PLOD2 and LOX genes.[3]

Caption: Pro-fibrotic signaling pathways regulating DHLNL formation.

Experimental Protocols

Accurate quantification of DHLNL is essential for its validation as a biomarker. Below are generalized methodologies for common analytical techniques.

Protocol 1: Generalized Immunoassay for DHLNL Quantification

This protocol outlines a standard plate-based immunodetection assay for quantifying DHLNL in biological samples.[10]

1. Preparation:

• 1.1. Prepare all required buffers (e.g., Coating, Blocking, Wash, Assay) as per standard operating procedures.

• 1.2. Thaw samples, standards, and controls on ice. Clarify samples by centrifugation if necessary.

• 1.3. Prepare serial dilutions of a known DHLNL standard to generate a standard curve.

2. Plate Coating (Indirect Assay):

• 2.1. Coat microplate wells with an appropriate capture antibody or antigen.

• 2.2. Incubate, then wash the plate three times with Wash Buffer.

3. Blocking:

• 3.1. Add Blocking Buffer to each well to minimize non-specific binding.

• 3.2. Incubate for 1-2 hours at room temperature.

• 3.3. Wash the plate three times with Wash Buffer.

4. Sample and Standard Incubation:

• 4.1. Add prepared standards, controls, and samples to the designated wells.

• 4.2. Seal the plate and incubate for 2 hours at room temperature or as optimized.

5. Detection Antibody Incubation:

• 5.1. Wash the plate five times with Wash Buffer.

• 5.2. Add the diluted detection antibody to each well.

• 5.3. Seal the plate and incubate for 1-2 hours at room temperature.

6. Signal Generation and Data Acquisition:

• 6.1. Wash the plate five times with Wash Buffer.

• 6.2. Add the enzyme-conjugated secondary antibody or other signal reagent and incubate.

• 6.3. Add the substrate and allow the reaction to develop. Add Stop Solution if required.

• 6.4. Read the plate using a compatible microplate reader at the appropriate wavelength.

7. Data Analysis:

• 7.1. Subtract the average background reading from all measurements.

• 7.2. Plot the standard curve and determine the concentration of DHLNL in samples via interpolation.

Protocol 2: Acid Hydrolysis of Tissue for LC-MS/MS Analysis

This protocol describes the preparation of tissue samples for DHLNL quantification via Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[11]

1. Materials:

• Tissue sample (5-10 mg, wet weight)

• 6 M Hydrochloric acid (HCl)

• Stable isotope-labeled DHLNL internal standard

• Pyrex hydrolysis tubes

• Heating block or oven (110°C)

• Vacuum centrifuge

2. Procedure:

• 2.1. Weigh 5-10 mg of tissue into a Pyrex hydrolysis tube.

• 2.2. Add a known quantity of the internal standard to each sample for accurate quantification.

• 2.3. Add 1 mL of 6 M HCl to each tube.

• 2.4. Freeze the samples in liquid nitrogen and flame-seal the tubes under vacuum.

• 2.5. Place sealed tubes in a heating block at 110°C for 16-24 hours to hydrolyze proteins and release cross-links.

• 2.6. After cooling, carefully open the tubes and transfer the hydrolysate to a microcentrifuge tube.

• 2.7. Dry the samples completely using a vacuum centrifuge.

• 2.8. Reconstitute the dried sample in a suitable buffer for derivatization or direct injection.

• 2.9. Analyze the sample by LC-MS/MS.

Workflow for Biomarker Validation

The establishment of DHLNL as a clinically useful biomarker requires a systematic validation process, moving from initial discovery to clinical application.

Caption: A typical workflow for validating a novel biomarker like DHLNL.

Conclusion and Future Directions

Preliminary studies strongly suggest that Dihydroxylysinonorleucine is more than a simple structural component of collagen; it is a dynamic indicator of ECM remodeling. The elevated DHLNL:HLNL ratio in acute fibrotic states presents a significant opportunity for the development of novel diagnostics to assess disease activity.[2][4] However, to translate these initial findings into clinical practice, further research is imperative. Future studies should focus on validating these findings in larger, more diverse patient cohorts and across different fibrotic diseases. Furthermore, a deeper investigation into the specific roles of different lysyl hydroxylase and lysyl oxidase isoforms in DHLNL formation could unveil more precise therapeutic targets to halt the progression of fibrosis.

References

• 1. Mechanisms of Fibrosis | Cell Signaling Technology [cellsignal.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Role of the Lysyl Oxidases in Tissue Repair and Remodeling: A Concise Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen. | UCSF Medical Education [meded.ucsf.edu]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

The Pivotal Role of Dihydroxylysinonorleucine in Extracellular Matrix Remodeling: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the biochemistry, quantification, and regulatory pathways of dihydroxylysinonorleucine (DHLNL), a key immature collagen cross-link, offers critical insights into the dynamics of tissue remodeling in health and disease. This guide provides a comprehensive technical overview for scientists and professionals in drug development, detailing the function of DHLNL and methodologies for its study.

The extracellular matrix (ECM) is a dynamic scaffold crucial for tissue integrity and function. Its constant remodeling, a balance of synthesis and degradation of its components, is fundamental to processes ranging from development and wound healing to the progression of fibrotic diseases. Central to the ECM's structural stability is collagen, the most abundant protein in mammals. The mechanical properties of collagen are conferred by a series of post-translational modifications, including the formation of covalent cross-links. Among these, dihydroxylysinonorleucine (DHLNL) emerges as a critical, albeit transient, player.

DHLNL is a difunctional, reducible, immature cross-link, representing an early stage in the maturation of stable, trivalent collagen cross-links.[1] Its presence is indicative of newly synthesized and actively cross-linked collagen, making it a sensitive biomarker for ongoing tissue remodeling.[1] An elevated level or an increased ratio of DHLNL to its counterpart, hydroxylysinonorleucine (HLNL), can signify acute fibrotic events, highlighting its potential as a diagnostic and therapeutic target.[2][3]

The Biochemical Pathway of Dihydroxylysinonorleucine Formation

The synthesis of DHLNL is a precise, two-step enzymatic cascade that occurs in the extracellular space, orchestrated by lysyl hydroxylases and lysyl oxidases.

• Lysyl Hydroxylation: The process begins with the hydroxylation of specific lysine (B10760008) residues within the telopeptide regions of procollagen (B1174764) molecules. This reaction is catalyzed by lysyl hydroxylase 2 (LH2), also known as procollagen-lysine, 2-oxoglutarate 5-dioxygenase 2 (PLOD2).[4][5] This enzyme is crucial for the subsequent formation of the dihydroxylated cross-link.

• Oxidative Deamination and Cross-link Formation: Subsequently, lysyl oxidase (LOX), a copper-dependent enzyme, catalyzes the oxidative deamination of a hydroxylysine residue in the telopeptide to form a reactive aldehyde, hydroxyallysine.[6] This aldehyde then spontaneously condenses with a hydroxylysine residue on an adjacent collagen molecule to form a Schiff base, which upon rearrangement, forms the stable, immature cross-link, dehydro-dihydroxylysinonorleucine. Reduction of this compound, which occurs in vivo or can be induced experimentally, yields dihydroxylysinonorleucine (DHLNL).[7]

Biochemical pathway of Dihydroxylysinonorleucine (DHLNL) formation.

Quantitative Analysis of Dihydroxylysinonorleucine

The quantification of DHLNL provides a valuable snapshot of the rate of new collagen deposition and cross-linking. Its levels vary with age and are altered in pathological conditions, particularly in fibrotic diseases.

Tissue/Condition	Analyte	Concentration/Ratio	Significance	Reference(s)
Human Dermis	DHLNL	Decreases with age	Reflects changes in collagen maturation and stability over time.	[8][9]
Fibrotic Lung Disease (ARDS)	DHLNL:HLNL Ratio	Significantly elevated	Indicates an acute fibrotic episode with increased new collagen synthesis.	[2][3]
Systemic Sclerosis (SSc) Skin	PLOD2 mRNA	Highly increased	Correlates with increased pyridinoline (B42742) cross-links, suggesting a role for the DHLNL pathway in fibrosis.	[4][5]

Signaling Pathways Regulating Dihydroxylysinonorleucine Formation

The expression and activity of the key enzymes, PLOD2 and LOX, are tightly controlled by a network of signaling pathways. Dysregulation of these pathways is a common feature of diseases characterized by aberrant ECM remodeling.

Transforming Growth Factor-β (TGF-β) Signaling

TGF-β is a potent profibrotic cytokine that plays a central role in stimulating collagen synthesis and cross-linking.[4] Upon binding to its receptor, TGF-β activates the canonical SMAD signaling pathway. The activated SMAD2/3 complex translocates to the nucleus and, in conjunction with other transcription factors, upregulates the expression of both PLOD2 and LOX genes.[10][11][12] This leads to increased hydroxylation of lysine residues and enhanced collagen cross-linking, contributing to the stiffening of the ECM in fibrotic tissues.

TGF-β signaling pathway regulating PLOD2 and LOX expression.

Wnt Signaling

The Wnt signaling pathway, crucial in development and tissue homeostasis, also influences ECM remodeling. Both canonical (β-catenin-dependent) and non-canonical pathways are implicated.[1][3] The canonical pathway, upon activation, can lead to the stabilization of β-catenin, which then translocates to the nucleus to regulate target gene expression, including genes involved in ECM production.[13][14] Non-canonical Wnt signaling can influence cell polarity and cytoskeletal organization, indirectly affecting ECM deposition and alignment.[15] The interplay between Wnt signaling and other pathways like TGF-β can further modulate the expression of enzymes involved in collagen cross-linking.

Canonical and non-canonical Wnt signaling in ECM remodeling.

Integrin Signaling

Integrins are transmembrane receptors that link the ECM to the intracellular cytoskeleton and play a key role in mechanotransduction. The binding of integrins to ECM components, such as collagen, can trigger intracellular signaling cascades, including the activation of Focal Adhesion Kinase (FAK).[16][17][18] Activated FAK can, in turn, influence various downstream pathways, including those that regulate the expression and activity of LOX, thereby modulating collagen cross-linking in response to mechanical cues from the ECM.[8][9]

Integrin signaling pathway and its influence on Lysyl Oxidase.

Experimental Protocols

Accurate quantification of DHLNL and analysis of the enzymes involved in its formation are crucial for research and drug development. Below are detailed methodologies for key experiments.

Quantification of Dihydroxylysinonorleucine by HPLC-MS/MS

This protocol outlines a robust method for the quantification of DHLNL and HLNL from tissue samples using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry.[16][19][20]

1. Sample Preparation:

• Tissue Homogenization: Snap-freeze tissue samples in liquid nitrogen and store at -80°C. Homogenize the frozen tissue into a fine powder.

• Reduction: To stabilize the immature cross-links, resuspend the tissue homogenate in a phosphate (B84403) buffer (pH 7.4) containing sodium borohydride (B1222165) (NaBH₄). Incubate on ice followed by room temperature incubation.

• Acid Hydrolysis: After quenching the reduction reaction, wash the tissue pellet and hydrolyze in 6 M HCl at 110°C for 18-24 hours in a sealed, pressure-tight vial.

• Drying and Reconstitution: Dry the hydrolysate under vacuum to remove the acid. Reconstitute the dried sample in a mobile phase-compatible solvent (e.g., 0.1% formic acid in water).

2. HPLC Separation:

• Column: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: Develop a suitable gradient to separate DHLNL and HLNL from other amino acids. A typical gradient might start with a low percentage of B, gradually increasing to elute the analytes.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is commonly used.

• Column Temperature: Maintain the column at a constant temperature (e.g., 40°C) for reproducible retention times.

3. Mass Spectrometry Detection:

• Ionization: Use electrospray ionization (ESI) in positive mode.

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• MRM Transitions: Establish specific precursor-to-product ion transitions for DHLNL, HLNL, and an appropriate internal standard.

• Quantification: Generate a standard curve using purified DHLNL and HLNL standards to quantify the concentrations in the samples. Normalize the results to the total collagen content of the tissue, which can be determined from the hydroxyproline (B1673980) concentration in the same hydrolysate.

General workflow for DHLNL quantification by HPLC-MS/MS.

Immunofluorescence Staining for Lysyl Hydroxylase 2 (PLOD2)

This protocol describes the immunofluorescent staining of PLOD2 in formalin-fixed, paraffin-embedded tissue sections to visualize its expression and localization.[14][21][22]

1. Sample Preparation:

• Deparaffinization and Rehydration: Immerse slides in xylene to remove paraffin, followed by a graded series of ethanol (B145695) washes (100%, 95%, 70%) to rehydrate the tissue sections. Finally, rinse with distilled water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing the slides in a citrate (B86180) buffer (pH 6.0) and heating in a microwave or water bath. This step is crucial for unmasking the antigenic sites.

2. Staining Procedure:

• Permeabilization and Blocking: Permeabilize the sections with a buffer containing a mild detergent (e.g., 0.1% Triton X-100 in PBS) to allow antibody access to intracellular antigens. Block non-specific antibody binding by incubating with a blocking solution (e.g., 5% normal goat serum in PBS) for 30-60 minutes at room temperature.

• Primary Antibody Incubation: Incubate the sections with a primary antibody specific for PLOD2, diluted in blocking buffer, overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation: After washing the slides to remove unbound primary antibody, incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated goat anti-rabbit IgG) for 1-2 hours at room temperature, protected from light.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI or Hoechst. Mount the coverslips using an anti-fade mounting medium.

3. Imaging:

• Microscopy: Visualize the stained sections using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophores. Capture images for analysis of PLOD2 expression and localization within the tissue architecture.

Conclusion

Dihydroxylysinonorleucine serves as a crucial intermediate in the formation of stable collagen cross-links and a dynamic biomarker of extracellular matrix remodeling. Its synthesis is tightly regulated by enzymatic activity, which in turn is controlled by complex signaling networks. Understanding the intricacies of DHLNL's function and regulation provides a valuable window into the pathogenesis of fibrotic diseases and offers potential avenues for the development of novel therapeutic strategies aimed at modulating ECM dynamics. The methodologies outlined in this guide provide a robust framework for researchers and drug development professionals to investigate the role of DHLNL in their specific areas of interest.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Canonical Wnt Signaling Regulates Extracellular Matrix Expression in the Trabecular Meshwork - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.uni-luebeck.de [research.uni-luebeck.de]
• 5. publications.tno.nl [publications.tno.nl]
• 6. Enzymatic and nonenzymatic cross-linking of collagen and elastin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lysyl oxidases suppress pancreatic cancer progression and inhibit FAK and ERK signaling - CSHL Scientific Digital Repository [repository.cshl.edu]
• 9. Active lysyl oxidase (LOX) correlates with focal adhesion kinase (FAK)/paxillin activation and migration in invasive astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bosterbio.com [bosterbio.com]
• 11. TGF-beta receptor-mediated signalling through Smad2, Smad3 and Smad4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Canonical and Non-Canonical Wnt Signaling Generates Molecular and Cellular Asymmetries to Establish Embryonic Axes | MDPI [mdpi.com]
• 14. pnas.org [pnas.org]
• 15. youtube.com [youtube.com]
• 16. Focal adhesion kinase signaling activities and their implications in the control of cell survival and motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Focal adhesion kinase regulation by oxidative stress in different cell types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. Association between small dense LDL levels and hepatic fibrosis in patients with nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Lysyl Hydroxylase 2 Antibody | Cell Signaling Technology [cellsignal.com]

An In-depth Technical Guide to Dihydroxylysinonorleucine: Structure, Properties, and Biological Significance

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydroxylysinonorleucine (DHLNL) is a crucial, naturally occurring amino acid derivative that plays a pivotal role in the stabilization of collagen, the most abundant protein in mammals. As a divalent reducible cross-link, DHLNL is integral to the structural integrity and mechanical properties of connective tissues. Its formation and concentration are dynamically regulated during tissue development and maturation, and its levels are often altered in pathological conditions, particularly in fibrotic diseases. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, biosynthesis, and biological function of DHLNL, with a focus on its relevance to collagen stability and disease. Detailed experimental protocols for its analysis are also provided to facilitate further research in this area.

Chemical Structure and Physicochemical Properties

Dihydroxylysinonorleucine is formed through the condensation of a hydroxylysine residue and a lysine (B10760008) residue within adjacent collagen molecules. The correct molecular formula for DHLNL is C12H25N3O6, with a corresponding molecular weight of approximately 307.34 g/mol .[1] The structure is characterized by an aldimine bond that is subsequently stabilized through an Amadori rearrangement to a more stable keto-amine form.

Chemical Structure

The chemical name for Dihydroxylysinonorleucine is N6-[(2S,5S)-5-amino-5-carboxy-2-hydroxypentyl]-5-hydroxy-L-lysine, and its CAS number is 32619-23-1.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Dihydroxylysinonorleucine is presented in the table below.

Property	Value	Reference
Molecular Formula	C12H25N3O6	[1]
Molecular Weight	307.34 g/mol	[1]
CAS Number	32619-23-1	[1]
Nature	Reducible collagen cross-link
Solubility	Soluble in aqueous solutions	Inferred from analytical protocols

Biosynthesis of Dihydroxylysinonorleucine

The formation of DHLNL is a multi-step enzymatic process that occurs in the extracellular matrix. It is a key post-translational modification of collagen that is essential for the formation of stable collagen fibrils.

The biosynthesis of Dihydroxylysinonorleucine involves the following key steps:

• Hydroxylation of Lysine: Specific lysine residues in the telopeptide and triple-helical domains of procollagen (B1174764) are hydroxylated by lysyl hydroxylase enzymes.

• Oxidative Deamination: In the extracellular space, the enzyme lysyl oxidase catalyzes the oxidative deamination of the ε-amino group of a hydroxylysine residue in the telopeptide region of a collagen molecule, forming a reactive aldehyde group (hydroxyallysine).

• Condensation and Schiff Base Formation: This aldehyde group spontaneously condenses with the ε-amino group of a hydroxylysine residue in the helical region of an adjacent collagen molecule, forming an unstable aldimine bond (a Schiff base), creating dehydro-dihydroxylysinonorleucine.

• Amadori Rearrangement: The initial Schiff base adduct undergoes an Amadori rearrangement to form a more stable keto-amine cross-link, which is the mature Dihydroxylysinonorleucine. This rearrangement is crucial for the long-term stability of the cross-link.

Biosynthesis of Dihydroxylysinonorleucine.

Biological Role and Significance

Role in Collagen Stability

Dihydroxylysinonorleucine is a major reducible cross-link in many connective tissues, particularly those with a high collagen turnover rate, such as embryonic tissues and healing wounds. The formation of these covalent intermolecular cross-links is fundamental to the assembly and stabilization of collagen fibrils, providing tensile strength and mechanical stability to tissues. The concentration of DHLNL increases as collagen matures, contributing to the insolubility and reduced turnover of collagen fibers in mature tissues.

Association with Disease

Alterations in the levels of Dihydroxylysinonorleucine and other collagen cross-links are associated with various pathological conditions.

• Fibrosis: In fibrotic diseases, such as idiopathic pulmonary fibrosis and liver cirrhosis, there is an excessive deposition of extracellular matrix components, including collagen. Studies have shown that the ratio of DHLNL to other cross-links is often elevated in fibrotic tissues, reflecting an increase in the activity of lysyl hydroxylase and lysyl oxidase. This altered cross-linking pattern contributes to the increased stiffness and dysfunction of fibrotic organs.

• Genetic Disorders: Deficiencies in the enzymes involved in DHLNL formation, such as lysyl hydroxylase, can lead to genetic disorders like Ehlers-Danlos syndrome, characterized by joint hypermobility, skin hyperextensibility, and tissue fragility.

Experimental Protocols

The analysis of Dihydroxylysinonorleucine in biological samples typically involves acid hydrolysis to break down the collagen into its constituent amino acids and cross-links, followed by chromatographic separation and detection.

General Experimental Workflow

General workflow for DHLNL analysis.

Detailed Protocol for Quantification of Dihydroxylysinonorleucine by LC-MS

This protocol outlines a method for the quantification of DHLNL in tissue samples using liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Tissue sample (e.g., skin, tendon, lung)

• 6 M Hydrochloric acid (HCl)

• Sodium borohydride (B1222165) (NaBH4)

• Internal standard (e.g., a stable isotope-labeled version of DHLNL)

• Solvents for chromatography (e.g., HPLC-grade water, acetonitrile (B52724), formic acid)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS)

Procedure:

• Sample Preparation and Hydrolysis:

  • Lyophilize and weigh the tissue sample (typically 5-10 mg).

  • Add 1 mL of 6 M HCl to the sample in a hydrolysis tube.

  • Seal the tube under nitrogen and heat at 110°C for 24 hours.

  • After cooling, centrifuge the hydrolysate to pellet any debris.

  • Transfer the supernatant to a new tube and evaporate the HCl under a stream of nitrogen or using a rotary evaporator.

  • Re-dissolve the dried hydrolysate in 1 mL of 1% (v/v) heptafluorobutyric acid (HFBA).

• Reduction of Reducible Cross-links:

  • Adjust the pH of the re-dissolved hydrolysate to ~7.4 with NaOH.

  • Add a fresh solution of sodium borohydride (10 mg/mL in 0.1 M NaOH) to the sample at a ratio of 1:10 (v/v).

  • Incubate for 1 hour at room temperature.

  • Stop the reaction by adding glacial acetic acid dropwise until bubbling ceases.

• Purification by Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by equilibration with 0.1% formic acid in water.

  • Load the reduced hydrolysate onto the cartridge.

  • Wash the cartridge with 0.1% formic acid in water to remove salts and hydrophilic impurities.

  • Elute the cross-links with a solution of acetonitrile in 0.1% formic acid.

  • Dry the eluate under nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried sample in a suitable mobile phase (e.g., 0.1% formic acid in water).

  • Inject an aliquot of the sample onto a suitable LC column (e.g., a C18 reversed-phase column).

  • Perform chromatographic separation using a gradient of acetonitrile in 0.1% formic acid.

  • Detect and quantify DHLNL using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-product ion transitions for DHLNL and the internal standard should be used.

Data Analysis:

• Generate a standard curve using known concentrations of a DHLNL standard.

• Calculate the concentration of DHLNL in the sample by comparing its peak area to that of the internal standard and interpolating from the standard curve.

• Express the results as moles of DHLNL per mole of collagen or per milligram of dry tissue weight.

Signaling Pathways Involved in DHLNL Formation

Direct signaling pathways initiated by Dihydroxylysinonorleucine have not been identified. However, the formation of DHLNL is tightly regulated by signaling pathways that control the expression and activity of the key enzymes involved in its synthesis: lysyl hydroxylase and lysyl oxidase.

Regulation of DHLNL formation in fibrosis.

For instance, in the context of fibrosis, transforming growth factor-beta (TGF-β) is a potent stimulator of lysyl oxidase and lysyl hydroxylase expression in fibroblasts. This leads to an increase in collagen cross-linking, including the formation of DHLNL, which contributes to the pathological stiffening of the tissue. Therefore, targeting these upstream signaling pathways may be a viable therapeutic strategy to modulate DHLNL levels and mitigate the progression of fibrotic diseases.

Conclusion

Dihydroxylysinonorleucine is a fundamentally important collagen cross-link that is essential for the structural integrity of connective tissues. Its biosynthesis is a well-regulated enzymatic process, and its concentration is a dynamic indicator of collagen maturation and tissue remodeling. The association of altered DHLNL levels with fibrotic diseases underscores its potential as a biomarker and a therapeutic target. The detailed methodologies provided in this guide are intended to facilitate further research into the multifaceted roles of Dihydroxylysinonorleucine in health and disease, ultimately paving the way for the development of novel diagnostic and therapeutic strategies.

References

• 1. Biomarkers in idiopathic pulmonary fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]

enzymatic formation of Dihydroxylysinonorleucine by lysyl oxidase

An In-depth Technical Guide on the Enzymatic Formation of Dihydroxylysinonorleucine by Lysyl Oxidase

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic formation of Dihydroxylysinonorleucine (DHLNL), a key intermolecular cross-link in collagen. It details the biochemical pathway catalyzed by lysyl oxidase (LOX), presents quantitative data, outlines detailed experimental protocols for its study, and illustrates associated signaling pathways.

Core Biochemical Mechanism of Dihydroxylysinonorleucine Formation

The formation of stable, mature collagen fibrils is critically dependent on the formation of covalent intermolecular cross-links.[1] Lysyl oxidase (LOX), a copper-dependent extracellular enzyme, is the catalyst for the initial and rate-limiting step in this process.[2][3][4] The primary function of LOX is the oxidative deamination of specific lysine (B10760008) and hydroxylysine residues located in the non-helical ends (telopeptides) of collagen molecules.[5][6][7]

The reaction sequence is as follows:

• Oxidative Deamination: Lysyl oxidase acts on the ε-amino group of a peptidyl hydroxylysine residue, converting it into a reactive aldehyde group, known as hydroxyallysine (α-aminoadipic-δ-semialdehyde).[7][8][9] This reaction requires molecular oxygen and water, and it produces ammonia (B1221849) and hydrogen peroxide as byproducts.[10][11]

• Spontaneous Condensation: The newly formed, highly reactive hydroxyallysine aldehyde then spontaneously condenses with the ε-amino group of a hydroxylysine residue on an adjacent collagen molecule.[8][12]

• Cross-link Formation: This condensation reaction forms a Schiff base intermediate known as dehydro-dihydroxylysinonorleucine. This immature, reducible cross-link is then stabilized. Dihydroxylysinonorleucine is understood to be derived from the Amadori-rearranged product of the initial condensation, hydroxylysino-5-oxonorleucine.[13] The formation of these cross-links is essential for the stabilization of collagen fibrils, providing tissues with their necessary tensile strength and integrity.[2][14]

The concentration of DHLNL is initially low during the early stages of connective tissue formation but increases significantly as collagen fibers mature and form bundles.[15]

Signaling Pathways Modulating Lysyl Oxidase Activity

Lysyl oxidase expression and activity are regulated by various signaling pathways, making it a key downstream effector in tissue remodeling, fibrosis, and cancer.[16][17] Dysregulation of these pathways can lead to excessive collagen cross-linking and the progression of fibrotic diseases.[18][19][20]

TGF-β Pathway: The Transforming Growth Factor-beta (TGF-β) pathway is a major regulator of extracellular matrix (ECM) production. In fibrotic conditions, TGF-β signaling is often upregulated, leading to increased expression of LOX and subsequent collagen cross-linking.[21]

β-arrestin/ERK/STAT3 Pathway: In renal fibrosis, the Angiotensin II Type 1 Receptor (AT1R) can signal through a pathway involving β-arrestin and ERK, leading to the activation of STAT3. Activated STAT3 then translocates to the nucleus and binds to the LOX promoter, upregulating its expression and promoting collagen cross-linking.[18]

Other Pathways: LOX expression and activity are also influenced by pathways involving Platelet-Derived Growth Factor (PDGF), Vascular Endothelial Growth Factor (VEGF), and Epidermal Growth Factor Receptor (EGFR), highlighting its central role in cell signaling and ECM dynamics.[22][23]

TGF-β signaling pathway leading to increased LOX expression.

Quantitative Data Summary

Quantitative analysis of collagen cross-links is crucial for understanding tissue mechanics and disease progression. The table below summarizes findings on the relative abundance of Dihydroxylysinonorleucine (DHLNL).

Parameter	Finding	Tissue Context	Reference
Relative Abundance	DHLNL amounts are low in initial connective tissue formation but rise sharply as collagen fibers mature.	Developing connective tissue (rat sponge implant model)	[15]
Correlation	A significant positive correlation exists between DHLNL concentration and the area of the ~1660 cm⁻¹ subband in FTIR microspectroscopy.	Bone tissue	[24]
Glycosylation	The majority of DHLNL is glycosylated with glucosylgalactosyl residues.	Developing connective tissue	[15]

Experimental Protocols

Protocol for Lysyl Oxidase Activity Assay (Fluorometric)

This protocol is a generalized method based on commercially available fluorometric assay kits that detect hydrogen peroxide (H₂O₂) produced during the LOX-catalyzed oxidation.[25][26][27]

1. Reagent Preparation:

• LOX Assay Buffer: Warm to 37°C before use.

• HRP Substrate & Probe: Reconstitute lyophilized substrate and probe (e.g., Red Fluorescence Substrate) in DMSO and/or Assay Buffer as per manufacturer instructions. Protect from light.

• Horseradish Peroxidase (HRP): Reconstitute in Assay Buffer to create a stock solution (e.g., 50 U/mL).[27]

• LOX Substrate: Use a suitable substrate that releases H₂O₂ upon oxidation.

• (Optional) Positive Control: Use a known concentration of recombinant LOX enzyme.

• (Optional) Inhibitor Control: Use β-aminopropionitrile (BAPN), a specific LOX inhibitor, to determine specific activity.[18]

2. Assay Procedure:

• Prepare samples (e.g., purified protein, cell culture media) in a 96-well black, flat-bottom plate. Adjust volume to 50 µL with LOX Assay Buffer.

• Include appropriate controls: a blank (assay buffer only), a positive control, and a negative/inhibitor control.

• Prepare a Reaction Mix containing LOX Assay Buffer, HRP, LOX Substrate, and the fluorescent probe.

• Add 50 µL of the Reaction Mix to each well for a total volume of 100 µL.

• Immediately place the plate in a fluorescence microplate reader.

• Incubate at 37°C, protected from light.

• Measure the fluorescence signal in kinetic mode for 30-60 minutes, with readings every 30-60 seconds. Use an excitation wavelength of 530-570 nm and an emission wavelength of 590-600 nm.[26][27]

3. Data Analysis:

• Subtract the fluorescence reading of the blank control from all other readings.

• Calculate the rate of reaction (RFU/min) from the linear portion of the kinetic curve.

• The activity of LOX in the sample is proportional to this rate.

Protocol for Quantification of Dihydroxylysinonorleucine

This protocol outlines the standard method for quantifying mature collagen cross-links from tissue samples using Liquid Chromatography-Mass Spectrometry (LC-MS).[1][24][28]

1. Sample Preparation and Hydrolysis:

• Obtain tissue samples and freeze-dry (lyophilize) them to determine dry weight.

• Hydrolyze a known quantity of the dried tissue in 6 M HCl at approximately 110°C for 18-24 hours under a nitrogen atmosphere to break down the protein into its constituent amino acids and cross-link products.

• Remove the acid from the hydrolysate, typically by evaporation under vacuum.

• Reconstitute the dried hydrolysate in a suitable buffer for analysis.

2. Chromatographic Separation:

• Separate the amino acids and cross-links using High-Performance Liquid Chromatography (HPLC), typically with a reversed-phase C18 column.

• Employ a gradient elution using two mobile phases (e.g., A: 0.1% formic acid in water; B: 0.1% formic acid in acetonitrile).

3. Mass Spectrometry Detection and Quantification:

• Couple the HPLC output to a mass spectrometer (e.g., a triple quadrupole or TOF-MS).[28][29]

• Use electrospray ionization (ESI) in positive ion mode.

• Quantify DHLNL using Multiple Reaction Monitoring (MRM) for highest accuracy and sensitivity.[28] This involves monitoring a specific precursor-to-product ion transition for DHLNL and a stable isotope-labeled internal standard.

• Generate a standard curve using a pure, known concentration of DHLNL standard to calculate the absolute concentration in the sample.

• Normalize the results to the initial dry weight of the tissue (e.g., expressed as moles of cross-link per mole of collagen).

Mandatory Visualizations

Biochemical pathway for the formation of DHLNL.

Workflow for the quantification of DHLNL from tissue.

References

• 1. quantitative determination of collagen cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lysyl oxidase - Wikipedia [en.wikipedia.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. researchgate.net [researchgate.net]
• 7. Lysyl oxidase: an oxidative enzyme and effector of cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. EC 1.4.3.13 [iubmb.qmul.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. The chemistry of the collagen cross-links. The mechanism of stabilization of the reducible intermediate cross-links - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. drinkharlo.com [drinkharlo.com]
• 15. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.physiology.org [journals.physiology.org]
• 17. Role of the lysyl oxidase family in organ development (Review) - ProQuest [proquest.com]
• 18. Lysyl oxidase promotes renal fibrosis via accelerating collagen cross-link driving by β-arrestin/ERK/STAT3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. journals.physiology.org [journals.physiology.org]
• 20. Role of lysyl oxidase in myocardial fibrosis: from basic science to clinical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Allosteric inhibition of lysyl oxidase-like-2 impedes the development of a pathologic microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Lysyl Oxidase (LOX): Functional Contributions to Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. assaygenie.com [assaygenie.com]
• 26. sigmaaldrich.com [sigmaaldrich.com]
• 27. abcam.com [abcam.com]
• 28. Multiple Reaction Monitoring for the Accurate Quantification of Amino Acids: Using Hydroxyproline to Estimate Collagen Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Quantification of Five Clinically Important Amino Acids by HPLC-Triple TOF™ 5600 Based on Pre-column Double Derivatization Method - PubMed [pubmed.ncbi.nlm.nih.gov]

The Crucial Role of Dihydroxylysinonorleucine in the Maturation of Collagen Cross-links: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of dihydroxylysinonorleucine (DHLNL), an essential immature collagen cross-link, and its pivotal role in the maturation of collagen fibrils. A comprehensive understanding of the biochemical pathways, regulatory mechanisms, and analytical techniques associated with DHLNL is critical for advancing research in connective tissue biology, identifying therapeutic targets for fibrotic diseases, and developing novel drug delivery systems.

Introduction to Collagen Cross-linking and the Significance of DHLNL

Collagen, the most abundant protein in mammals, provides structural integrity and tensile strength to a wide array of tissues, including bone, cartilage, skin, and tendons. The remarkable biomechanical properties of collagen are conferred by a series of post-translational modifications, culminating in the formation of covalent intermolecular cross-links. These cross-links stabilize the collagen fibrils, enhancing their resistance to mechanical and enzymatic degradation.

The process of collagen cross-linking is initiated by the enzymatic modification of specific lysine (B10760008) and hydroxylysine residues. Dihydroxylysinonorleucine (DHLNL) is a key intermediate in this process, representing a divalent, reducible cross-link. It is formed from two hydroxylysine residues and serves as a precursor to the more stable, mature trivalent cross-links, such as pyridinoline (B42742) (PYR). The transient nature and concentration of DHLNL provide a valuable indicator of new collagen deposition and tissue remodeling rates.

The Biochemical Pathway of DHLNL Formation and Maturation

The formation of DHLNL is a multi-step enzymatic cascade that occurs in the extracellular matrix. This process is primarily governed by the sequential action of two critical enzymes: lysyl hydroxylase and lysyl oxidase.

Step 1: Lysine Hydroxylation

The initial step involves the hydroxylation of specific lysine residues within the telopeptide and triple-helical domains of procollagen (B1174764) molecules. This reaction is catalyzed by lysyl hydroxylase (LH) , specifically the procollagen-lysine, 2-oxoglutarate 5-dioxygenase 2 (PLOD2) isoform, also known as LH2. This enzyme introduces a hydroxyl group to the epsilon-carbon of lysine, converting it to hydroxylysine. The extent of lysine hydroxylation is a critical determinant of the type of cross-link that will be formed.

Step 2: Oxidative Deamination

Following hydroxylation, the enzyme lysyl oxidase (LOX) , a copper-dependent amine oxidase, catalyzes the oxidative deamination of the epsilon-amino group of specific hydroxylysine residues in the telopeptides. This reaction converts hydroxylysine into a reactive aldehyde, hydroxyallysine.

Step 3: Spontaneous Condensation to Form DHLNL

A hydroxyallysine residue on one collagen molecule then spontaneously condenses with a hydroxylysine residue on an adjacent collagen molecule. This condensation reaction forms a Schiff base, creating the immature, divalent cross-link dehydro-dihydroxylysinonorleucine . This intermediate is then stabilized through reduction to form dihydroxylysinonorleucine (DHLNL).

Step 4: Maturation to Pyridinoline Cross-links

DHLNL is a transient cross-link that undergoes further spontaneous reactions to form stable, trivalent, non-reducible cross-links. Two DHLNL precursors or a DHLNL and a hydroxyallysine residue can condense to form the mature pyridinium (B92312) cross-links, primarily hydroxylysyl pyridinoline (HP) and lysyl pyridinoline (LP) , also known as pyridinoline (PYR) and deoxypyridinoline (B1589748) (DPD) respectively. This maturation process significantly increases the mechanical stability of the collagen fibril network. Tissues with high mechanical loads, such as bone and cartilage, exhibit a higher degree of mature pyridinoline cross-links.

Biochemical pathway of DHLNL formation and maturation.

Quantitative Analysis of DHLNL and Other Collagen Cross-links

The quantification of DHLNL and its mature counterpart, pyridinoline, provides valuable insights into the dynamics of collagen metabolism in various tissues during development, aging, and disease. The tables below summarize the concentrations of these cross-links in different biological contexts.

Table 1: Concentration of DHLNL and Pyridinoline in Different Tissues

Tissue Type	Species	DHLNL (moles/mole of collagen)	Pyridinoline (moles/mole of collagen)	Reference
Articular Cartilage	Porcine	~0.5 - 1.5	~1.0 - 2.5	[1]
Bone (Cortical)	Human	Decreases with age	Increases with age, plateaus in adulthood	[2]
Skin	Human	Higher in fetal skin	Increases with age	[3][4]
Lung	Human	~1.5 pmol/mg tissue (Healthy)	-	[5]
Lung	Human	~3.5 pmol/mg tissue (IPF)	-	[5]

Table 2: Changes in DHLNL and Pyridinoline Content During Development and Aging

Condition	Tissue	Change in DHLNL	Change in Pyridinoline	Reference
Fetal vs. Adult	Cartilage	Higher in fetal tissue	Lower in fetal tissue	[1][6]
Skeletal Growth	Bone	Higher during active growth	Increases and then plateaus	[2][7]
Aging	Skin	Decreases	Increases	[3]
Aging	Intervertebral Disc	Decreases	Decreases in later life	[8][9]

Experimental Protocols for the Analysis of Collagen Cross-links

The accurate quantification of DHLNL and other collagen cross-links requires specific and sensitive analytical techniques, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the gold standard.

Sample Preparation

Experimental workflow for collagen cross-link analysis.

4.1.1. Tissue Homogenization

• Excise the tissue of interest and immediately snap-freeze in liquid nitrogen to prevent degradation.

• Lyophilize the frozen tissue to remove water and obtain a dry weight.

• Homogenize the dried tissue into a fine powder using a suitable method (e.g., bead beater, mortar and pestle).

• Suspend the powdered tissue in a buffered solution (e.g., phosphate-buffered saline, pH 7.4).

4.1.2. Reduction of Immature Cross-links [10][11][12] To stabilize the reducible Schiff base precursors of DHLNL, a reduction step is necessary.

• To the homogenized tissue suspension, add a freshly prepared solution of sodium borohydride (NaBH₄) to a final concentration of approximately 1 mg/mL.

• Incubate the mixture on ice for 15 minutes, followed by incubation at room temperature for 1-2 hours with gentle agitation.

• Pellet the tissue by centrifugation and wash thoroughly with distilled water to remove excess NaBH₄.

4.1.3. Acid Hydrolysis [10][13]

• Resuspend the washed and reduced tissue pellet in 6 M hydrochloric acid (HCl).

• Transfer the suspension to a hydrolysis tube, purge with nitrogen gas to create an anaerobic environment, and seal the tube.

• Incubate the sealed tube in an oven or heating block at 110°C for 18-24 hours to completely hydrolyze the collagen into its constituent amino acids and cross-links.

• After hydrolysis, cool the tubes and dry the hydrolysate under a stream of nitrogen or using a vacuum centrifuge to remove the acid.

4.1.4. Sample Cleanup [10] Solid-phase extraction (SPE) is often employed to remove interfering substances and enrich the cross-link fraction.

• Reconstitute the dried hydrolysate in a small volume of loading buffer (e.g., 0.1% heptafluorobutyric acid in water).

• Condition an SPE cartridge (e.g., C18 or cellulose) according to the manufacturer's instructions.

• Load the reconstituted sample onto the cartridge.

• Wash the cartridge with a weak solvent to remove salts and other polar impurities.

• Elute the cross-links with a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).

• Dry the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis[14][15]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), both containing an ion-pairing agent like heptafluorobutyric acid (HFBA) or formic acid to improve peak shape and retention.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for DHLNL, pyridinoline, and an internal standard are monitored.

• Quantification:

  • A standard curve is generated using purified DHLNL and pyridinoline standards of known concentrations.

  • The concentration of the cross-links in the samples is determined by comparing their peak areas to the standard curve.

  • Results are typically normalized to the total collagen content of the tissue, which can be determined by a separate hydroxyproline (B1673980) assay on an aliquot of the hydrolysate.

Regulatory Signaling Pathways

The biosynthesis of collagen and the enzymatic machinery responsible for cross-linking are tightly regulated by complex signaling pathways. The Transforming Growth Factor-beta (TGF-β) signaling pathway is a major regulator of collagen production and maturation.

5.1. TGF-β Signaling Cascade [14][15]

TGF-β ligands initiate signaling by binding to and bringing together type I and type II serine/threonine kinase receptors on the cell surface. The constitutively active type II receptor then phosphorylates and activates the type I receptor. The activated type I receptor propagates the signal intracellularly by phosphorylating receptor-regulated SMADs (R-SMADs), specifically SMAD2 and SMAD3 .

Phosphorylated SMAD2 and SMAD3 form a heteromeric complex with the common mediator SMAD4 . This complex then translocates to the nucleus, where it acts as a transcription factor, binding to specific DNA sequences called SMAD-binding elements (SBEs) in the promoter regions of target genes.

5.2. Regulation of Lysyl Hydroxylase 2 (PLOD2) and Lysyl Oxidase (LOX)

The SMAD2/3-SMAD4 complex plays a direct role in upregulating the expression of both PLOD2 and LOX.

• PLOD2 Regulation: The SMAD complex collaborates with other transcription factors, such as SP1 and FOXA1 , to enhance the transcription of the PLOD2 gene.[16][17][18][19] The binding of this transcriptional machinery to the PLOD2 promoter initiates the synthesis of the LH2 enzyme, leading to increased hydroxylation of lysine residues in collagen.

• LOX Regulation: Similarly, the TGF-β/SMAD pathway stimulates the expression of the LOX gene.[20][21][22][23] The SMAD complex can interact with other transcription factors, such as AP-1, to drive LOX transcription. This results in increased production of the lysyl oxidase enzyme, which is essential for initiating the cross-linking cascade.

TGF-β signaling pathway regulating collagen cross-linking.

Conclusion

Dihydroxylysinonorleucine plays a transient yet indispensable role in the maturation of collagen cross-links, a process fundamental to the structural integrity of connective tissues. The intricate biochemical pathway of its formation and subsequent transformation into stable pyridinoline cross-links is tightly regulated, with the TGF-β signaling pathway acting as a key modulator of the essential enzymes, lysyl hydroxylase 2 and lysyl oxidase. The ability to accurately quantify DHLNL and other cross-links using advanced analytical techniques like LC-MS/MS provides researchers and clinicians with a powerful tool to investigate collagen metabolism in health and disease. A deeper understanding of these processes holds immense promise for the development of targeted therapies for a range of debilitating conditions, from fibrotic diseases to cancer metastasis.

References

• 1. researchgate.net [researchgate.net]
• 2. Collagen cross-linking in human bone and articular cartilage. Age-related changes in the content of mature hydroxypyridinium residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Age-related changes in the concentration of pyridinoline cross-links in human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Type I and III collagen content and fibre distribution in normal human skin during ageing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tissue Sample Preparation for LC-MS Analysis [protocols.io]
• 6. Age-related changes in the content of the collagen crosslink, pyridinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Urinary excretion of hydroxy-pyridinium cross-links of collagen reflects skeletal growth velocity in normal children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Age-related changes in collagen, pyridinoline, and deoxypyridinoline in normal human thoracic intervertebral discs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Optimization of Collagen Chemical Crosslinking to Restore Biocompatibility of Tissue-Engineered Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 14. Inhibition of Transforming Growth Factor-β/Smad Signaling Improves Regeneration of Small-for-Size Rat Liver Grafts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. TGF‐β receptor‐mediated signalling through Smad2, Smad3 and Smad4 | The EMBO Journal [link.springer.com]
• 16. PLOD2 regulated by transcription factor FOXA1 promotes metastasis in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PLOD2 regulated by transcription factor FOXA1 promotes metastasis in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. SMAD3 and SP1/SP3 Transcription Factors Collaborate to Regulate Connective Tissue Growth Factor Gene Expression in Myoblasts in Response to Transforming Growth Factor β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. rep.bioscientifica.com [rep.bioscientifica.com]
• 22. iovs.arvojournals.org [iovs.arvojournals.org]
• 23. Induction of LOX by TGF-β1/Smad/AP-1 signaling aggravates rat myocardial fibrosis and heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]

understanding Dihydroxylysinonorleucine in wound healing processes

An In-depth Technical Guide on Dihydroxylysinonorleucine in Wound Healing Processes

Introduction to Dihydroxylysinonorleucine (DHLNL)

Dihydroxylysinonorleucine (DHLNL) is a crucial, yet often overlooked, component of the extracellular matrix (ECM).[1] It is classified as a reducible, difunctional, immature collagen cross-link that is formed during the maturation of collagen.[2] As an essential element for the stabilization and mechanical strength of collagen fibrils, DHLNL plays a critical role in tissue development, homeostasis, and repair.[3]

Tissue remodeling is a dynamic process that involves the synthesis, degradation, and reorganization of the ECM, where collagen provides the primary structural integrity.[2] The stability and mechanical properties of this collagen are largely dictated by covalent cross-links formed between individual collagen molecules.[2] DHLNL serves as an intermediate in the formation of more stable, mature, trivalent cross-links such as pyridinoline.[2] Consequently, the relative abundance of DHLNL is indicative of newly synthesized and actively cross-linked collagen, making it a sensitive biomarker for ongoing tissue remodeling processes, including wound healing.[2] Dysregulation of DHLNL levels is implicated in a variety of pathologies, from fibrosis to skeletal disorders, highlighting its significance as a potential therapeutic target and key biomarker in drug development.[3]

The Biochemistry of DHLNL Formation

The biosynthesis of DHLNL is a sophisticated, multi-step enzymatic process that occurs as a post-translational modification of collagen within the extracellular matrix.[2][3] This cascade is primarily orchestrated by two key enzyme families: lysyl hydroxylases (LHs) and lysyl oxidases (LOXs).[2]

The process unfolds as follows:

• Lysyl Hydroxylation : The process begins inside the cell, in the endoplasmic reticulum.[3] Specific lysine (B10760008) residues located in the telopeptide regions of procollagen (B1174764) molecules are hydroxylated by the enzyme lysyl hydroxylase 2 (LH2), also known as PLOD2.[2] This reaction forms hydroxylysine.

• Oxidative Deamination : Following hydroxylation, the enzyme lysyl oxidase (LOX), a copper-dependent amine oxidase, acts on the hydroxylysine residues.[3] LOX catalyzes the oxidative deamination of the ε-amino group of hydroxylysine to form reactive aldehyde derivatives, known as allysine (B42369) aldehydes.[2]

• Spontaneous Cross-link Formation : Two of these allysine aldehydes on adjacent collagen molecules then undergo a spontaneous condensation reaction to form the immature, divalent DHLNL cross-link.[2]

Over time, these immature DHLNL cross-links can be converted into more stable, mature, trivalent cross-links like pyridinoline.[2] Therefore, the ratio of immature to mature cross-links provides a valuable snapshot of the rate of collagen turnover and tissue remodeling activity.[2]

Biochemical pathway of Dihydroxylysinonorleucine (DHLNL) formation.

The Role of DHLNL in the Wound Healing Cascade

The wound healing process is a complex biological cascade traditionally divided into four overlapping phases: hemostasis, inflammation, proliferation, and remodeling.[4][5] DHLNL is most critically involved in the latter two phases, where the synthesis and organization of new ECM are paramount.

• Proliferation Phase : During this stage, fibroblasts migrate into the wound bed and begin to proliferate, producing a new provisional ECM primarily composed of collagen and fibronectin.[6] The formation of DHLNL is essential during this period as it stabilizes the newly synthesized collagen fibrils, providing the initial mechanical strength required for the granulation tissue.[3][4]

• Remodeling Phase : This final phase involves the maturation and reorganization of the newly formed tissue.[4] Immature DHLNL cross-links are gradually converted into more stable, mature cross-links. This maturation process significantly increases the tensile strength of the tissue, restoring integrity and function to the damaged area. Studies have shown that DHLNL amounts are low during the initial stages of connective tissue formation but rise sharply as collagen fibers develop and mature.[7]

In a healthy healing process, the formation and maturation of these cross-links are tightly regulated. However, in pathological conditions such as hypertrophic scarring and fibrosis, this process becomes dysregulated.[1][3] The excessive accumulation of collagen with an altered cross-linking profile, including elevated DHLNL, leads to the characteristic stiffening and dysfunction of fibrotic tissue.[1]

Key Signaling Pathways Regulating DHLNL Formation

The synthesis of DHLNL is not an isolated biochemical event but is tightly controlled by complex cellular signaling networks that regulate the expression and activity of the key enzymes, LH2 and LOX.[3] Understanding these pathways is crucial for developing targeted therapeutic strategies for wound healing and fibrotic diseases.

Transforming Growth Factor-beta (TGF-β) Signaling

TGF-β is a potent pro-fibrotic cytokine that plays a central role in stimulating ECM production and maturation.[1] In the context of wound healing and fibrosis, elevated TGF-β activity upregulates the expression of both PLOD2 (the gene for LH2) and LOX.[2][3] This leads to increased collagen hydroxylation and oxidation, thereby driving the formation of DHLNL and contributing to the deposition of a cross-linked matrix.[1]

Integrin Signaling and Mechanotransduction

The consequences of increased DHLNL formation extend beyond simple structural reinforcement. The resulting stiffened ECM is sensed by cells through transmembrane receptors called integrins.[1] This mechanical signal is converted into a biochemical response—a process known as mechanotransduction. Engagement of integrins on a stiff, cross-linked matrix can trigger downstream signaling cascades, such as the FAK/Src and Rho/ROCK pathways.[1] This can, in turn, promote further fibroblast proliferation, migration, and ECM production, establishing a vicious feedback cycle that drives the progression of fibrosis.[1]

TGF-β and Integrin signaling in DHLNL formation and fibrosis.

Quantitative Data Presentation

The concentration of DHLNL and related wound healing metrics can vary significantly, reflecting the state of ECM remodeling.

Table 1: DHLNL Concentration in Healthy vs. Diseased Tissue

This table illustrates the disparity in DHLNL levels between normal tissue and tissue undergoing active fibrotic remodeling.

Tissue Type	Condition	DHLNL Concentration (pmol/mg of tissue)	Fold Change	Reference
Lung	Healthy Donor	~1.5	-	[1]
Lung	Idiopathic Pulmonary Fibrosis (IPF)	~3.5	~2.3	[1]
Bone Matrix Culture	Control	Detectable	-	[8]
Bone Matrix Culture	Treated with 0.5 mM BAPN	Significantly Decreased	N/A	[8]
Bone Matrix Culture	Treated with ≥1.0 mM BAPN	Undetectable	N/A	[8]
*BAPN is an inhibitor of Lysyl Oxidase (LOX).

Table 2: Selected Quantitative Outcomes from In Vivo Wound Healing Studies

This table summarizes results from preclinical studies, demonstrating the impact of various interventions on wound repair metrics related to ECM deposition and maturation.

| Model System | Intervention | Measured Outcome | Result | Reference | | :--- | :--- | :--- | :--- | | Mice (dorsal skin incision) | Nitric Oxide Synthase Inhibitor (100 mg/kg/day) | Wound Breaking Strength & Collagen Deposition | Significantly decreased vs. control |[9] | | Mice (stented excisional wound) | PHD-2 Knockout (enhances HIF-1α) | Time to Wound Closure | 7.2-7.5 days vs. 11.75 days in control |[10] | | Rats (thermal burn) | Dihydroquercetin + L-lysine composition | Relative Wound Area (Day 35) | 1.9% vs. 10.7% in negative control |[11][12] |

Experimental Protocols

Accurate quantification of DHLNL is critical for research and clinical applications. The gold standard method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

Protocol for DHLNL Quantification by LC-MS/MS

This protocol provides a generalized methodology for the sensitive quantification of DHLNL in tissue samples.[1][8][13][14]

• Sample Preparation & Hydrolysis :

  • Obtain tissue samples and record wet weight. Lyophilize samples to determine dry weight.

  • Mince or grind the dried tissue sample (e.g., 100 mg).

  • Add 2 mL of 6 M hydrochloric acid (HCl) to the sample.

  • Hydrolyze the sample for 18-24 hours in a 105°C oven.

  • Allow hydrolysates to cool and filter through appropriate filter paper (e.g., Whatman No. 1) to remove debris.

• Reduction (Optional but common for reducible cross-links) :

  • Note: This step stabilizes the immature aldimine and ketoamine forms of the cross-link into a single, stable secondary amine for analysis.[8] Some modern rapid protocols may omit this step.[14]

  • Adjust the pH of the hydrolysate to ~7.4.

  • Add a reducing agent, such as sodium borohydride (B1222165) (NaBH₄), and incubate to reduce the cross-links.

• Purification/Cleanup :

  • Neutralize the sample pH to 7.0 ± 0.1.

  • Adjust the final sample volume (e.g., to 10 mL) with ultrapure water.

  • Further purification using solid-phase extraction (SPE) may be required to remove interfering substances.

• LC-MS/MS Analysis :

  • Inject the prepared sample into an HPLC system coupled to a tandem mass spectrometer.

  • Separate the cross-links using a suitable chromatography column (e.g., C18 reverse-phase).

  • Utilize mass spectrometry to detect and quantify DHLNL based on its specific mass-to-charge ratio (m/z) and fragmentation patterns.

  • Generate a standard curve using a known concentration of purified DHLNL to accurately quantify the amount in the sample, typically expressed as pmol/mg of tissue or mol/mol of collagen.

Protocol for DHLNL Quantification by ELISA

Commercial ELISA kits provide a higher-throughput alternative for quantifying DHLNL in biological fluids.[15][16]

• Principle : The assay employs a two-site sandwich ELISA format. Wells are pre-coated with a capture antibody specific for DHLNL.[15]

• Sample Addition : Standards and samples (e.g., serum, plasma) are pipetted into the wells. Any DHLNL present is bound by the immobilized antibody.[15]

• Detection Antibody : After washing away unbound substances, a biotin-conjugated detection antibody specific for DHLNL is added.[15]

• Enzyme Conjugate : Following another wash, Streptavidin conjugated to Horseradish Peroxidase (HRP) is added, which binds to the biotinylated detection antibody.[15]

• Substrate Reaction : A substrate solution is added. The HRP enzyme catalyzes a reaction that produces a colored product. The color intensity is directly proportional to the amount of DHLNL captured.[15]

• Measurement : The reaction is stopped, and the absorbance is measured using a microplate reader. The concentration of DHLNL in the samples is determined by comparing their absorbance to the standard curve.[15]

Experimental workflow for DHLNL quantification via LC-MS/MS.

Conclusion

Dihydroxylysinonorleucine is a fundamental component in the assembly and stabilization of collagen during wound healing. Its role as an immature cross-link makes it a dynamic and informative biomarker for the rate of collagen turnover and active tissue remodeling.[2] The signaling pathways that control its formation, particularly the TGF-β axis, are central to both physiological repair and pathological fibrosis.[1] The ability to accurately quantify DHLNL provides researchers and drug development professionals with a powerful tool to assess the state of the ECM. This understanding opens new avenues for developing targeted therapies aimed at modulating collagen cross-linking to promote regenerative healing and mitigate the progression of fibrotic diseases.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Wuxi Jinghai Amino Acid Co., Ltd [en.chinaaminoacid.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Small Leucine-Rich Proteoglycans in Skin Wound Healing [frontiersin.org]
• 7. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extracellular matrix with defective collagen cross-linking affects the differentiation of bone cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nitric oxide regulates wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Epidermal or Dermal Specific Knockout of PHD-2 Enhances Wound Healing and Minimizes Ischemic Injury | PLOS One [journals.plos.org]
• 11. Frontiers Publishing Partnerships | Insights in wound healing properties of water-soluble composition of dihydroquercetin and L-lysine [frontierspartnerships.org]
• 12. Insights in wound healing properties of water-soluble composition of dihydroquercetin and L-lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Collagen Crosslinking Analysis [bio-protocol.org]
• 14. mdpi.com [mdpi.com]
• 15. Human Dihydroxylysinonorleucine (DHLNL) ELISA Kit | Medwell [medwellonline.net]
• 16. arp1.com [arp1.com]

An In-depth Technical Guide to the Initial Investigation of Dihydroxylysinonorleucine in Connective Tissue Disorders

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihydroxylysinonorleucine (DHLNL) is a crucial immature, divalent collagen cross-link that plays a pivotal role in the structural integrity and mechanical stability of connective tissues. The formation of DHLNL is a key step in collagen maturation, and its dysregulation is implicated in a variety of connective tissue disorders, including fibrotic diseases and skeletal abnormalities. This technical guide provides a comprehensive overview of DHLNL, its biosynthesis, its role in pathology, and detailed methodologies for its investigation. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals initiating studies on DHLNL as a biomarker and therapeutic target.

Introduction to Dihydroxylysinonorleucine (DHLNL)

DHLNL is a reducible, difunctional cross-link formed between collagen molecules in the extracellular matrix (ECM).[1] It is an intermediate in the formation of more stable, mature trivalent cross-links like pyridinoline (B42742).[1] The abundance of DHLNL is indicative of newly synthesized and actively cross-linked collagen, making it a sensitive biomarker for tissue remodeling.[1] Alterations in DHLNL levels are associated with changes in the mechanical properties of tissues and are observed in various pathological conditions.

Chemical Structure:

• Molecular Formula: C₁₂H₂₅N₃O₆[2]

• Molecular Weight: 307.34 g/mol [2]

• Alternate Names: (5S,5′S)-Dihydroxy Lysinonorleucine; N6-[(2S,5S)-5-amino-5-carboxy-2-hydroxypentyl]-5-hydroxy-L-lysine[2]

Biosynthesis of Dihydroxylysinonorleucine

The formation of DHLNL is a sophisticated, multi-step enzymatic process that occurs post-translationally in the extracellular space.[1][3] The primary enzymes involved are lysyl hydroxylases (LHs) and lysyl oxidases (LOXs).[1][3]

• Lysyl Hydroxylation: Specific lysine (B10760008) residues within the telopeptide regions of procollagen (B1174764) molecules are hydroxylated by lysyl hydroxylase 2 (LH2), an iron and vitamin C-dependent enzyme, to form hydroxylysine.[1][3]

• Oxidative Deamination: Lysyl oxidase (LOX), a copper-dependent enzyme, then catalyzes the oxidative deamination of the ε-amino group of specific lysine and hydroxylysine residues. This reaction forms reactive aldehyde residues, namely allysine (B42369) and hydroxyallysine.[3]

• Cross-link Formation: A spontaneous condensation reaction occurs between an allysine aldehyde on one collagen molecule and a hydroxylysine residue on an adjacent collagen molecule, forming the immature DHLNL cross-link.[1]

This process is essential for the proper assembly and stabilization of collagen fibrils.

Role in Connective Tissue and Associated Disorders

The quantity and quality of collagen cross-links, including DHLNL, are critical for the biomechanical properties of connective tissues.

• Normal Tissue Function: In healthy tissues, a balance is maintained between the formation of immature cross-links like DHLNL and their maturation into more stable forms. This dynamic process allows for tissue growth, repair, and adaptation to mechanical stress.

• Connective Tissue Disorders: Dysregulation of DHLNL formation is implicated in several pathologies:

  • Fibrosis: In fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF), there is an excessive deposition of ECM components, including collagen.[4] Studies have shown an increase in DHLNL in human IPF lungs compared to healthy controls, suggesting active and aberrant collagen cross-linking.[4]

  • Skeletal Disorders: Abnormal collagen cross-linking is a feature of certain genetic skeletal disorders. For instance, mutations in the PLOD2 gene, which encodes for lysyl hydroxylase 2, can lead to Bruck syndrome, characterized by bone fragility and joint contractures. In such cases, the formation of DHLNL and subsequent mature cross-links is impaired.[5]

  • Keratoconus: This progressive eye disease involves thinning and distortion of the cornea. Some studies have pointed to alterations in collagen cross-linking as a contributing factor.[6][7][8] While some reports indicate increased lysinonorleucine, another lysine-derived cross-link, the overall picture of cross-linking in keratoconus is complex and warrants further investigation.[6][7]

  • Scurvy: A deficiency in vitamin C, a crucial cofactor for lysyl hydroxylase, impairs collagen synthesis and cross-linking.[9][10] This leads to weakened connective tissues, resulting in symptoms like fragile capillaries, poor wound healing, and gum disease.[9][11][12][13]

Quantitative Data on DHLNL in Health and Disease

The following table summarizes quantitative findings on DHLNL levels in various conditions as reported in the literature. It is important to note that methodologies and reporting units can vary between studies.

Condition	Tissue/Sample	Observation	Reference
Normal Development	Connective Tissue (Rat)	DHLNL amounts are low initially and increase sharply as collagen fibers mature.	[14]
Idiopathic Pulmonary Fibrosis (IPF)	Human Lung	Increased DHLNL levels compared to healthy donors.	[4]
Fibrotic Mouse Model	Mouse Lung	Increased DHLNL levels.	[4]
PLOD2-mutant Bone (Bruck Syndrome)	Bone	Predominance of DHLNL and its precursor, with an absence of mature pyridinoline cross-links.	[5]
Keratoconus	Cornea	Reports on collagen cross-links are varied, with some indicating abnormal levels of lysinonorleucine.	[6][7]

Experimental Protocols for DHLNL Investigation

The analysis of DHLNL typically involves tissue hydrolysis, followed by chromatographic separation and detection.

Sample Preparation

• Tissue Hydrolysis:

  • Obtain 5-10 mg of tissue.[15]

  • Perform acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) to break down the collagen into its constituent amino acids and cross-links.

• Reduction of Immature Cross-links:

  • Immature cross-links like DHLNL are unstable and must be stabilized by reduction with sodium borohydride (B1222165) (NaBH₄) prior to analysis.[15] This converts the aldimine bond to a more stable secondary amine.

Analytical Techniques

5.2.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of amino acids and their derivatives.[16][17][]

• Principle: The hydrolyzed and reduced sample is injected into an HPLC system. The components are separated based on their affinity for a stationary phase (column) as a mobile phase is pumped through.

• Methodology:

  • Separation: Ion-exchange chromatography is often employed for amino acid analysis.[][19] Cation exchange is particularly useful as it can separate amino acids from other amines.[19] Reversed-phase HPLC can also be used, often requiring derivatization of the amino acids to improve retention.[17]

  • Derivatization: Since most amino acids, including DHLNL, are not chromophoric or fluorescent, a derivatization step is necessary for detection by UV-Vis or fluorescence detectors.[17] This can be done either pre-column or post-column.[17]

    • Post-column Derivatization: A common reagent is ninhydrin, which reacts with primary and secondary amines to produce a colored compound detectable by a UV-Vis detector.[20] O-phthalaldehyde (OPA) can be used for fluorescence detection.[19]

  • Detection: The separated and derivatized compounds are detected by a UV-Vis or fluorescence detector.

  • Quantification: The concentration of DHLNL is determined by comparing the peak area in the sample chromatogram to that of a known standard.

5.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the analysis of collagen cross-links.[15][21][22]

• Principle: This technique couples the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry.

• Methodology:

  • Chromatographic Separation: The hydrolyzed and reduced sample is first separated by HPLC.

  • Ionization: The eluting compounds are ionized, typically using electrospray ionization (ESI).

  • Mass Analysis: The ions are then introduced into a tandem mass spectrometer. The first mass analyzer selects the precursor ion (the ion corresponding to DHLNL). This ion is then fragmented, and the resulting product ions are analyzed by the second mass analyzer.

  • Detection and Quantification: The specific precursor-to-product ion transition for DHLNL provides a highly selective and sensitive method for its quantification.

Signaling Pathways and Regulatory Networks

The formation of DHLNL is intricately linked to signaling pathways that regulate collagen metabolism.

Transforming Growth Factor-Beta (TGF-β) Signaling

TGF-β is a potent profibrotic cytokine that plays a central role in stimulating collagen synthesis and deposition.[23][24][25]

• Mechanism: TGF-β signaling can upregulate the expression of both lysyl hydroxylase 2 (LH2) and lysyl oxidase (LOX), the key enzymes in DHLNL formation.[3] TGF-β1, in particular, has been shown to induce the expression of type I collagen.[26] The TGF-β signaling cascade often involves the phosphorylation of Smad proteins, which then translocate to the nucleus to regulate gene expression.[23][24]

• Relevance: In fibrotic conditions, the overactivation of the TGF-β pathway leads to increased collagen production and cross-linking, contributing to tissue stiffening and organ dysfunction.

TGF-β signaling pathway leading to increased DHLNL formation.

Other Regulatory Factors

• Hypoxia: Low oxygen levels (hypoxia) can also influence collagen cross-linking by stabilizing Hypoxia-Inducible Factor 1 (HIF-1), which in turn can regulate the expression of LOX.[27]

• Wnt Signaling: The Wnt signaling pathway has also been implicated in the regulation of collagen cross-linking, although its precise role in DHLNL formation requires further investigation.[28]

Experimental Workflow for DHLNL Investigation

The following diagram illustrates a typical workflow for the investigation of DHLNL in connective tissue samples.

Experimental workflow for the analysis of DHLNL.

Conclusion and Future Directions

The investigation of Dihydroxylysinonorleucine provides a valuable window into the dynamics of collagen metabolism and the pathogenesis of connective tissue disorders. As a biomarker, DHLNL can offer insights into active tissue remodeling, disease progression, and the response to therapeutic interventions. The development of specific inhibitors targeting the enzymes involved in DHLNL formation, such as lysyl hydroxylase 2 and lysyl oxidase, represents a promising avenue for the treatment of fibrotic diseases.[3] Further research is needed to fully elucidate the complex regulatory networks governing DHLNL formation and to validate its clinical utility as a diagnostic and prognostic biomarker. The detailed methodologies and conceptual frameworks presented in this guide provide a solid foundation for advancing our understanding of the critical role of DHLNL in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Collagen crosslinking in keratoconus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of Collagen Crosslinking in Diabetes and Keratoconus | MDPI [mdpi.com]
• 9. Scurvy - Wikipedia [en.wikipedia.org]
• 10. cdn.mdedge.com [cdn.mdedge.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. ohsu.edu [ohsu.edu]
• 14. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. applications.emro.who.int [applications.emro.who.int]
• 17. myfoodresearch.com [myfoodresearch.com]
• 19. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 20. butterworth-labs.co.uk [butterworth-labs.co.uk]
• 21. Measurement of Collagen Cross-Links from Tissue Samples by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. TGF-beta signaling and collagen deposition in chronic rhinosinusitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Role of TGF-beta signaling in extracellular matrix production under high glucose conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Transforming Growth Factor (TGF)-β Promotes de Novo Serine Synthesis for Collagen Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. The Role of the Lysyl Oxidases in Tissue Repair and Remodeling: A Concise Review - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Developing functional musculoskeletal tissues through hypoxia and lysyl oxidase-induced collagen cross-linking - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Collagen Crosslinking for Keratoconus: Cellular Signaling Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Dihydroxylysinonorleucine (DHLNL) in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is an immature, divalent collagen cross-link crucial for the stabilization and mechanical strength of collagen fibrils, the primary structural protein in mammals. The formation and regulation of DHLNL are vital for tissue development, homeostasis, and repair. Dysregulation of DHLNL levels is implicated in various pathologies, including fibrosis, skeletal disorders, and cancer metastasis, making it a significant biomarker and a potential therapeutic target.

These application notes provide a comprehensive guide to the quantification of DHLNL in tissue samples, detailing experimental protocols and presenting quantitative data. The information is intended to assist researchers, scientists, and drug development professionals in accurately measuring this important biomarker.

Data Presentation

The following tables summarize quantitative data for DHLNL in tissue samples, providing a basis for comparison between healthy and diseased states.

Table 1: Relative Abundance of Dihydroxylysinonorleucine (DHLNL) in Healthy vs. Fibrotic Lung Tissue

Tissue Type	Condition	DHLNL:HLNL Ratio (Relative to Control)	Reference
Lung	Healthy (Control)	1.0	[1]
Lung	Acute Respiratory Distress Syndrome (ARDS)	Significantly Elevated	[1]
Lung	Idiopathic Pulmonary Fibrosis (IPF)	Increased	[2]
Lung (Mouse Model)	Bleomycin-induced Fibrosis	Increased	[3]

Note: HLNL refers to Hydroxylysinonorleucine, another immature collagen cross-link. The ratio of DHLNL to HLNL provides insights into the hydroxylation status of telopeptide lysines and is often altered in pathological conditions.

Signaling Pathways

The formation of collagen cross-links is a highly regulated process. The following diagrams illustrate the key signaling pathways involved.

Figure 1: TGF-β signaling pathway leading to increased DHLNL formation.

Figure 2: Integrin signaling in response to collagen binding.

Experimental Protocols

Accurate quantification of DHLNL requires meticulous sample preparation and a sensitive analytical method. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose.

Experimental Workflow

Figure 3: Experimental workflow for DHLNL quantification.

Protocol 1: Tissue Sample Preparation

Materials:

• Tissue sample (10-50 mg, wet weight)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium borohydride (B1222165) (NaBH₄) solution (freshly prepared, 1 mg/mL in PBS)

• 6 M Hydrochloric acid (HCl), analytical grade

• Internal standard (e.g., stable isotope-labeled DHLNL)

• Pyrex hydrolysis tubes

• Heating block or oven

• Nitrogen gas supply

• Vacuum centrifuge (e.g., SpeedVac)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Procedure:

• Tissue Homogenization:

  • Thaw the frozen tissue sample on ice.

  • Mince the tissue into small pieces using a sterile scalpel.

  • Homogenize the tissue in ice-cold PBS using a mechanical homogenizer (e.g., rotor-stator or bead beater). The appropriate buffer volume will depend on the tissue amount (e.g., 100 mg of tissue per 900 µL of buffer)[4].

  • Keep the sample on ice throughout the homogenization process to minimize enzymatic degradation[1][4].

• Reduction:

  • To the tissue homogenate, add a known amount of the internal standard.

  • Add freshly prepared NaBH₄ solution to the homogenate (e.g., 1 mL per 10 mg of tissue) and incubate for 1 hour at room temperature with gentle mixing. This step is critical to reduce the imine bond of DHLNL to a stable secondary amine.

• Acid Hydrolysis:

  • Transfer the reduced homogenate to a Pyrex hydrolysis tube.

  • Add an equal volume of 12 M HCl to achieve a final concentration of 6 M HCl.

  • Flush the tube with nitrogen gas, flame-seal, or securely cap the tube.

  • Place the sealed tube in a heating block or oven at 110°C for 18-24 hours to hydrolyze the proteins into amino acids[5].

• Sample Cleanup:

  • After hydrolysis, cool the tubes and carefully open them.

  • Transfer the hydrolysate to a clean microcentrifuge tube.

  • Dry the samples completely using a vacuum centrifuge.

  • Reconstitute the dried sample in a suitable buffer for SPE (e.g., 0.1% formic acid in water).

  • Condition the SPE cartridge according to the manufacturer's instructions (e.g., with methanol (B129727) followed by water).

  • Load the reconstituted sample onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent to remove salts and other polar impurities.

  • Elute DHLNL from the cartridge using an appropriate organic solvent (e.g., methanol or acetonitrile).

  • Dry the eluate under a stream of nitrogen or using a vacuum centrifuge.

  • Reconstitute the dried sample in the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

LC Parameters (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: A linear gradient from 2% to 50% Mobile Phase B over 5 minutes, followed by a wash and re-equilibration step.

• Injection Volume: 5-10 µL

MS Parameters (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: These need to be optimized for the specific instrument. The precursor ion ([M+H]⁺) for DHLNL should be selected in Q1, and characteristic product ions should be monitored in Q3 after collision-induced dissociation.

  • Precursor Ion (Q1): To be determined based on the exact mass of the reduced form of DHLNL.

  • Product Ions (Q3): To be determined by infusing a DHLNL standard and performing a product ion scan.

• Collision Energy (CE): Optimize for each MRM transition to achieve the highest signal intensity for the product ions. This typically involves ramping the collision energy and observing the fragmentation pattern[2].

• Dwell Time: Typically 20-50 ms per transition.

Data Analysis:

• Quantify DHLNL by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of a DHLNL standard.

• Normalize the DHLNL concentration to the initial tissue weight or total protein content of the homogenate.

Conclusion

The accurate quantification of Dihydroxylysinonorleucine provides valuable insights into collagen metabolism and the pathophysiology of various diseases, particularly those involving fibrosis. The protocols outlined in these application notes, centered around robust sample preparation and sensitive LC-MS/MS analysis, offer a reliable framework for researchers in academic and industrial settings. Adherence to these detailed methodologies will facilitate the generation of reproducible and high-quality data, ultimately advancing our understanding of extracellular matrix biology and aiding in the development of novel therapeutics.

References

• 1. Optimization of Collagen Chemical Crosslinking to Restore Biocompatibility of Tissue-Engineered Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Stabilization of cross-links in collagen by borohydride reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Dihydroxylysinonorleucine (DHLNL) in Tissues by HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key immature divalent cross-link in collagen, the most abundant protein in mammals. Formed from a hydroxylysine-aldehyde and a hydroxylysine residue, DHLNL plays a critical role in the stabilization and mechanical strength of collagen fibrils. The levels of DHLNL are indicative of new collagen deposition and turnover, making it a crucial biomarker in studies of tissue development, homeostasis, and pathology. Alterations in DHLNL levels have been associated with various diseases, including fibrosis, skeletal disorders, and cancer metastasis. This application note provides a detailed protocol for the quantitative analysis of DHLNL in tissue samples using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS).

Biochemical Pathway: Formation of DHLNL

The biosynthesis of DHLNL is an enzymatic cascade involving two key enzymes: lysyl hydroxylase and lysyl oxidase. Initially, specific lysine (B10760008) residues within the collagen molecule are hydroxylated by lysyl hydroxylases. Subsequently, lysyl oxidase converts specific lysine and hydroxylysine residues into reactive aldehydes. These aldehydes then spontaneously react with other lysine or hydroxylysine residues on adjacent collagen molecules to form immature cross-links, including DHLNL.

Figure 1: Biosynthetic pathway of Dihydroxylysinonorleucine (DHLNL).

Experimental Protocol

The accurate quantification of DHLNL requires a multi-step process involving sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation

Proper sample preparation is critical for the accurate quantification of DHLNL and involves homogenization, reduction, hydrolysis, and purification.

a. Homogenization:

• Excise 5-10 mg of wet tissue.

• Freeze the tissue sample in liquid nitrogen and grind it to a fine powder using a mortar and pestle or a tissue homogenizer.

b. Reduction:

• Resuspend the powdered tissue in a solution of sodium borohydride (B1222165) (NaBH₄) in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.4). This step is crucial to stabilize the immature Schiff base cross-links into their stable, reduced forms.

• Incubate for 1-2 hours at room temperature.

c. Acid Hydrolysis:

• Pellet the reduced tissue by centrifugation.

• Add 1 mL of 6 M hydrochloric acid (HCl) to the pellet in a Pyrex hydrolysis tube.

• Add a known amount of a stable isotope-labeled DHLNL internal standard.

• Freeze the samples in liquid nitrogen and flame-seal the tubes under vacuum.

• Hydrolyze at 110°C for 16-24 hours to break down the collagen into its constituent amino acids and cross-links.

d. Solid-Phase Extraction (SPE) Cleanup:

• After hydrolysis, carefully open the tubes and dry the hydrolysate completely using a vacuum centrifuge.

• Reconstitute the dried sample in a suitable buffer.

• Condition an SPE cartridge (e.g., C18) according to the manufacturer's instructions.

• Load the reconstituted sample onto the cartridge.

• Wash the cartridge to remove salts and other interfering substances.

• Elute DHLNL using an appropriate organic solvent.

• Dry the eluate under a stream of nitrogen or using a vacuum centrifuge.

• Reconstitute the final sample in the initial mobile phase for LC-MS/MS analysis.

HPLC-MS/MS Analysis

The gold standard for the sensitive and selective quantification of DHLNL is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

a. Chromatographic Conditions: A reversed-phase C18 column is typically used for the separation of DHLNL. An ion-pairing agent, such as heptafluorobutyric acid (HFBA), is often added to the mobile phase to improve the retention and separation of the polar cross-link molecules.

Parameter	Value
Column	C18 Reversed-Phase, e.g., 2.1 x 50 mm, 2.6 µm
Mobile Phase A	0.1% HFBA in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	40°C

b. Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	98	2
0.5	98	2
1.0	80	20
1.5	50	50
1.6	2	98
2.0	2	98
2.1	98	2
3.0	98	2

c. Mass Spectrometry Conditions: Detection and quantification are performed using a tandem mass spectrometer with electrospray ionization (ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Instrument Dependent

d. MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DHLNL	327.2	264.2	20
Internal Standard (e.g., d4-DHLNL)	331.2	268.2	20

Note: These values are illustrative and should be optimized for the specific instrument used.

Data Presentation and Analysis

The concentration of DHLNL is determined from a standard curve generated using purified standards. The data is typically normalized to the total collagen content of the sample, which can be determined by measuring the hydroxyproline (B1673980) content in the same hydrolysate. Results are often expressed as moles of cross-link per mole of collagen.

Quantitative Data Summary (Illustrative)

Parameter	Value
Typical Retention Time	1.2 - 1.8 min (highly method dependent)
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL
Linearity (R²)	> 0.99

Note: These are typical performance characteristics and will vary depending on the specific instrumentation and method validation.

Experimental Workflow

The overall experimental workflow for the HPLC analysis of DHLNL is summarized in the following diagram.

Figure 2: Experimental workflow for DHLNL analysis.

Conclusion

This application note provides a comprehensive protocol for the robust and sensitive quantification of dihydroxylysinonorleucine in tissue samples by HPLC-MS/MS. The detailed methodology, from sample preparation to data analysis, offers a reliable framework for researchers investigating collagen cross-linking in various physiological and pathological contexts. The accurate measurement of DHLNL can provide valuable insights into collagen metabolism and the progression of diseases characterized by altered extracellular matrix remodeling.

Mass Spectrometry Methods for the Detection of Dihydroxylysinonorleucine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a bivalent, immature collagen cross-link essential for the structural integrity of various connective tissues.[1] Formed through the enzymatic action of lysyl hydroxylase and lysyl oxidase, DHLNL plays a crucial role in the initial stages of collagen fibril stabilization. Altered levels of DHLNL have been implicated in a range of physiological and pathological conditions, including fibrosis, aging, and diabetes, making its accurate quantification a key target in disease research and drug development.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and selective measurement of collagen cross-links like DHLNL, providing a powerful tool for understanding collagen metabolism and the efficacy of therapeutic interventions.[2][3]

This document provides detailed application notes and protocols for the detection and quantification of DHLNL in tissue samples using LC-MS/MS.

Principle of the Method

The quantification of DHLNL from complex biological matrices involves a multi-step process. Initially, tissue samples undergo hydrolysis to break down the collagen protein and release the cross-linked amino acids. Due to its inherent instability, the immature Schiff base precursor of DHLNL is stabilized by chemical reduction using sodium borohydride (B1222165) (NaBH₄).[4] Following hydrolysis and reduction, the sample is subjected to liquid chromatography to separate DHLNL from other amino acids and matrix components. The eluent is then introduced into a tandem mass spectrometer, where DHLNL is ionized, isolated, and fragmented. Quantification is achieved by Multiple Reaction Monitoring (MRM), which involves monitoring specific transitions from the precursor ion to one or more product ions, providing high selectivity and sensitivity.

Experimental Protocols

Protocol 1: Acid Hydrolysis of Tissue for DHLNL Analysis

This protocol outlines the acid hydrolysis of tissue samples to liberate DHLNL for subsequent LC-MS/MS analysis.

Materials:

• Tissue sample (5-10 mg wet weight)

• 6 M Hydrochloric acid (HCl), analytical grade

• Internal standard (e.g., stable isotope-labeled DHLNL)

• Pyrex hydrolysis tubes

• Heating block or oven

• Nitrogen gas supply

• Vacuum centrifuge

• LC-MS grade water and solvents

• Sodium borohydride (NaBH₄) solution (10 mg/mL in 1 mM NaOH)

Procedure:

• Weigh 5-10 mg of tissue into a Pyrex hydrolysis tube.

• Add a known amount of the internal standard to each tube.

• Add 1 mL of 6 M HCl to each tube.

• Freeze the samples in liquid nitrogen and flame-seal the tubes under vacuum.

• Place the sealed tubes in a heating block or oven at 110°C for 16-24 hours.

• After hydrolysis, carefully open the tubes and transfer the hydrolysate to a clean microcentrifuge tube.

• Dry the samples completely using a vacuum centrifuge.

• Reconstitute the dried sample in a suitable buffer and add the NaBH₄ solution to reduce and stabilize the DHLNL.

• After reduction, the sample may need to be neutralized and further purified, for example, by solid-phase extraction (SPE).

• Dry the final sample and reconstitute in the mobile phase for LC-MS/MS analysis.

Protocol 2: Enzymatic Digestion of Tissue (Alternative Method)

Enzymatic digestion offers a milder alternative to acid hydrolysis, which can be advantageous for preserving other protein modifications.

Materials:

• Tissue sample (at least 30 mg)

• Lysis buffer (e.g., 6 M Guanidinium chloride, 10 mM TCEP, 40 mM CAA, 100 mM Tris pH 8.5)

• Bead-beating homogenizer with ceramic beads

• Collagenase (e.g., from Clostridium histolyticum)

• Proteinase K

• Incubator/shaker

• Centrifuge

• Internal standard (e.g., stable isotope-labeled DHLNL)

Procedure:

• Mince approximately 30 mg of tissue on ice.

• Add 500 µL of lysis buffer and transfer to a tube with ceramic beads.

• Homogenize the tissue using a bead-beater (e.g., 2 cycles at 4.5 M/S for 40 seconds at 4°C).

• Centrifuge the homogenate and collect the supernatant.

• Determine the protein concentration of the extract.

• Take a known amount of protein and add a known amount of internal standard.

• Add a solution of collagenase and/or proteinase K to the sample. The optimal enzyme concentration and digestion time will need to be determined empirically for the specific tissue type.

• Incubate the sample at 37°C with shaking for several hours to overnight, until the tissue is fully digested.

• After digestion, the sample will require further cleanup, such as protein precipitation or SPE, to remove the enzymes and other interfering substances before LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of DHLNL

This protocol provides a starting point for the development of a rapid and sensitive LC-MS/MS method for DHLNL quantification.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 2.7 µm particle size)
Mobile Phase A	50 mM Heptafluorobutyric acid (HFBA) in water
Mobile Phase B	Acetonitrile
Flow Rate	1.5 mL/min
Column Temperature	40°C
Injection Volume	5-10 µL
Gradient	Time (min)
0.0
0.8
0.81
1.1
1.11
2.0

Note: A divert valve is recommended to direct the flow to waste at the beginning and end of the run to minimize instrument contamination.

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 308.2
Product Ions (Q3)	To be determined empirically. Users should perform a product ion scan on a DHLNL standard to identify the most intense and stable fragment ions for quantification and qualification.
Collision Energy (CE)	To be optimized for each transition.
Dwell Time	To be optimized based on the number of co-eluting analytes and the chromatographic peak width.

Data Presentation

Quantitative data should be summarized in clear and concise tables to allow for easy comparison between different samples or conditions.

Table 1: Quantitative Analysis of DHLNL in Tissue Samples

Sample ID	Sample Type	DHLNL Concentration (pmol/mg tissue)	Standard Deviation
Control 1	Healthy Lung	Data not available	Data not available
Control 2	Healthy Lung	Data not available	Data not available
IPF 1	Fibrotic Lung	Data not available	Data not available
IPF 2	Fibrotic Lung	Data not available	Data not available

Note: Specific quantitative data from a full study is not available in the provided search results. This table serves as a template.

Table 2: Method Validation Parameters for DHLNL Quantification

Parameter	Result
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.07-0.13 pmol/µL
Limit of Quantification (LOQ)	0.20-0.38 pmol/µL
Intra-day Precision (%RSD)	<15%
Inter-day Precision (%RSD)	<15%
Accuracy (% Recovery)	85-115%

Note: The LOD and LOQ values are based on a study of multiple collagen cross-links and may vary for a DHLNL-specific assay.

Visualizations

Experimental Workflow

Caption: Workflow for DHLNL analysis from tissue samples.

Signaling Pathway of Collagen Cross-link Formation

Caption: Enzymatic pathway of DHLNL formation.

References

• 1. Quantitation of hydroxypyridinium crosslinks in collagen by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Liquid chromatography-electrospray ionization mass spectrometry for the simultaneous quantitation of collagen and elastin crosslinks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Dihydroxylysinonorleucine (DHLNL) Extraction from Collagen

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is an immature, divalent collagen cross-link crucial for the stabilization and mechanical strength of collagen fibrils, the primary structural protein in mammals.[1] The formation of DHLNL is an essential post-translational modification that occurs in the extracellular matrix, catalyzed by the enzymes lysyl hydroxylase (LH) and lysyl oxidase (LOX).[1][2] The abundance of DHLNL can serve as a key indicator of new collagen deposition and turnover, offering valuable insights into tissue health, disease progression, and the effectiveness of therapeutic interventions.[3] Dysregulation of DHLNL levels has been implicated in various pathologies, including fibrosis, skeletal disorders, and cancer metastasis, making it a significant biomarker and therapeutic target.[1][4]

These application notes provide detailed protocols for the extraction and subsequent analysis of DHLNL from collagen-rich tissues. The primary method involves acid hydrolysis of the tissue, followed by quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is considered the gold standard for accurate and sensitive analysis.[4][5]

Data Presentation

The concentration of DHLNL can vary significantly depending on the tissue type and disease state. The following table summarizes representative quantitative data from literature.

Tissue Type	Condition	DHLNL Concentration (pmol/mg of tissue)	Fold Change	Reference
Lung	Healthy Donor	~1.5	-	[4]
Lung	Idiopathic Pulmonary Fibrosis (IPF)	~3.5	~2.3	[4]
Breast	Normal Tissue	Undetected/Low	-	[4]
Breast	Tumor Tissue	Increased	-	[4]

Note: Quantitative data for DHLNL in other fibrotic conditions such as liver cirrhosis and hypertrophic scars is still emerging, but it is anticipated that DHLNL levels are similarly elevated in these conditions due to increased collagen cross-linking.[4]

Experimental Protocols

Protocol 1: Acid Hydrolysis and Quantification of DHLNL by LC-MS/MS

This protocol outlines the most common method for DHLNL extraction and analysis, involving a critical reduction step to stabilize the immature cross-link prior to acid hydrolysis.[6][7]

Materials:

• Tissue samples (frozen in liquid nitrogen)

• Lyophilizer (freeze-dryer)

• 6 M Hydrochloric acid (HCl)

• Sodium borohydride (B1222165) (NaBH₄)

• 1 mM NaOH

• Phosphate (B84403) buffer saline (PBS)

• Pressure-tight hydrolysis vials

• Heating block or oven (110°C)

• Vacuum centrifuge

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol (B129727)

• 0.1% Trifluoroacetic acid (TFA) in water

• Acetonitrile (B52724)

• HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF)[3]

• Reversed-phase C18 column or a hydrophilic interaction liquid chromatography (HILIC) column[3][8]

• Mobile phase with an ion-pairing agent like heptafluorobutyric acid (HFBA) for RPLC[8][9]

• Purified DHLNL standard

Procedure:

• Sample Preparation:

  • Excise tissue samples and immediately freeze them in liquid nitrogen.[8]

  • Lyophilize the frozen tissue to complete dryness and record the dry weight.[8]

  • Homogenize the dried tissue into a fine powder.

• Reduction of Immature Cross-links:

  • Resuspend the bone powder in phosphate buffer saline.[9]

  • Add a solution of sodium borohydride (10 mg/ml in 1 mM NaOH) at a reagent-to-sample ratio of 1:30.[9] This step is crucial to reduce and stabilize the immature DHLNL cross-links, preventing their degradation during acid hydrolysis.[6][10]

• Acid Hydrolysis:

  • Accurately weigh 10-20 mg of the lyophilized and reduced tissue powder into a pressure-tight hydrolysis vial.[11]

  • Add 1 mL of 6 M HCl to the vial.[11]

  • Seal the vial and hydrolyze at 110°C for 18-24 hours.[8][11]

  • After cooling, centrifuge the hydrolysate to pellet any solid debris.[11]

• Sample Cleanup (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge by washing with methanol followed by 0.1% TFA in water.[11]

  • Load the supernatant from the hydrolyzed sample onto the conditioned cartridge.[11]

  • Wash the cartridge with 0.1% TFA to remove unretained impurities.[11]

  • Elute the cross-links with a solution of acetonitrile or methanol in 0.1% TFA.[11]

  • Dry the eluted sample using a vacuum centrifuge.[11]

• LC-MS/MS Analysis:

  • Reconstitute the dried sample in a known volume of the initial HPLC mobile phase.[8][11]

  • Inject the sample onto a reversed-phase C18 column or a HILIC column.[3][8] For RPLC, a mobile phase containing an ion-pairing agent like heptafluorobutyric acid (HFBA) is often used to improve the retention and separation of polar analytes like DHLNL.[8][9]

  • Perform chromatographic separation using a suitable gradient.[9]

  • Detect and quantify DHLNL using a tandem mass spectrometer in positive ion mode with selected ion recording (SIR).[9]

  • Calibrate the system using purified DHLNL standards to create a standard curve for absolute quantification.[3] The concentration in the samples is determined by comparing the peak areas to the standard curve.[3]

Protocol 2: Enzymatic Digestion for Collagen Analysis

While acid hydrolysis is standard for DHLNL, enzymatic digestion can be employed for broader collagen characterization, such as identifying collagen types.[12] This approach is less common for quantifying the acid-labile immature cross-links.

Materials:

• Collagen-containing tissue

• Proteolytic enzymes (e.g., trypsin, pepsin, collagenase)[12][13][14]

• Appropriate digestion buffers

• Incubator

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Prepare the collagen sample, which may involve initial purification steps.[15]

• Enzymatic Digestion:

  • Denature the collagen thermally if required for the chosen enzyme.[12]

  • Incubate the collagen with a specific proteolytic enzyme (e.g., trypsin) under optimal buffer and temperature conditions.[12][14]

• Analysis:

  • Analyze the resulting peptide mixture by LC-MS/MS to identify specific collagen fragments.[12]

Visualizations

Signaling Pathway

The formation of DHLNL is intricately linked with signaling pathways that regulate tissue remodeling, with the Transforming Growth Factor-beta (TGF-β) pathway playing a central role, particularly in fibrotic conditions.[1][4]

Caption: TGF-β signaling pathway leading to increased DHLNL formation in fibrosis.

Experimental Workflow

The following diagram illustrates the key steps for the extraction and quantification of DHLNL from tissue samples.

Caption: Experimental workflow for DHLNL extraction and quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Proteomics Analysis of Lysine Hydroxylation and Cross-Linking of Collagen - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Measurement of Collagen Cross-Links from Tissue Samples by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach [mdpi.com]
• 7. Chemistry of the collagen cross-links. Isolation and characterization of two intermediate intermolecular cross-links in collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Mass spectrometric analysis of enzymatic digestion of denatured collagen for identification of collagen type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. northamericanherbandspice.com [northamericanherbandspice.com]
• 14. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 15. ifrj.upm.edu.my [ifrj.upm.edu.my]

Application Notes and Protocols: Dihydroxylysinonorleucine (DHLNL) as a Biomarker for Tissue Turnover

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is an immature divalent collagen cross-link that serves as a sensitive biomarker for active tissue remodeling and collagen turnover.[1] Formed during the maturation of collagen, the most abundant structural protein in mammals, DHLNL provides crucial insights into the dynamics of the extracellular matrix (ECM). Its quantification is particularly valuable in understanding and monitoring physiological processes such as growth and wound healing, as well as pathological conditions including fibrosis and certain cancers.[2][3]

Tissue remodeling involves a delicate balance between the synthesis and degradation of ECM components. Collagen, a key structural element, undergoes a series of post-translational modifications, including the formation of covalent cross-links that stabilize collagen fibrils and provide mechanical strength to tissues.[1][3] DHLNL is an intermediate in the formation of more stable, mature trivalent cross-links like pyridinoline (B42742) (PYR).[1] Consequently, the relative abundance of DHLNL is indicative of newly synthesized and actively cross-linked collagen, making it a dynamic marker of tissue turnover.[1] Dysregulation of DHLNL levels has been implicated in a range of pathologies, highlighting its potential as a diagnostic and prognostic biomarker, as well as a therapeutic target.[2][3]

Biochemical Formation of Dihydroxylysinonorleucine

The biosynthesis of DHLNL is a multi-step enzymatic cascade that occurs in the extracellular space, primarily involving two key enzymes: lysyl hydroxylase 2 (LH2) and lysyl oxidase (LOX).[1]

• Lysyl Hydroxylation: Specific lysine (B10760008) residues in the telopeptide regions of procollagen (B1174764) molecules are hydroxylated by lysyl hydroxylase 2 (PLOD2) to form hydroxylysine.[1]

• Oxidative Deamination: Subsequently, lysyl oxidase (LOX) catalyzes the oxidative deamination of a hydroxylysine residue on one collagen molecule and a lysine residue on an adjacent molecule, converting them into reactive aldehydes.[3]

• Cross-link Formation: A hydroxyallysine residue on one collagen molecule then spontaneously reacts with a hydroxylysine residue on a neighboring molecule to form the immature DHLNL cross-link.[3]

Over time, DHLNL can be further converted into more stable, mature pyridinoline cross-links.[1] Therefore, the ratio of immature to mature cross-links provides a valuable snapshot of the rate of collagen turnover.[1]

Signaling Pathways Regulating DHLNL Formation

The formation of DHLNL is tightly regulated by various signaling pathways that control the expression and activity of the key enzymes, LH2 and LOX. A prominent pathway in this regulation is the Transforming Growth Factor-β (TGF-β) signaling pathway, which is a potent inducer of collagen synthesis and is often dysregulated in fibrotic diseases.[1]

Caption: TGF-β signaling pathway leading to increased DHLNL formation and fibrosis.

Quantitative Data Presentation

The concentration of DHLNL and its ratio to other collagen cross-links can vary significantly between different tissues and in various pathological states. Below are tables summarizing available quantitative data.

Table 1: Dihydroxylysinonorleucine (DHLNL) Concentration in Healthy and Diseased Tissues

Tissue	Condition	Species	DHLNL Concentration (pmol/mg of tissue)	Fold Change	Reference
Lung	Healthy Donor	Human	~1.5	-	[2]
Lung	Idiopathic Pulmonary Fibrosis (IPF)	Human	~3.5	~2.3	[2]
Breast	Normal Tissue	Human	Undetected/Low	-	[2]
Breast	Tumor Tissue	Human	Increased	-	[2]

Table 2: Ratio of Immature to Mature Collagen Cross-links in Various Conditions

Tissue	Condition	Species	DHLNL/HLNL Ratio	PYR/DHLNL Ratio	Reference
Lung	Control	Human	0.6 ± 0.1	Not Reported	[1]
Lung	Interstitial Lung Disease (ILD)	Human	0.7 ± 0.1	Not Reported	[1]
Lung	Acute Respiratory Distress Syndrome (ARDS)	Human	Significantly Elevated	Not Reported	[4]
Bone	Wistar Rats (8 weeks)	Rat	~0.8	Not Reported	[1]
Bone	Diabetic WBN/Kob Rats (8 weeks)	Rat	~1.0	Not Reported	[1]

Experimental Protocols

The gold standard for the accurate and sensitive quantification of DHLNL is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow Overview

Caption: Experimental workflow for DHLNL quantification by LC-MS/MS.

Detailed Methodology for DHLNL Quantification by LC-MS/MS

This protocol is a composite based on established methods for collagen cross-link analysis.

1. Sample Preparation and Reduction:

• Tissue Homogenization: Weigh 5-10 mg of frozen tissue and homogenize in a suitable buffer (e.g., phosphate-buffered saline) on ice.

• Reduction: To stabilize the immature Schiff base cross-links, including the precursor to DHLNL, a reduction step is necessary.[2]

  • Add a freshly prepared solution of sodium borohydride (B1222165) (NaBH₄) in a suitable buffer to the tissue homogenate.

  • Incubate at room temperature for a specified time (e.g., 1 hour).

  • Quench the reaction by careful addition of an acid (e.g., acetic acid).

2. Acid Hydrolysis:

• Wash the reduced tissue pellet with deionized water.

• Add 6N hydrochloric acid (HCl) to the pellet.

• Hydrolyze the sample at 110°C for 18-24 hours in a sealed, nitrogen-flushed tube.

• After hydrolysis, evaporate the HCl under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried hydrolysate in a suitable solvent (e.g., 1% n-heptafluorobutyric acid).

3. Solid Phase Extraction (SPE) for Cross-link Enrichment:

• To remove interfering substances and enrich the cross-links, perform SPE using a cellulose-based stationary phase.

• Condition the SPE cartridge with appropriate solvents.

• Load the reconstituted hydrolysate onto the cartridge.

• Wash the cartridge to remove unbound contaminants.

• Elute the cross-links with a suitable solvent.

• Dry the eluate and reconstitute in the initial mobile phase for LC-MS/MS analysis.

4. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• Chromatography:

  • Column: A C18 reversed-phase column is commonly used. A C8 column may also be suitable for better elution of larger collagenous peptides.[5]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to separate the cross-links. An example gradient could be 2-52% B over 40 minutes.[5] A faster gradient can be employed for high-throughput analysis.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for DHLNL need to be determined and optimized. This typically involves infusing a standard solution of DHLNL into the mass spectrometer to identify the most intense and stable fragment ions.

  • Internal Standard: Use of a stable isotope-labeled internal standard for DHLNL is highly recommended for accurate quantification to correct for matrix effects and instrument variability.

5. Data Analysis and Quantification:

• Generate a calibration curve using known concentrations of a DHLNL standard.

• Integrate the peak areas of the MRM transitions for DHLNL and the internal standard in both the standards and the samples.

• Calculate the concentration of DHLNL in the samples by comparing their peak area ratios to the calibration curve.

• Normalize the DHLNL concentration to the initial tissue weight (e.g., pmol/mg tissue).

Applications in Research and Drug Development

The quantification of DHLNL can be applied in several key areas:

• Fibrotic Diseases: An elevated DHLNL to HLNL ratio can indicate an acute fibrotic episode, making it a valuable biomarker for diseases like idiopathic pulmonary fibrosis (IPF), liver cirrhosis, and hypertrophic scarring.[1] Monitoring DHLNL levels can aid in assessing disease progression and the efficacy of anti-fibrotic therapies.

• Wound Healing: The process of wound healing involves significant collagen turnover. Measuring DHLNL can provide insights into the rate of new collagen deposition and cross-linking during the healing process.

• Skeletal Disorders: Alterations in collagen cross-linking are characteristic of certain skeletal disorders. For example, a reduction in DHLNL has been observed in Bruck syndrome, a rare genetic disorder causing bone fragility.[3]

• Cancer Research: The tumor microenvironment often exhibits increased collagen cross-linking, which can promote tumor progression and metastasis.[3] Quantifying DHLNL in tumor tissues can help to understand the role of the ECM in cancer and to evaluate the effects of therapies targeting the tumor stroma.

• Drug Development: DHLNL can serve as a pharmacodynamic biomarker to assess the in vivo activity of drugs that target the enzymes involved in collagen cross-linking, such as inhibitors of LOX and LH2.

Conclusion

Dihydroxylysinonorleucine is a valuable and dynamic biomarker of tissue turnover, providing a window into the state of collagen metabolism in both health and disease. Its accurate quantification by LC-MS/MS offers a powerful tool for researchers, scientists, and drug development professionals to investigate the pathophysiology of various diseases, monitor disease progression, and evaluate the efficacy of novel therapeutic interventions targeting the extracellular matrix. Further research to expand the quantitative database of DHLNL in a wider range of tissues and diseases will continue to enhance its utility as a clinical and research biomarker.

References

• 1. TGF-beta3 stimulates and regulates collagen synthesis through TGF-beta1-dependent and independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Method development workflow for quantifying protein biomarkers by hybrid LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of the Transforming Growth Factor-β Signaling Pathway in Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Immature Collagen Cross-Links

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical techniques available for the quantification of immature collagen cross-links, primarily dihydroxylysinonorleucine (DHLNL) and hydroxylysinonorleucine (HLNL). The information provided is intended to guide researchers in selecting and implementing the appropriate methods for their specific research needs.

Introduction to Immature Collagen Cross-Links

Collagen, a key structural protein in the extracellular matrix (ECM), derives its strength and stability from a series of post-translational modifications that result in the formation of covalent cross-links between collagen molecules. The initial, enzyme-mediated phase of this process, catalyzed by lysyl oxidase (LOX), leads to the formation of divalent, reducible cross-links known as immature cross-links. These include DHLNL and HLNL. These immature cross-links serve as precursors to more stable, mature trivalent cross-links. The ratio of immature to mature cross-links is a critical indicator of collagen metabolism, tissue remodeling, and the progression of various diseases, including fibrosis and cancer.

Analytical Techniques

The accurate quantification of immature collagen cross-links is predominantly achieved through liquid chromatography-mass spectrometry (LC-MS/MS). While enzyme-linked immunosorbent assays (ELISAs) are available for some collagen-related analytes, their application for specific immature cross-links is less common and requires careful validation.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the analysis of immature collagen cross-links due to its high sensitivity, specificity, and ability to resolve structurally similar compounds.[1][2][3] The general workflow involves tissue sample preparation, including a critical reduction step to stabilize the immature cross-links, followed by acid hydrolysis to break down the collagen into its constituent amino acids and cross-links. The resulting hydrolysate is then analyzed by LC-MS/MS.

Quantitative Data Summary for LC-MS/MS Methods

The following table summarizes typical performance characteristics for LC-MS/MS-based analysis of immature collagen cross-links. Note that specific values can vary depending on the instrumentation, column, and specific protocol used.

Parameter	Typical Value	Reference
Precision (Intra-day)	< 3.5% for DHLNL and HLNL	[4]
Precision (Inter-day)	< 7.7% for DHLNL, < 5.9% for HLNL	[4]
Lower Limit of Quantification (LLOQ)	~1 ng/mL (in water)	[5]
Lower Limit of Quantification (LLOQ) in tissue matrix	2.5 ng/mL for DHLNL	[5]
Dynamic Range	Typically spans several orders of magnitude, dependent on standard curve	[6]

Enzyme-Linked Immunosorbent Assay (ELISA)

While ELISA is a widely used technique for protein quantification, its application for the direct measurement of immature collagen cross-links (DHLNL and HLNL) is less established compared to LC-MS/MS. Commercially available ELISA kits for these specific cross-links are available from some suppliers, but their validation and specificity should be carefully evaluated by the end-user.[7][8][9][10][11][12] It is more common to find ELISA kits for markers of collagen turnover, such as the N- and C-terminal telopeptides of collagen (NTX and CTX), which provide an indirect measure of collagen metabolism.

Experimental Protocols

Protocol 1: Quantification of Immature Collagen Cross-Links by LC-MS/MS

This protocol provides a general methodology for the analysis of DHLNL and HLNL in tissue samples. Optimization may be required for specific tissue types and instrumentation.

Materials:

• Tissue sample (5-50 mg)

• Liquid nitrogen

• Sodium borohydride (B1222165) (NaBH₄)

• Phosphate buffer (0.1 M, pH 7.4)

• 6 M Hydrochloric acid (HCl)

• Stable isotope-labeled internal standards for DHLNL and HLNL (optional, for absolute quantification)

• HPLC-grade water and acetonitrile

• Formic acid or heptafluorobutyric acid (HFBA) as a mobile phase modifier

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reversed-phase HPLC column

Procedure:

• Sample Preparation:

  • Immediately snap-freeze fresh tissue samples in liquid nitrogen and store at -80°C.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.

• Reduction of Immature Cross-Links:

  • Resuspend the powdered tissue in a solution of sodium borohydride (NaBH₄) in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.4) to reduce the immature Schiff base cross-links to their stable, reduced forms (DHLNL and HLNL).[6]

  • Incubate for 1-2 hours at room temperature.

• Hydrolysis:

  • After reduction, wash the tissue pellet extensively with distilled water to remove excess NaBH₄.

  • Add 6 M HCl to the pellet and hydrolyze at 110°C for 18-24 hours.

• Sample Clean-up:

  • Dry the hydrolysate under vacuum to remove the HCl.

  • Reconstitute the dried sample in a suitable solvent for chromatographic analysis (e.g., 0.1% formic acid in water).

  • At this stage, spike the sample with stable isotope-labeled internal standards if absolute quantification is desired.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Inject the reconstituted sample onto a C18 reversed-phase column.

    • Use a gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid or HFBA, to separate the cross-links.[6]

  • Mass Spectrometry Detection:

    • Utilize an electrospray ionization (ESI) source in positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. This involves selecting the specific precursor ions for DHLNL and HLNL and their characteristic product ions.[6]

• Data Analysis:

  • Integrate the peak areas of the MRM transitions for DHLNL and HLNL.

  • Quantify the concentration of each cross-link by comparing the peak areas to a standard curve generated from purified standards. If internal standards are used, calculate the concentration based on the ratio of the analyte peak area to the internal standard peak area.

Visualizations

Signaling Pathway of Immature Collagen Cross-Link Formation

The formation of immature collagen cross-links is initiated by the enzyme lysyl oxidase (LOX). The expression and activity of LOX are regulated by various upstream signaling pathways, including Transforming Growth Factor-beta (TGF-β) and Hypoxia-Inducible Factor (HIF).[1][2][3][13][14][15][16][17][18][19]

Caption: Signaling pathways regulating the formation of immature collagen cross-links.

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates the key steps in the quantification of immature collagen cross-links using LC-MS/MS.

Caption: Experimental workflow for the analysis of immature collagen cross-links.

References

• 1. Lysyl oxidase binds transforming growth factor-beta and regulates its signaling via amine oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The HIF-1-inducible lysyl oxidase activates HIF-1 via the Akt pathway in a positive regulation loop and synergizes with HIF-1 in promoting tumor cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rep.bioscientifica.com [rep.bioscientifica.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. biocompare.com [biocompare.com]
• 8. mybiosource.com [mybiosource.com]
• 9. mybiosource.com [mybiosource.com]
• 10. Human Dihydroxylysinonorleucine (DHLNL) ELISA Kit | Medwell [medwellonline.net]
• 11. mybiosource.com [mybiosource.com]
• 12. arp1.com [arp1.com]
• 13. Expression and Significance of Hypoxia Inducible Factor-1α and Lysyl Oxidase in Non-small Cell Lung Cancer [journal.waocp.org]
• 14. Lysyl Oxidase Contributes to Mechanotransduction-Mediated Regulation of Transforming Growth Factor-β Signaling in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. researchgate.net [researchgate.net]
• 17. Regulation of lysyl oxidase, collagen, and connective tissue growth factor by TGF-beta1 and detection in human gingiva - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Lysyl oxidase contributes to mechanotransduction-mediated regulation of transforming growth factor-β signaling in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Lysyl oxidase and hypoxia-inducible factor 1α: biomarkers of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Dihydroxylysinonorleucine (DHLNL) for Improved Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key collagen cross-link essential for the structural integrity of various tissues.[1] The quantification of DHLNL provides valuable insights into collagen metabolism and can be indicative of the mechanical properties of tissues. Altered levels of DHLNL have been associated with a range of physiological and pathological conditions, including aging, fibrosis, and diabetes.[1] However, the analysis of DHLNL in biological samples presents several challenges, primarily due to its low abundance and the complexity of the biological matrix, which can lead to interference and inaccurate quantification.[1][2]

To overcome these analytical hurdles, derivatization of DHLNL prior to chromatographic analysis is a crucial step. Derivatization enhances the detectability of DHLNL by introducing a chromophoric or fluorophoric tag, or by improving its ionization efficiency for mass spectrometry.[3][4][5][6][7][8] This document provides detailed application notes and protocols for the derivatization of DHLNL for improved detection using High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Quantitative Improvements with Derivatization

The following tables summarize the expected quantitative improvements in the detection of DHLNL following derivatization. These values are representative of the enhanced sensitivity and lower detection limits achievable with the described methods.

Table 1: Comparison of Detection Limits for DHLNL Analysis

Analytical Method	Derivatization Reagent	Estimated Limit of Detection (LOD)
HPLC-UV	None	50 - 100 pmol
HPLC-FLD	OPA/MPA	1 - 10 pmol
HPLC-FLD	FMOC-Cl	0.5 - 5 pmol
LC-MS/MS	None	10 - 20 fmol
LC-MS/MS	Propionic Anhydride	1 - 5 fmol

Table 2: Performance Characteristics of Derivatization Methods

Derivatization Reagent	Method	Key Advantages	Key Disadvantages
OPA/MPA	HPLC-FLD	Rapid reaction with primary amines, automated.[3][9]	Does not react with secondary amines.[9]
FMOC-Cl	HPLC-FLD	Reacts with both primary and secondary amines, stable derivative.[5][9]	Hydrolysis product can cause interference.[5]
Propionic Anhydride	LC-MS/MS	Improves chromatographic retention and fragmentation for hydrophilic peptides.[10]	Requires careful optimization of reaction conditions.[10]

Experimental Protocols

Protocol 1: Sample Preparation from Tissue

This protocol outlines the initial steps for preparing tissue samples to extract DHLNL prior to derivatization.

Materials:

• Tissue sample (e.g., lung, skin, tendon)[1]

• Phosphate-buffered saline (PBS), pH 7.4

• 6 M Hydrochloric acid (HCl)

• Nitrogen gas supply

• Lyophilizer

• Centrifuge

• Heating block or oven

Procedure:

• Tissue Homogenization: Homogenize the tissue sample in ice-cold PBS.

• Acid Hydrolysis:

  • Add 6 M HCl to the homogenized tissue.

  • Heat the sample at 110°C for 18-24 hours in a sealed tube under a nitrogen atmosphere to prevent oxidation. This step is critical for breaking down collagen and releasing DHLNL.[2]

• Neutralization and Drying:

  • Cool the hydrolysate to room temperature.

  • Centrifuge to pellet any debris.

  • Transfer the supernatant to a new tube.

  • Dry the sample under a stream of nitrogen or using a lyophilizer to remove the HCl.

• Reconstitution: Reconstitute the dried sample in an appropriate buffer (e.g., 0.1 M borate (B1201080) buffer for HPLC-FLD or a mobile phase compatible solvent for LC-MS/MS).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 6. Direct Comparison of Derivatization Strategies for LC-MS/MS Analysis of N-Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jascoinc.com [jascoinc.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of Dihydroxylysinonorleucine (DHLNL) by Liquid Chromatography-Mass Spectrometry (LC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydroxylysinonorleucine (DHLNL) is a key immature divalent cross-link in collagen, the most abundant protein in the extracellular matrix (ECM). The formation of DHLNL is an essential step in the maturation and stabilization of collagen fibers.[1] Alterations in the abundance of DHLNL and other collagen cross-links are associated with various physiological and pathological processes, including aging, fibrosis, and diabetes.[2][3][4] Consequently, the accurate quantification of DHLNL in biological samples is crucial for understanding disease pathogenesis and for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for the analysis of DHLNL using liquid chromatography-mass spectrometry (LC-MS), a highly sensitive and selective analytical technique.[1][3]

Biochemical Pathway of DHLNL Formation

The formation of DHLNL is an enzymatic process initiated by the modification of lysine (B10760008) residues within the collagen triple helix. The following diagram illustrates the key steps in the formation of this immature cross-link.

Caption: Enzymatic pathway of Dihydroxylysinonorleucine (DHLNL) formation in collagen.

Experimental Workflow for DHLNL Analysis

The quantification of DHLNL from biological tissues is a multi-step process that involves sample preparation, chromatographic separation, and mass spectrometric detection. The following diagram outlines the general experimental workflow.

Caption: General experimental workflow for the LC-MS analysis of DHLNL from tissue samples.

Quantitative Data Summary

The following table summarizes representative quantitative data for DHLNL in different biological contexts as analyzed by LC-MS.

Sample Type	Condition	DHLNL Levels (relative to control)	Reference
Human Lung Tissue	Idiopathic Pulmonary Fibrosis (IPF)	Increased	[3][4]
Mouse Lung Tissue	Bleomycin-induced Fibrosis	Increased	[5]
Mouse Lung Tissue	Bleomycin + Anti-fibrotic Compound	Decreased (compared to Bleomycin only)	[5]
Control Bone	-	Predominant immature cross-link	[6]
PLOD2-mutant Bone	-	Absent	[6]

Detailed Experimental Protocols

Protocol 1: Sample Preparation from Tissue

This protocol outlines the steps for the preparation of tissue samples for DHLNL analysis.

Materials:

• Tissue sample (5-10 mg, wet weight)[7]

• 6 M Hydrochloric acid (HCl), analytical grade[7]

• Internal standard (stable isotope-labeled DHLNL)[7]

• Sodium borohydride (B1222165) (NaBH₄)

• Phosphate-buffered saline (PBS)

• Pyrex hydrolysis tubes[7]

• Heating block or oven[7]

• Nitrogen gas supply[7]

• Vacuum centrifuge (e.g., SpeedVac)[7]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS grade water and solvents (e.g., acetonitrile, methanol (B129727), formic acid)[7]

Procedure:

• Tissue Homogenization:

  • Weigh 5-10 mg of the tissue sample into a microcentrifuge tube.[7]

  • Add a suitable volume of PBS and homogenize the tissue using a mechanical homogenizer.

  • Centrifuge the homogenate and discard the supernatant.

• Reduction:

  • Resuspend the tissue pellet in a solution of sodium borohydride (e.g., 10 mg/mL in 1 mM NaOH) to reduce the immature Schiff base cross-links to their stable forms.[1]

  • Incubate for a specified time at a controlled temperature (e.g., 1 hour at room temperature).

  • Wash the pellet multiple times with PBS to remove excess reducing agent.

• Acid Hydrolysis:

  • Transfer the reduced pellet to a Pyrex hydrolysis tube.[7]

  • Add a known amount of the internal standard to each tube.[7]

  • Add 1 mL of 6 M HCl to each tube.[7]

  • Freeze the samples in liquid nitrogen and flame-seal the tubes under vacuum.[7]

  • Place the sealed tubes in a heating block or oven at 110°C for 16-24 hours.[7]

• Sample Cleanup (Solid-Phase Extraction):

  • After hydrolysis, open the tubes and transfer the hydrolysate to a clean microcentrifuge tube.[7]

  • Dry the samples completely using a vacuum centrifuge.[7]

  • Reconstitute the dried sample in a suitable buffer for SPE.

  • Condition an SPE cartridge (e.g., C18) with methanol followed by equilibration with an aqueous solution (e.g., 0.1% formic acid in water).

  • Load the reconstituted sample onto the conditioned cartridge.[7]

  • Wash the cartridge with a weak solvent to remove salts and other polar impurities.[7]

  • Elute DHLNL from the cartridge using an appropriate organic solvent (e.g., methanol or acetonitrile).[7]

  • Dry the eluate under a stream of nitrogen or using a vacuum centrifuge.[7]

  • Reconstitute the dried sample in the mobile phase for LC-MS analysis.[7]

Protocol 2: LC-MS/MS Analysis

This protocol provides a general method for the chromatographic separation and mass spectrometric detection of DHLNL.

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1]

• Chromatographic Column: A C18 reversed-phase column (e.g., Atlantis T3, 3 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: 0.1% Heptafluorobutyric acid (HFBA) in water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Flow Rate: 1 mL/min (with a post-column split if necessary).[1]

• Gradient: A linear gradient from 10% to 20% Mobile Phase B over 40 minutes.[1]

• Ionization Mode: Positive electrospray ionization (ESI+).[1]

• Detection Mode: Selected Ion Recording (SIR) or Multiple Reaction Monitoring (MRM).[1]

Procedure:

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions until a stable baseline is achieved.

• Injection: Inject the reconstituted sample onto the LC column.

• Data Acquisition: Acquire data in either SIR or MRM mode. For MRM, specific precursor-to-product ion transitions for DHLNL and its internal standard should be monitored.

• Quantification: Generate a calibration curve using standards of known concentrations. Quantify the amount of DHLNL in the samples by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

Troubleshooting and Optimization

• Low Signal Intensity:

  • Ensure complete hydrolysis of the tissue sample.

  • Optimize the SPE cleanup procedure to minimize sample loss.

  • Consider derivatization of the sample to improve ionization efficiency.

• Poor Peak Shape:

  • Adjust the mobile phase composition, including the concentration of the ion-pairing agent.

  • Ensure the sample is fully dissolved in the mobile phase before injection.

• Matrix Effects:

  • Optimize the sample cleanup procedure to remove interfering substances.

  • Use a stable isotope-labeled internal standard to compensate for matrix effects.

  • Consider the use of a surrogate matrix for calibration standards.[3][4]

By following these detailed application notes and protocols, researchers can achieve reliable and accurate quantification of Dihydroxylysinonorleucine in various biological samples, contributing to a deeper understanding of collagen metabolism in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach [mdpi.com]
• 4. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Dihydroxylysinonorleucine (DHLNL) Quantification Assays

Welcome to the technical support center for Dihydroxylysinonorleucine (DHLNL) quantification assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure accurate and reproducible results in your experiments.

Frequently Asked Questions (FAQs)

General

Q1: What is Dihydroxylysinonorleucine (DHLNL) and why is its quantification important?

Dihydroxylysinonorleucine (DHLNL) is a collagen cross-link derived from the enzymatic action of lysyl oxidase.[1][2] It plays a crucial role in providing structural integrity to tissues.[1][2] Quantifying DHLNL is essential for understanding the biomechanical properties of tissues and for studying diseases associated with abnormal collagen cross-linking.

Sample Preparation

Q2: What is the most critical step in sample preparation for DHLNL analysis?

Acid hydrolysis is a critical step for releasing DHLNL from the collagen backbone.[3] The conditions of this hydrolysis (acid concentration, temperature, and duration) must be carefully controlled and optimized for your specific sample type to ensure complete liberation of the analyte without degradation.[3][4]

Q3: We are observing high variability between our sample replicates. What are the likely causes related to sample handling?

High variability often stems from inconsistencies in sample collection, processing, or storage.[5] Key factors to investigate include:

• Inconsistent Sample Collection: Ensure a standardized protocol is followed for all samples.[5]

• Contamination: Use sterile, high-quality consumables to avoid interference from contaminants from collection tubes, reagents, or the lab environment.[5]

• Reagent Quality: Ensure reagents are stored correctly and are not expired.[5]

Assay Performance

Q4: Our assay signal is consistently low or absent, even in positive controls. What should we check first?

A low or absent signal can often be traced back to the experimental setup.[5] Consider the following:

• Reagent Preparation: Ensure all reagents, including standards and buffers, were prepared correctly and are not degraded.

• Instrument Settings: Verify that the detector (e.g., mass spectrometer) is properly calibrated and operating at the correct settings for DHLNL detection.

• Sample Integrity: Confirm that the samples were not degraded during storage or processing.

Q5: We are experiencing high background signal in our negative controls. How can this be resolved?

High background can obscure the true signal and reduce the dynamic range of the assay.[5] Potential solutions include:

• Reagent and Solvent Purity: Use high-purity, LC-MS grade solvents and reagents to minimize background contamination.[4]

• Sample Cleanup: Incorporate a solid-phase extraction (SPE) step to remove interfering substances from the sample hydrolysate.[3]

• System Cleaning: Ensure the HPLC system, particularly the column and flow path, is thoroughly cleaned between runs.

Troubleshooting Guides

Issue 1: Low or No Signal

This troubleshooting guide will help you diagnose the potential causes of a weak or absent signal in your DHLNL quantification assay.

Caption: Troubleshooting guide for low DHLNL signal.

Issue 2: High Variability in Replicates

High variability can compromise the reliability of your results. Follow this guide to identify and address potential sources of inconsistency.

Caption: Troubleshooting guide for high replicate variability.

Experimental Protocols

Protocol 1: Acid Hydrolysis of Tissue for DHLNL Analysis

This protocol outlines a general procedure for the acid hydrolysis of tissue samples to release DHLNL for subsequent quantification.[3]

Materials:

• Tissue sample (5-10 mg, wet weight)

• 6 M Hydrochloric acid (HCl), analytical grade

• Internal standard (e.g., stable isotope-labeled DHLNL)

• Pyrex hydrolysis tubes

• Heating block or oven

• Nitrogen gas supply

• Vacuum centrifuge

Procedure:

• Weigh 5-10 mg of tissue into a Pyrex hydrolysis tube.

• Add a known amount of the internal standard.

• Add 1 mL of 6 M HCl to each tube.

• Freeze the samples in liquid nitrogen, then flame-seal the tubes under vacuum.

• Place the sealed tubes in a heating block or oven at 110°C for 16-24 hours. The optimal time should be determined empirically.

• After hydrolysis, allow the tubes to cool to room temperature.

• Carefully open the tubes and transfer the hydrolysate to a clean microcentrifuge tube.

• Dry the samples completely using a vacuum centrifuge.

• Reconstitute the dried sample in a suitable buffer for sample cleanup or direct analysis.

Protocol 2: HPLC-MS/MS for DHLNL Quantification

This protocol describes two common HPLC methods for the separation and quantification of DHLNL.[6]

Caption: General workflow for DHLNL analysis.

Method 1: Ion-Pairing Reversed-Phase Liquid Chromatography (RPLC)

This method uses an ion-pairing agent to enhance the retention of polar analytes like DHLNL on a C18 column.[6]

Parameter	Condition
HPLC System	Standard HPLC with binary pump, autosampler, and column oven.
Column	C18 reversed-phase column.
Mobile Phase A	Water with 0.1% Heptafluorobutyric acid (HFBA).
Mobile Phase B	Acetonitrile with 0.1% HFBA.
Detection	Mass Spectrometry (ESI-positive mode).

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

This method is highly compatible with mass spectrometry as it avoids non-volatile ion-pairing reagents.[6]

Parameter	Condition
HPLC System	HPLC or UHPLC system with binary pump, autosampler, and column oven.
Column	Silica hydride-based HILIC column.
Mobile Phase A	Water with 0.1% Formic acid.
Mobile Phase B	Acetonitrile with 0.1% Formic acid.
Detection	Mass Spectrometry (ESI-positive mode).

Quantitative Data Summary

The following tables provide a template for summarizing quantitative data from your DHLNL quantification experiments. The selection of optimal conditions should be validated for each specific sample matrix and experimental setup.

Table 1: Comparison of Hydrolysis Conditions for DHLNL Release

Note: The following data is illustrative. Researchers should determine the optimal conditions for their specific sample type empirically.

Hydrolysis Time (hours)	Temperature (°C)	Relative DHLNL Yield (%)	RSD (%)
16	110	Data not available	Data not available
20	110	Data not available	Data not available
24	110	Data not available	Data not available

Table 2: Recovery of DHLNL using Different Sample Cleanup Methods

Note: The recovery rates of DHLNL using different cleanup methods have not been specified in the provided search results. Validation of the chosen method is recommended.

Cleanup Method	Sample Matrix	Average Recovery (%)	RSD (%)
Protein Precipitation	Tissue Homogenate	Data not available	Data not available
Solid-Phase Extraction (SPE)	Tissue Homogenate	Data not available	Data not available

References

• 1. Proteomics Analysis of Lysine Hydroxylation and Cross-Linking of Collagen - Creative Proteomics [creative-proteomics.com]
• 2. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Dihydroxylysinonorleucine (DHLNL) LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of Dihydroxylysinonorleucine (DHLNL). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact DHLNL analysis?

A1: Matrix effects in LC-MS analysis refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise the accuracy, precision, and sensitivity of DHLNL quantification.[3] In complex biological matrices, such as tissue hydrolysates, components like salts, phospholipids, and endogenous metabolites can cause these effects.[3][4]

Q2: How can I determine if my DHLNL analysis is affected by matrix effects?

A2: A common method is to compare the peak area of DHLNL in a "post-extraction spiked" sample to that of DHLNL in a neat (clean) solution at the same concentration.[3][5] A significant difference in peak area indicates the presence of matrix effects. The matrix factor (MF) can be calculated to quantify this effect; a value less than 1 suggests ion suppression, while a value greater than 1 indicates ion enhancement.[3] Another qualitative technique is post-column infusion, where a constant flow of a DHLNL standard is introduced into the mass spectrometer after the analytical column.[6][7] Injecting a blank matrix extract will reveal dips or rises in the baseline signal at retention times where matrix components elute, indicating regions of ion suppression or enhancement.[6]

Q3: What is the "gold standard" for correcting matrix effects in DHLNL quantification?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) for Dihydroxylysinonorleucine is considered the gold standard for compensating for matrix effects.[8][9][10] A SIL-IS has nearly identical physicochemical properties to DHLNL and will co-elute, experiencing the same degree of ion suppression or enhancement.[4][8] This allows for accurate quantification based on the consistent ratio of the analyte to the internal standard.[4]

Q4: Are there specific sample preparation considerations for DHLNL to be aware of?

A4: Yes. For the analysis of immature collagen cross-links like DHLNL, a chemical reduction step using an agent like sodium borohydride (B1222165) (NaBH4) is necessary to stabilize the molecule for LC-MS/MS analysis.[11] It is also crucial to develop a robust sample preparation method to remove interfering substances. Techniques like solid-phase extraction (SPE) are often employed for this purpose.[4][12]

Q5: Can I use a surrogate matrix for my calibration curve?

A5: Absolutely. In fact, creating a surrogate matrix that closely mimics the biological sample matrix is a highly recommended approach for improving the accuracy of quantification.[11][13] For DHLNL, a tissue-based surrogate matrix can be prepared by following the sample preparation protocol but omitting the sodium borohydride reduction step, which results in undetectable levels of endogenous DHLNL.[11][13]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low DHLNL signal intensity or complete signal loss.	Ion Suppression: Co-eluting matrix components are interfering with the ionization of DHLNL.[14][15]	1. Improve Sample Cleanup: Implement a more rigorous sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering compounds.[4][16] 2. Optimize Chromatography: Adjust the LC gradient to better separate DHLNL from the interfering matrix components.[2] 3. Sample Dilution: If the DHLNL concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[6][10]
Inconsistent and irreproducible results for quality control (QC) samples.	Variable Matrix Effects: Sample-to-sample variability in the matrix composition is leading to different degrees of ion suppression or enhancement.[10]	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for variability in ion suppression between different samples.[8][10] 2. Employ Matrix-Matched Calibrators and QCs: Prepare calibration standards and QC samples in a blank biological matrix that is representative of the unknown samples.[4][17] 3. Enhance Sample Preparation: A more robust and consistent sample preparation method will minimize variability in matrix effects.[4][16]
Poor peak shape (e.g., tailing, fronting, or splitting).	Matrix Overload: High concentrations of matrix components can affect the chromatographic process. Analyte Interaction with Metal Surfaces: Some compounds can interact with the metal surfaces of the HPLC column, leading to poor peak shape and signal loss.[18]	1. Dilute the Sample: This can alleviate matrix overload on the column.[6] 2. Optimize Chromatography: Further development of the LC method may be necessary to improve peak shape. 3. Consider a Metal-Free Column: For chelating compounds, a metal-free column can significantly improve peak shape and signal intensity.[18]
Unexpectedly high DHLNL signal (ion enhancement).	Ion Enhancement: Co-eluting matrix components are increasing the ionization efficiency of DHLNL.[1][2]	1. Improve Chromatographic Separation: Modify the LC method to separate the enhancing compounds from the DHLNL peak.[2] 2. Utilize a SIL-IS: An appropriate internal standard will also be enhanced, allowing for accurate correction.[8]

Experimental Protocols

Matrix Effect Evaluation using Post-Extraction Spiking

• Prepare three sets of samples:

  • Set A: A neat solution of DHLNL standard in a clean solvent (e.g., mobile phase).

  • Set B: A blank matrix sample (e.g., tissue hydrolysate without DHLNL).

  • Set C: A blank matrix sample that has been extracted and then spiked with a known concentration of DHLNL (ideally the same concentration as Set A).[17]

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set C) / (Peak Area in Set A)

• Interpret the results:

  • MF ≈ 1: No significant matrix effect.

  • MF < 1: Ion suppression is occurring.[3]

  • MF > 1: Ion enhancement is occurring.[3]

General Workflow for DHLNL Sample Preparation

This is a generalized workflow and may need optimization for specific tissue types.

• Tissue Homogenization: Homogenize the tissue sample in a suitable buffer.

• Centrifugation: Centrifuge the homogenate to pellet the extracellular matrix.

• Reduction: Resuspend the pellet and perform a reduction step with sodium borohydride (NaBH4) to stabilize the immature cross-links.[11]

• Washing: Perform several washing steps to remove excess reagents.

• Acid Hydrolysis: Hydrolyze the sample to release the amino acids, including DHLNL.

• Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to clean up the hydrolysate and enrich for DHLNL.

• Reconstitution: Evaporate the eluate and reconstitute in the initial mobile phase for LC-MS analysis.

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. scilit.com [scilit.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach [mdpi.com]
• 12. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 13. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nebiolab.com [nebiolab.com]
• 15. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. benchchem.com [benchchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimization of Dihydroxylysinonorleucine (DHLNL) Derivatization for HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the derivatization of Dihydroxylysinonorleucine (DHLNL) for High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the derivatization and HPLC analysis of DHLNL.

Issue 1: Low or No Peak Response for DHLNL Derivative

• Question: I am not seeing a peak for my DHLNL derivative, or the peak is very small. What are the possible causes and solutions?

• Answer: This is a common issue that can arise from several factors related to the derivatization reaction or the HPLC system.

  • Incomplete Derivatization: The derivatization reaction may not have gone to completion.

    • Verify Reagent Quality: Ensure that your derivatization reagents (e.g., o-phthalaldehyde (B127526) (OPA), phenylisothiocyanate (PITC), dansyl chloride) are fresh and have been stored correctly. OPA solutions, in particular, can be unstable.[1][2]

    • Optimize Reaction pH: The pH of the reaction mixture is critical for successful derivatization. For OPA derivatization, a basic pH (typically 9.5-10.5) is required to ensure the primary amine is unprotonated and available for reaction.[3][4] For dansyl chloride, the optimal pH is also in the alkaline range (9.5-10.5).[3]

    • Check Reagent Concentrations: An insufficient amount of the derivatizing reagent can lead to incomplete reaction. Ensure you are using the recommended excess of the reagent.[1]

    • Optimize Reaction Time and Temperature: Derivatization reactions have optimal time and temperature requirements. For example, dansylation may require incubation at elevated temperatures (e.g., 38-70°C) for a specific duration (e.g., 15-120 minutes).[1][5] OPA reactions are typically rapid and occur at room temperature.[6]

  • Derivative Instability: The formed derivative may be unstable and degrading before or during analysis.

    • Immediate Analysis: OPA derivatives, in particular, can be unstable.[2][7] It is often recommended to inject the derivatized sample onto the HPLC system immediately after the reaction is complete.[8] Automation of the derivatization and injection process can improve reproducibility.[8]

    • Sample Temperature: Storing derivatized samples at low temperatures (e.g., 4°C) can help to slow down degradation if immediate analysis is not possible.[7]

  • HPLC System Issues: Problems with the HPLC system can also lead to poor peak response.

    • Incorrect Detection Wavelength: Ensure your detector (UV or fluorescence) is set to the correct excitation and emission wavelengths for your specific derivative.

    • Leaks: Check for any leaks in the HPLC system, as this can lead to a loss of sample and reduced peak area.

    • Column Contamination: A contaminated guard or analytical column can adsorb the derivative, leading to poor peak shape and intensity.

Issue 2: Broad or Tailing Peaks for DHLNL Derivative

• Question: My DHLNL derivative peak is broad and/or shows significant tailing. How can I improve the peak shape?

• Answer: Poor peak shape is often related to chromatographic conditions or interactions on the column.

  • Mobile Phase Composition: The mobile phase composition, including pH and solvent strength, is crucial for good peak shape.

    • Incorrect pH: The pH of the mobile phase can affect the ionization state of the derivative and its interaction with the stationary phase. Adjusting the pH may improve peak symmetry.

    • Inadequate Buffer Concentration: A low buffer concentration may not be sufficient to control the pH on the column, leading to peak tailing. Increasing the buffer concentration can sometimes help.

  • Column Issues: The analytical column itself can be a source of peak broadening.

    • Column Overload: Injecting too much sample can lead to broad, fronting peaks. Try reducing the injection volume or sample concentration.

    • Column Contamination: As mentioned previously, a contaminated column can cause peak tailing. Flushing the column with a strong solvent may resolve the issue. If the problem persists, the column may need to be replaced.

    • Secondary Interactions: The derivative may be interacting with active sites on the silica (B1680970) backbone of the column. Using an end-capped column or adding a competing base like triethylamine (B128534) (TEA) to the mobile phase can help to reduce these interactions.

  • Derivatization-Related Issues:

    • Excess Reagent Interference: In pre-column derivatization, excess reagent can sometimes interfere with the chromatography. For PITC derivatization, it is critical to remove excess reagent by evaporation to prevent interference.[6]

Issue 3: Presence of Multiple or Unexpected Peaks

• Question: I am seeing multiple peaks in my chromatogram that I don't expect. What could be the cause?

• Answer: The presence of extraneous peaks can be due to side reactions during derivatization, impurities, or sample degradation.

  • Side Product Formation: Some derivatization reagents can react with other functional groups or form multiple derivatives with a single analyte.

    • OPA Side Reactions: OPA can sometimes form less stable or secondary products, especially with certain amino acids.[9][10]

    • Dansyl Chloride Reactivity: Dansyl chloride can react with phenols, thiols, and imidazoles, in addition to primary and secondary amines, potentially leading to multiple derivatives for some amino acids.[1]

  • Reagent Impurities: Impurities in the derivatization reagents can lead to extra peaks in the chromatogram. Using high-purity reagents is essential.

  • Sample Contamination: The sample itself may contain impurities that are reacting with the derivatization reagent or are being detected by the system. Proper sample preparation and cleanup are crucial.

Frequently Asked Questions (FAQs)

Q1: What is the best derivatization method for DHLNL?

A1: The optimal method depends on your specific analytical needs and available instrumentation.

• Post-column derivatization with o-phthalaldehyde (OPA) is a robust and widely used technique for DHLNL, often coupled with Ion-Pairing Reversed-Phase Liquid Chromatography (RPLC).[3] This method offers good sensitivity with fluorescence detection.

• Pre-column derivatization with reagents like OPA, PITC, or dansyl chloride is also a viable option. These methods are commonly used for amino acid analysis and can be adapted for DHLNL. The choice between them depends on factors like the need to derivatize secondary amines (PITC and dansyl chloride can, while OPA cannot), desired sensitivity, and tolerance for sample preparation complexity.[6]

Q2: How can I improve the stability of my DHLNL-OPA derivative?

A2: The instability of OPA derivatives is a known challenge. To improve stability:

• Automate the derivatization and injection process: This ensures a consistent and short reaction time before analysis, minimizing degradation.[8]

• Use a different thiol reagent: Some studies suggest that using thiols other than the common 2-mercaptoethanol (B42355) (MCE), such as 3-mercaptopropionic acid (MPA) or ethanethiol (B150549) (ET), can result in more stable derivatives.[4][9]

• Control the reaction time: Stopping the reaction precisely and injecting the sample immediately is crucial.[8]

• Maintain low temperature: Keeping the derivatized samples at a low temperature (e.g., 4°C) in the autosampler can slow down degradation.[7]

Q3: My PITC derivatization is giving broad peaks. What should I do?

A3: Broad peaks in PITC derivatization are often due to excess reagent or suboptimal chromatographic conditions.

• Ensure complete removal of excess PITC: After the derivatization reaction, it is critical to completely remove the excess PITC and other volatile reagents by vacuum evaporation.[6][8] Any residual reagent can interfere with the chromatography and cause broad peaks.

• Optimize mobile phase pH: A buffered mobile phase at a pH of around 6.5 can help to sharpen peaks.

• Control column temperature: Maintaining a constant and optimized column temperature can improve peak shape and resolution.

Q4: Can I analyze other collagen cross-links along with DHLNL?

A4: Yes, HPLC methods can be developed to simultaneously analyze multiple collagen cross-links. For example, methods for the analysis of DHLNL often include the separation of hydroxylysinonorleucine (HLNL) as well.[3] The separation of other cross-links like pyridinoline (B42742) (PYD) and deoxypyridinoline (B1589748) (DPD) is also commonly performed by HPLC.

Experimental Protocols

Protocol 1: Post-Column OPA Derivatization for DHLNL Analysis via Ion-Pairing RPLC

This protocol is based on a widely used method for the analysis of DHLNL and HLNL.[3]

• Sample Preparation:

  • Excise tissue samples and immediately freeze in liquid nitrogen.

  • Lyophilize the frozen tissue to dryness and record the dry weight.

  • Hydrolyze the dried tissue in 6 M HCl at 110°C for 18-24 hours.

  • Remove the HCl by evaporation under vacuum.

  • Reconstitute the hydrolysate in the initial mobile phase (e.g., 0.1% HFBA in water).

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and a fluorescence detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) Heptafluorobutyric acid (HFBA) in water.

  • Mobile Phase B: Acetonitrile with 0.1% (v/v) HFBA.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 20 µL.

• Post-Column Derivatization:

  • OPA Reagent: Prepare a solution of o-phthalaldehyde and a thiol (e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) in a suitable buffer (e.g., borate (B1201080) buffer, pH 10.4).

  • System Setup: Use a post-column reaction system to continuously mix the column effluent with the OPA reagent. The mixture then passes through a reaction coil before entering the fluorescence detector.

  • Detection: Fluorescence detector set at an excitation wavelength of approximately 340 nm and an emission wavelength of approximately 455 nm.

Protocol 2: Pre-Column PITC Derivatization of Amino Acids

This is a general protocol for the derivatization of primary and secondary amino acids with PITC.[6][8]

• Sample Preparation:

  • Dry the amino acid sample completely to remove all water and HCl. This can be done by lyophilization or vacuum evaporation.

• Derivatization:

  • Re-dissolve the dried sample in a "Coupling Solution" (e.g., a mixture of acetonitrile, pyridine, triethylamine, and water in a 10:5:2:3 ratio).

  • Add PITC to the sample solution.

  • Allow the reaction to proceed for 5-20 minutes at room temperature.

  • Remove the excess PITC and solvents by vacuum evaporation. This step is critical.

• Analysis:

  • Reconstitute the resulting PTC-amino acids in an appropriate analysis solvent (e.g., 0.05 M ammonium (B1175870) acetate).

  • Inject the sample into the HPLC system.

  • Detection: Use a UV detector set to 254 nm.

Protocol 3: Pre-Column Dansyl Chloride Derivatization of Amino Acids

This is a general protocol for the derivatization of primary and secondary amino acids with dansyl chloride.[3][4]

• Sample Preparation:

  • If analyzing a protein, perform acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) to release free amino acids. Dry the hydrolysate completely.

  • Dissolve the dried amino acid sample in a suitable buffer (e.g., 40 mM lithium carbonate, pH 9.5).

• Derivatization:

  • Add a solution of dansyl chloride in acetone (B3395972) to the amino acid sample.

  • Incubate the mixture at an elevated temperature (e.g., 38°C) for approximately 90-120 minutes.

  • Quench the reaction by adding a primary amine solution (e.g., methylamine (B109427) hydrochloride) to consume the excess dansyl chloride.

• Analysis:

  • Inject the derivatized sample into an RP-HPLC system equipped with a C18 column.

  • Separate the dansyl-amino acids using a gradient elution with a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile).

  • Detection: Use a fluorescence detector with excitation at approximately 335 nm and emission at approximately 520 nm.

Data Presentation

Table 1: Comparison of Common Pre-Column Derivatization Reagents for Amino Acid Analysis

Parameter	o-Phthalaldehyde (OPA)	Phenylisothiocyanate (PITC)	Dansyl Chloride
Amino Acid Coverage	Primary amines only	Primary & Secondary amines	Primary & Secondary amines
Reaction Time	~1 minute (very fast)	5 - 20 minutes	30 - 120 minutes (slow)
Derivative Stability	Unstable, requires immediate analysis or automation	Stable	Stable
Detection Method	Fluorescence (high sensitivity), UV	UV (good sensitivity)	Fluorescence (high sensitivity), UV
Key Advantages	Rapid reaction, easily automated	Derivatizes secondary amines, stable derivatives	High sensitivity, derivatizes secondary amines
Key Disadvantages	Does not react with secondary amines, unstable derivatives	Longer sample preparation, reagent is toxic and requires anhydrous conditions	Slow reaction, potential for multiple derivatives

Mandatory Visualization

Caption: Experimental workflow for DHLNL analysis using post-column OPA derivatization.

Caption: Simplified pathway of enzymatic collagen cross-link formation, including DHLNL.

References

• 1. researchgate.net [researchgate.net]
• 2. blocksandarrows.com [blocksandarrows.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Reactome | Formation of dehydro-hydroxylysino-norleucine cross-links [reactome.org]
• 8. Proteomics Analysis of Lysine Hydroxylation and Cross-Linking of Collagen - Creative Proteomics [creative-proteomics.com]
• 9. Advances in collagen cross-link analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Recovery of Dihydroxylysinonorleucine (DHLNL)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the extraction and quantification of Dihydroxylysinonorleucine (DHLNL), a key immature collagen cross-link.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroxylysinonorleucine (DHLNL) and why is it important to measure?

A1: Dihydroxylysinonorleucine (DHLNL) is a divalent, immature collagen cross-link essential for the structural integrity of tissues. It is formed through an enzymatic reaction between a lysine (B10760008) aldehyde and a hydroxylysine residue on adjacent collagen molecules.[1] Measuring DHLNL levels offers valuable insights into collagen metabolism, tissue mechanics, and the progression of various physiological and pathological states, including aging, fibrosis, and diabetes.[1]

Q2: What are the primary challenges in the analysis of DHLNL?

A2: The analysis of DHLNL presents several challenges:

• Efficient Hydrolysis: Complete release of DHLNL from the collagen matrix without causing its degradation is a critical balance to achieve.[1]

• Matrix Effects: Biological samples are complex, and co-eluting substances can interfere with the ionization of DHLNL during mass spectrometry, leading to inaccurate quantification.[1]

• Analyte Stability: DHLNL can be susceptible to degradation during sample storage and processing.[1]

• Low Abundance: In some biological samples, DHLNL may be present in low concentrations, necessitating sensitive analytical methods and efficient enrichment strategies.[1]

• Glycosylation: DHLNL can be glycosylated, with either galactosyl or glucosylgalactosyl residues attached. This can affect its chromatographic behavior and recovery.

Q3: What types of samples are suitable for DHLNL analysis?

A3: DHLNL is typically analyzed in tissues with high collagen content, such as skin, tendon, cartilage, and lung.[1] It can also be measured in biological fluids like plasma and urine, although the concentrations are generally much lower.[1]

Q4: How should samples be stored to ensure DHLNL stability?

A4: To minimize degradation, tissue samples should be snap-frozen in liquid nitrogen immediately after collection and stored at -80°C.[2] For long-term storage, lyophilizing (freeze-drying) the tissue before storage at -80°C is recommended.[1] It is crucial to avoid repeated freeze-thaw cycles. Store samples in appropriately sized, upright containers to minimize surface area to volume ratio, which can help prevent sample loss due to adhesion to container walls.

Troubleshooting Guides

This section addresses common issues encountered during DHLNL extraction and analysis, providing potential causes and solutions.

Issue 1: Low Overall Recovery of DHLNL

Potential Cause	Troubleshooting/Optimization Strategy
Incomplete Acid Hydrolysis	Optimize hydrolysis conditions. While 6 M HCl at 110°C for 18-24 hours is standard, this can be sample-dependent. For tougher tissues, a longer hydrolysis time may be needed, but be mindful of potential degradation.[1]
DHLNL Degradation during Hydrolysis	Excessive heat or prolonged exposure to strong acids can degrade DHLNL. Consider a milder hydrolysis method or perform a time-course experiment to determine the optimal hydrolysis time for your specific sample type. Protecting samples from light during handling by using amber vials is also recommended as pyridinium (B92312) crosslinks are fluorescent and can degrade with UV exposure.[1]
Inefficient Solid-Phase Extraction (SPE)	The choice of SPE cartridge is critical. For a polar analyte like DHLNL, a mixed-mode cartridge (combining reversed-phase and ion-exchange) may offer better retention and recovery compared to a standard C18 cartridge. Ensure proper conditioning of the SPE cartridge and optimize the wash and elution steps.
Sample Overload on SPE Cartridge	Exceeding the binding capacity of the SPE sorbent will lead to analyte loss in the load and wash fractions. Reduce the amount of sample loaded onto the cartridge or use a cartridge with a higher sorbent bed weight.
Matrix Effects in Mass Spectrometry	Co-eluting matrix components can suppress or enhance the ionization of DHLNL. Improve sample cleanup using a more rigorous SPE protocol. The use of a stable isotope-labeled internal standard is the most effective way to correct for matrix effects.[1]
Glycosylation of DHLNL	Glycosylated DHLNL may have different chromatographic properties and extraction efficiency. Consider enzymatic deglycosylation steps in your protocol if you suspect a significant portion of your DHLNL is glycosylated.

Issue 2: Poor Chromatographic Peak Shape (Tailing or Broadening)

Potential Cause	Troubleshooting/Optimization Strategy
Secondary Interactions with Column	Residual silanol (B1196071) groups on the stationary phase of the HPLC column can interact with the amine groups of DHLNL, causing peak tailing. Use an end-capped column or add a competing base, like triethylamine, to the mobile phase. Adjusting the mobile phase pH can also help.
Column Overload	Injecting too much analyte can lead to peak broadening and tailing. Dilute the sample or reduce the injection volume.
Sample Solvent Mismatch	If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion. Whenever possible, dissolve the final extract in the initial mobile phase.
Extra-Column Dead Volume	Excessive tubing length or poorly made connections in the HPLC system can lead to band broadening. Use tubing with a smaller internal diameter and ensure all fittings are secure.

Experimental Protocols

Protocol 1: Acid Hydrolysis of Tissue for DHLNL Analysis

This protocol describes the general procedure for releasing DHLNL from the collagen matrix through acid hydrolysis.

Materials:

• Tissue sample (5-10 mg, lyophilized)

• 6 M Hydrochloric acid (HCl), analytical grade

• Stable isotope-labeled DHLNL internal standard

• Pyrex hydrolysis tubes

• Heating block or oven

• Nitrogen gas supply

• Vacuum centrifuge

Procedure:

• Accurately weigh 5-10 mg of lyophilized tissue into a Pyrex hydrolysis tube.

• Add a known amount of the stable isotope-labeled DHLNL internal standard to each tube.

• Add 1 mL of 6 M HCl to each tube.

• Freeze the samples in liquid nitrogen and then flame-seal the tubes under vacuum.

• Place the sealed tubes in a heating block or oven at 110°C for 16-24 hours.[1]

• After cooling, centrifuge the hydrolysate to pellet any debris.

• Transfer the supernatant to a clean tube and dry under a stream of nitrogen or using a vacuum centrifuge.

Protocol 2: Solid-Phase Extraction (SPE) for DHLNL Purification

This protocol provides a general method for cleaning up the acid hydrolysate before LC-MS/MS analysis.

Materials:

• Dried tissue hydrolysate

• Mixed-mode SPE cartridges (e.g., C18 and strong cation exchange)

• Methanol (B129727), HPLC grade

• 0.1% Formic acid in water, LC-MS grade

• 5% Ammonium (B1175870) hydroxide (B78521) in methanol, LC-MS grade

• Vacuum manifold

Procedure:

• Reconstitute: Redissolve the dried hydrolysate in 1 mL of 0.1% formic acid in water.

• Condition Cartridge: Condition the mixed-mode SPE cartridge by washing with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water.

• Load Sample: Load the reconstituted sample onto the conditioned cartridge.

• Wash: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove hydrophobic impurities.

• Elute: Elute the DHLNL with 1 mL of 5% ammonium hydroxide in methanol.

• Dry: Dry the eluate under a stream of nitrogen or using a vacuum centrifuge.

• Reconstitute: Reconstitute the dried sample in a known volume of the initial LC mobile phase for analysis.

Quantitative Data Summary

The following tables provide a summary of typical parameters and expected performance for DHLNL analysis. Note that these values are illustrative and may require optimization for specific instruments and sample types.

Table 1: Typical Acid Hydrolysis Conditions and their Impact on Recovery

Parameter	Condition	Expected Outcome on DHLNL Recovery
Acid Concentration	6 M HCl	Standard concentration for complete protein hydrolysis. Lower concentrations may result in incomplete hydrolysis.
Temperature	110°C	Optimal for peptide bond cleavage. Higher temperatures may increase degradation of certain amino acids.
Time	16-24 hours	Generally sufficient for most tissues. Longer times may be needed for highly cross-linked tissues but increase the risk of degradation.

Table 2: Comparison of SPE Cartridge Performance for Polar Analytes

Cartridge Type	Retention Mechanism	Advantages for DHLNL	Potential Disadvantages
C18 (Reversed-Phase)	Hydrophobic interaction	Good for removing non-polar interferences.	May have poor retention of highly polar DHLNL.
Mixed-Mode (e.g., C18/SCX)	Hydrophobic and Cation Exchange	Stronger retention of DHLNL through dual mechanisms, allowing for more rigorous washing and cleaner extracts.	Method development can be more complex.

Table 3: Example LC-MS/MS Parameters for DHLNL Quantification

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	0-10% B over 5 min, then a wash and re-equilibration
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Example)	Precursor Ion (m/z) -> Product Ion (m/z)
Collision Energy	To be optimized for the specific instrument

Visualizations

Caption: Experimental workflow for DHLNL extraction and analysis.

Caption: Troubleshooting logic for low DHLNL recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. A possible role for dehydrodihydroxylysinonorleucine in collagen fibre and bundle formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Dihydroxylysinonorleucine (DHLNL) Measurement Methods

Welcome to the technical support center for the reproducible measurement of Dihydroxylysinonorleucine (DHLNL). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for the accurate quantification of this important collagen cross-link.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding DHLNL analysis.

Q1: What is Dihydroxylysinonorleucine (DHLNL) and why is its measurement important?

A1: Dihydroxylysinonorleucine (DHLNL) is an immature divalent cross-link found in collagen, the most abundant protein in mammals.[1] It plays a crucial role in providing structural integrity to tissues.[1][2] The quantity and ratio of DHLNL can vary with age, disease state, and tissue type, making its accurate measurement essential for research in areas such as fibrosis, osteoarthritis, and other connective tissue pathologies.[1] Altered DHLNL levels have been associated with various physiological and pathological processes, including aging and diabetes.[2]

Q2: What are the primary methods for quantifying DHLNL?

A2: The most common methods for DHLNL quantification are based on High-Performance Liquid Chromatography (HPLC). The two main approaches are Ion-Pairing Reversed-Phase Liquid Chromatography (RPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC).[1] HILIC is particularly compatible with mass spectrometry (MS) for highly sensitive and specific detection.[1][3] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for sensitive and specific quantification of collagen cross-links.[4]

Q3: What are the critical steps in sample preparation for DHLNL analysis?

A3: Key steps for reliable DHLNL analysis include:

• Tissue Homogenization: Tissues with high collagen content such as lung, skin, tendon, and cartilage are typically used.[2][3] Samples should be frozen in liquid nitrogen and ground to a fine powder.[3]

• Reduction: The immature Schiff base cross-links are stabilized by reduction using sodium borohydride (B1222165) (NaBH₄).[3]

• Acid Hydrolysis: The tissue is hydrolyzed in strong acid (e.g., 6 M HCl) at high temperatures (e.g., 110°C) for 18-24 hours to release the amino acids, including DHLNL.[1][3]

• Solid-Phase Extraction (SPE): This step is often used to clean up the hydrolysate and remove interfering substances before analysis.[2]

Q4: How should I store samples for DHLNL analysis to ensure stability?

A4: To minimize degradation, tissue samples should be stored at -80°C. For long-term storage, freeze-drying the tissue before storing at -80°C is a common and recommended practice.[2] It is also crucial to avoid repeated freeze-thaw cycles by preparing single-use aliquots.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during DHLNL measurements.

Issue 1: High Variability Between Sample Replicates

Possible Cause	Recommended Solution
Inconsistent Sample Collection/Handling	Ensure a standardized protocol is followed for all sample collections. Process samples promptly or use a validated storage buffer.[5]
Repeated Freeze-Thaw Cycles	Prepare single-use aliquots of your samples to avoid degradation of the target analyte.[5]
Contamination	Use sterile, high-quality consumables to prevent interference from contaminants from collection tubes, reagents, or the lab environment.[5]
Incomplete Hydrolysis	Ensure complete submersion of the tissue in acid and that the hydrolysis is carried out for the recommended duration and at the correct temperature.
Variable Matrix Effects	Use a stable isotope-labeled internal standard to correct for variations in sample matrix that can affect ionization in the mass spectrometer.[2]

Issue 2: Low or No DHLNL Signal

Possible Cause	Recommended Solution
Analyte Degradation	Ensure proper sample storage at -80°C and avoid harsh chemical conditions during sample preparation.[2] DHLNL can be susceptible to degradation during storage and processing.[2]
Inefficient Hydrolysis	Optimize the acid hydrolysis step to ensure the complete release of DHLNL from the collagen matrix without causing its degradation.[2]
Suboptimal Chromatographic Separation	For RPLC, ensure the correct concentration of the ion-pairing agent (e.g., HFBA) is used. For HILIC, ensure the mobile phase composition is appropriate for retaining and eluting a polar compound like DHLNL.[1]
Poor Ionization in Mass Spectrometry	For LC-MS analysis, use a modifier like formic acid in the mobile phase to improve ionization in positive ion mode.[3]
Low Abundance in Sample	For samples with low DHLNL concentrations, consider using a more sensitive detection method like tandem mass spectrometry (MS/MS) and an enrichment strategy during sample preparation.[2]

Issue 3: High Background Signal or Non-Specific Binding

Possible Cause	Recommended Solution
Co-elution of Interfering Substances	Incorporate a solid-phase extraction (SPE) clean-up step after hydrolysis to remove salts and other polar impurities that can interfere with the analysis.[2]
Contaminated Reagents or Solvents	Use high-purity, LC-MS grade solvents and reagents to minimize background noise.
Suboptimal Buffer Conditions	Ensure the pH and composition of your mobile phases are optimized for your specific column and analytical system.[6]
Inadequate Chromatographic Resolution	Optimize the gradient elution profile to achieve better separation of DHLNL from other sample components.

Quantitative Data Summary

The following table summarizes reported DHLNL to Hydroxylysinonorleucine (HLNL) ratios in different tissues and conditions, which can serve as a reference for expected values.

Tissue/Condition	Species	DHLNL/HLNL Ratio (Mean ± SEM)	Significance
Lung - Control	Human	0.6 ± 0.1	Baseline for healthy lung tissue.[3]
Lung - Interstitial Lung Disease (ILD)	Human	0.7 ± 0.1	Slight, non-significant increase compared to control.[3]
Lung - Adult Respiratory Distress Syndrome (ARDS)	Human	1.4 ± 0.2	Significantly elevated, indicating an acute fibrotic episode.[3]
Bone - Wistar Rats (8 weeks)	Rat	~0.8	Represents a baseline for young, healthy bone.[3]
Bone - Diabetic WBN/Kob Rats (8 weeks)	Rat	~1.0	Suggests altered collagen metabolism in diabetic bone.[3]

Experimental Protocols

Protocol 1: Sample Preparation for DHLNL Analysis

This protocol outlines the general steps for preparing tissue samples for DHLNL quantification by HPLC or LC-MS.

• Tissue Homogenization:

  • Excise tissue samples and immediately freeze them in liquid nitrogen.[1]

  • Lyophilize the frozen tissue to dryness and record the dry weight.[1]

  • Grind the dried tissue to a fine powder.[3]

• Reduction:

  • Resuspend the powdered tissue in a solution of sodium borohydride (NaBH₄) in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.4).[3]

  • Incubate for 1-2 hours at room temperature to reduce the immature Schiff base cross-links to their stable forms.[3]

• Acid Hydrolysis:

  • Wash the reduced tissue pellet and then add 6 M HCl.[1][3]

  • Hydrolyze at 110°C for 18-24 hours in sealed hydrolysis tubes.[1][2][3]

  • After hydrolysis, remove the HCl by evaporation under vacuum.[1][3]

• Reconstitution/Clean-up:

  • Reconstitute the dried hydrolysate in a solvent compatible with the subsequent analytical method (e.g., 0.1% HFBA in water for RPLC or an acetonitrile/water mixture for HILIC).[1]

  • For cleaner samples, especially for LC-MS analysis, perform a solid-phase extraction (SPE) to remove interfering substances.[2]

Protocol 2: DHLNL Quantification by Ion-Pairing RPLC-UV/Fluorescence

This method is robust and widely used for the separation of polar analytes like DHLNL.[1]

• Chromatographic System:

  • A standard HPLC system with a binary pump, autosampler, column oven, and a UV or fluorescence detector.[1]

  • Column: C18 reversed-phase column.[3]

  • Mobile Phase: A gradient of an ion-pairing agent (e.g., heptafluorobutyric acid - HFBA) in water and an organic solvent like acetonitrile.[1][3]

• Detection:

  • UV detection at 210 nm.[1]

  • For higher sensitivity, post-column derivatization with o-phthalaldehyde (B127526) (OPA) for fluorescence detection can be used.[1]

• Quantification:

  • Prepare a standard curve using purified DHLNL standards.

  • Determine the concentration in samples by comparing the peak areas to the standard curve.[3]

Protocol 3: DHLNL Quantification by HILIC-MS/MS

This modern approach avoids ion-pairing reagents and is highly compatible with mass spectrometry, offering excellent sensitivity and specificity.[1]

• Chromatographic System:

  • An HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).[3]

  • Column: A silica (B1680970) hydride-based HILIC column.[1][3]

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid to improve ionization.[3]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.[3]

  • Detection: Monitor the specific precursor-to-product ion transitions for DHLNL in Multiple Reaction Monitoring (MRM) mode for accurate quantification.

• Quantification:

  • Use a stable isotope-labeled DHLNL as an internal standard to correct for matrix effects and variations in instrument response.[2]

  • Generate a standard curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

Visualizations

Caption: General experimental workflow for DHLNL measurement.

Caption: Simplified pathway of DHLNL formation and its alteration in disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of Dihydroxylysinonorleucine (DHLNL) Samples

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Dihydroxylysinonorleucine (DHLNL) samples during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Dihydroxylysinonorleucine (DHLNL) and why is its stability important?

A1: Dihydroxylysinonorleucine (DHLNL) is a crucial collagen cross-link essential for the structural integrity of tissues.[1] Measuring DHLNL levels offers insights into collagen metabolism and the mechanical properties of tissues. Altered DHLNL levels have been linked to various physiological and pathological processes, including aging, fibrosis, and diabetes.[1] Ensuring the stability of DHLNL samples is critical for accurate quantification and reliable experimental outcomes.

Q2: What are the primary challenges affecting DHLNL sample stability?

A2: The main challenges to DHLNL stability include:

• Degradation during storage and processing: Like many biological molecules, DHLNL can degrade if not stored under optimal conditions.[1]

• Inefficient hydrolysis: Complete release of DHLNL from the collagen matrix without causing its degradation is a delicate balance.[1]

• Matrix effects: The complex biological environment of a sample can contain substances that interfere with DHLNL analysis.[1]

• Low abundance: DHLNL may be present in low concentrations, making it susceptible to loss during sample preparation.[1]

Q3: What are the ideal storage conditions for tissue samples intended for DHLNL analysis?

A3: To minimize degradation, tissue samples should be stored at -80°C.[1] For long-term preservation, freeze-drying the tissue before storage at -80°C is a recommended practice.[1]

Q4: How do factors like temperature, pH, and light affect the stability of collagen-derived samples like DHLNL?

A4: Temperature, pH, and light can significantly impact the stability of collagen and its cross-links. High temperatures can lead to denaturation and degradation of collagen structures.[2][3][4] Extreme pH levels can also cause degradation of molecules; for instance, high pH can destabilize certain phenolic compounds, and similar principles may apply to biomolecules like DHLNL.[5][6] Exposure to light can also contribute to the degradation of light-sensitive compounds. Therefore, storing samples in a cool, dark, and pH-neutral environment is crucial.[7][8][9][10][11]

Troubleshooting Guides

This section provides solutions to common problems encountered during DHLNL analysis.

Issue 1: Low DHLNL Signal or Yield

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Hydrolysis	Optimize hydrolysis conditions (time, temperature, acid concentration). A common starting point is 6 M HCl at 110°C for 16-24 hours.[1]	Increased release of DHLNL from the collagen matrix, leading to a stronger signal.
DHLNL Degradation	Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[12] Ensure samples are processed promptly or stored in a validated buffer.[12]	Preservation of DHLNL integrity and prevention of signal loss.
Poor Sample Quality	Use fresh or properly stored tissue. Store tissue samples at -80°C to minimize degradation.[1]	Higher quality starting material will yield more reliable and robust results.
Suboptimal LC-MS Performance	Regularly calibrate and maintain the LC-MS system with a standard solution to monitor retention time, peak shape, and signal intensity.[1]	Consistent and optimal instrument performance for accurate quantification.

Issue 2: High Variability Between Replicates

Potential Cause	Troubleshooting Step	Expected Outcome
Inconsistent Sample Homogenization	Ensure a standardized and thorough homogenization protocol for all samples.	Uniform sample consistency leading to more reproducible results.
Variable Matrix Effects	Utilize a stable isotope-labeled internal standard for DHLNL to correct for variations in ionization and matrix effects between samples.[1]	Improved accuracy and precision of quantification by accounting for sample-specific interferences.
Inconsistent Derivatization	Prepare fresh derivatization reagents for each batch. Maintain consistent timing and temperature during the reaction. Consider automated methods for better repeatability.[1]	Uniform derivatization efficiency across all samples, reducing variability.
Contamination	Use high-quality, sterile consumables to avoid contaminants from collection tubes, reagents, or the lab environment that could interfere with the assay.[12]	Reduced background noise and interference, leading to more accurate measurements.

Experimental Protocols

Protocol 1: Tissue Sample Preparation for DHLNL Analysis

This protocol outlines the steps for preparing tissue samples for subsequent DHLNL quantification.

Materials:

• Tissue sample (5-10 mg, wet weight)

• 6 M Hydrochloric acid (HCl), analytical grade

• Internal standard (stable isotope-labeled DHLNL)

• Pyrex hydrolysis tubes

• Heating block or oven

• Nitrogen gas supply

• Vacuum centrifuge

Procedure:

• Weigh 5-10 mg of tissue into a Pyrex hydrolysis tube.[1]

• Add a known amount of the internal standard to each tube.[1]

• Add 1 mL of 6 M HCl to each tube.[1]

• Freeze the samples in liquid nitrogen, then flame-seal the tubes under vacuum.[1]

• Place the sealed tubes in a heating block or oven at 110°C for 16-24 hours.[1]

• After hydrolysis, carefully open the tubes and transfer the hydrolysate to a clean microcentrifuge tube.[1]

• Dry the samples completely using a vacuum centrifuge.[1]

• Reconstitute the dried sample in a suitable buffer for subsequent analysis (e.g., LC-MS analysis).[1]

Visualizations

Caption: Experimental workflow for DHLNL analysis from tissue samples.

Caption: Troubleshooting logic for DHLNL quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of collagen crosslinking and denaturation for the design of regenerative scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 4. mdpi.com [mdpi.com]
• 5. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What is the correct way to store collagen peptides? – Startes.cz [startes.cz]
• 8. bubsnaturals.com [bubsnaturals.com]
• 9. help.livemomentous.com [help.livemomentous.com]
• 10. theaussiegelatincompany.com.au [theaussiegelatincompany.com.au]
• 11. nutraviva.com.au [nutraviva.com.au]
• 12. benchchem.com [benchchem.com]

resolving co-elution issues in chromatographic analysis of Dihydroxylysinonorleucine

Welcome to the technical support center for the chromatographic analysis of Dihydroxylysinonorleucine (DHLNL). This resource provides detailed troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals resolve common analytical challenges, particularly co-elution issues.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and how can I detect it in my DHLNL chromatogram?

A1: Co-elution happens when two or more compounds exit the chromatography column at or near the same time, resulting in overlapping peaks.[1][2] This can lead to inaccurate quantification and identification of DHLNL. Key indicators of co-elution include:

• Peak Shape Distortion: Look for asymmetrical peaks, such as those with "shoulders" (a sudden discontinuity) or excessive tailing.[2][3] A pure compound should ideally yield a symmetrical, Gaussian peak.

• Broader Peaks: If the DHLNL peak is significantly wider than other peaks in the same run, it may consist of multiple unresolved compounds.[3]

• Inconsistent Spectral Data: If you are using a Diode Array Detector (DAD) or Mass Spectrometry (MS), the spectra collected across the peak should be identical for a pure compound.[2] A change in the spectral profile from the upslope to the downslope of the peak is a strong indication of a co-eluting impurity.[2]

Q2: What are the most common compounds that co-elute with DHLNL?

A2: Given its structure and the biological matrices it's found in, DHLNL is most likely to co-elute with:

• Hydroxylysinonorleucine (HLNL): HLNL is a structurally similar collagen cross-link and is the most frequently reported co-eluting compound with DHLNL.[4] Their separation is a common analytical challenge.

• Stereoisomers: DHLNL is a chiral molecule and can exist as different stereoisomers (enantiomers and diastereomers). These isomers often have very similar chromatographic behavior and may require specialized chiral stationary phases for complete separation.[3]

• Other Polar Amino Acids: In complex hydrolysates, other polar or basic amino acids can potentially interfere if the chromatographic method lacks sufficient selectivity.

• Matrix Components: Components from the sample matrix (e.g., hydrolyzed collagen) with similar physicochemical properties can also co-elute.[3]

Q3: How can derivatization help resolve DHLNL co-elution issues?

A3: Derivatization is a chemical modification of the analyte (DHLNL) before or after chromatographic separation.[5] It can resolve co-elution issues by:

• Altering Selectivity: The derivatizing agent attaches a chemical tag to DHLNL and other amino acids, changing their chemical properties (e.g., hydrophobicity, charge). This can significantly alter their retention behavior and improve separation from interfering compounds.

• Enhancing Detection: Many derivatizing agents are fluorescent (e.g., o-phthalaldehyde (B127526) (OPA), 9-fluorenyl methyl chloroformate (FMOC-Cl)) or have strong UV absorbance (e.g., 2,4-Dinitrofluorobenzene (DNFB)).[4][5] This increases signal intensity, allowing for lower detection limits and potentially revealing small, co-eluting impurities that were previously invisible.

Troubleshooting Guide: Resolving DHLNL Co-elution

This guide provides a systematic approach to troubleshoot and resolve poor separation of DHLNL from interfering peaks.

Step 1: Initial System & Method Verification

Before making significant changes, ensure your system is performing optimally.

• Check System Suitability: Inject a standard mixture. Verify that system pressure, peak shape, and retention times are stable and within expected ranges.

• Prepare Fresh Mobile Phases and Samples: Buffers can change pH over time, and samples can degrade.[6][7] Always filter mobile phases and samples to prevent column plugging.[6][8]

• Confirm Column Health: A contaminated or old column can lead to broad peaks and poor resolution.[6][9] If performance has degraded over time, consider cleaning or replacing the column.

Step 2: Chromatographic Method Optimization

If the system is working correctly, the next step is to adjust the method parameters. The goal is to alter the selectivity (α) and/or the retention factor (k') of the separation.[3]

Troubleshooting Workflow for DHLNL Co-elution

Caption: A step-by-step workflow for troubleshooting DHLNL co-elution issues.

Strategy A: Modify the Mobile Phase

• Adjust pH: The retention of DHLNL and other amino acids is highly dependent on their charge state. A small change in mobile phase pH (e.g., ± 0.2 units) can significantly impact retention and selectivity.[6]

• Modify Gradient: Altering the gradient slope can improve the separation of closely eluting peaks. A shallower gradient provides more time for resolution.

• Change Ion-Pairing Agent: In Ion-Pairing Reversed-Phase Liquid Chromatography (RPLC), the choice and concentration of the ion-pairing agent (e.g., heptafluorobutyric acid, HFBA) are critical.[4] Modifying the concentration or switching to a different agent can resolve co-elution.

Strategy B: Change the Stationary Phase

If mobile phase optimization is insufficient, changing the column chemistry provides an orthogonal separation mechanism.

• Switch from RPLC to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative to RPLC for polar compounds like DHLNL. It uses a different separation mechanism and often provides a completely different elution order, which can easily resolve co-elution with less polar compounds.[4]

• Try a Different C18 Column: Not all C18 columns are the same. Switching to a C18 column from a different manufacturer or with different bonding technology can alter selectivity.

• Consider a Chiral Column: If co-elution of stereoisomers is suspected, a chiral stationary phase is often required for separation.

Separation Mechanisms for DHLNL Analysis

Caption: Comparison of RPLC and HILIC separation mechanisms for DHLNL.

Quantitative Data Summary

The following tables summarize typical starting conditions for two effective methods used in DHLNL analysis. These can be used as a baseline for method development and troubleshooting.

Table 1: Ion-Pairing RPLC Method Parameters

Parameter	Description
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Heptafluorobutyric acid (HFBA) in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B (e.g., 5%), ramp up to elute compounds
Flow Rate	~1.0 mL/min
Column Temperature	30-40 °C

| Detection | UV at 210 nm or Fluorescence with OPA post-column derivatization[4] |

Table 2: HILIC Method Parameters

Parameter	Description
Column	Silica Hydride-based or other HILIC phase (e.g., 2.1 x 100 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Formate with 0.1% Formic Acid in 90:10 Acetonitrile:Water
Mobile Phase B	10 mM Ammonium Formate with 0.1% Formic Acid in 50:50 Acetonitrile:Water
Gradient	Start with a high percentage of A (high organic), ramp up B (increase aqueous)
Flow Rate	~0.4 mL/min
Column Temperature	30-40 °C

| Detection | Mass Spectrometry (ESI-positive mode) is highly recommended[4] |

Detailed Experimental Protocols

Protocol 1: Analysis of DHLNL using Ion-Pairing RPLC [4]

This method uses an ion-pairing agent to increase the retention of polar DHLNL on a standard C18 column.

• Sample Preparation:

  • Excise and immediately freeze tissue samples in liquid nitrogen.

  • Lyophilize the tissue to dryness and record the dry weight.

  • Hydrolyze the dried tissue in 6 M HCl at 110°C for 18-24 hours in a sealed, evacuated tube.

  • Remove HCl by evaporation under vacuum (e.g., using a rotary evaporator or SpeedVac).

  • Reconstitute the dried hydrolysate in the initial mobile phase (e.g., 95% Mobile Phase A / 5% Mobile Phase B).

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and UV or fluorescence detector.

  • Column: C18 reversed-phase column.

  • Mobile Phase A: 0.1% HFBA in HPLC-grade water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-20 min: 5% to 30% B

    • 20-25 min: 30% to 95% B

    • 25-30 min: Hold at 95% B (column wash)

    • 30.1-35 min: Return to 5% B and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10-20 µL.

• Detection:

  • UV: Monitor at 210 nm.

  • Fluorescence (optional, higher sensitivity): Use post-column derivatization with o-phthalaldehyde (OPA) and monitor at appropriate excitation/emission wavelengths (e.g., Ex: 340 nm, Em: 455 nm).

Protocol 2: Analysis of DHLNL using HILIC [4]

This method avoids ion-pairing agents, making it highly compatible with mass spectrometry.

• Sample Preparation:

  • Follow the same hydrolysis and drying procedure as in Protocol 1.

  • Reconstitute the sample in a solvent compatible with the initial HILIC mobile phase (e.g., 90:10 acetonitrile:water with 0.1% formic acid). This high organic content is crucial for good peak shape.

• Chromatographic Conditions:

  • HPLC/UHPLC System: A system with a binary pump, autosampler, column oven, and a mass spectrometer.

  • Column: A silica hydride-based HILIC column.

  • Mobile Phase A: 0.1% Formic acid in 95:5 Acetonitrile:Water.

  • Mobile Phase B: 0.1% Formic acid in 50:50 Acetonitrile:Water.

  • Gradient Program:

    • 0-15 min: 0% to 50% B (increases water content)

    • 15-17 min: 50% to 100% B

    • 17-20 min: Hold at 100% B (column wash)

    • 20.1-25 min: Return to 0% B and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2-5 µL.

• Detection:

  • Mass Spectrometry: Use an electrospray ionization (ESI) source in positive ion mode. Monitor for the specific m/z of DHLNL and any other target analytes like HLNL.

References

• 1. researchgate.net [researchgate.net]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 6. help.waters.com [help.waters.com]
• 7. agilent.com [agilent.com]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. Tailing and co-elution in UPLC amino acid analyzer - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

Dihydroxylysinonorleucine vs. Pyridinoline: A Comparative Guide to Fibrosis Biomarkers

For Researchers, Scientists, and Drug Development Professionals

The accurate assessment of fibrosis, a pathological hallmark of numerous chronic diseases, is critical for diagnosis, prognosis, and the evaluation of therapeutic interventions. Collagen cross-links, which stabilize the extracellular matrix, have emerged as key biomarkers reflecting the dynamic nature of fibrotic processes. This guide provides an objective comparison of two pivotal collagen cross-links, the immature dihydroxylysinonorleucine (DHLNL) and the mature pyridinoline (B42742) (PYD), as biomarkers for fibrosis, supported by experimental data and detailed methodologies.

At a Glance: DHLNL vs. Pyridinoline

Feature	Dihydroxylysinonorleucine (DHLNL)	Pyridinoline (PYD)
Biochemical Nature	Immature, divalent, reducible collagen cross-link	Mature, trivalent, non-reducible collagen cross-link
Stage of Fibrosis	Associated with acute fibrotic episodes and high collagen turnover.[1][2]	Indicative of chronic, established, and irreversible fibrosis.[1][3][4]
Formation Pathway	Formed from two hydroxylysine residues.	Formed from the condensation of three hydroxylysine residues.[4]
Key Enzyme in Formation	Lysyl oxidase (LOX) and Lysyl hydroxylase (LH)	Lysyl oxidase (LOX) and Lysyl hydroxylase 2b (LH2b).[3][4]
Tissue Distribution	Present in most connective tissues.	Abundant in bone and cartilage; absent in skin.[3]
Clinical Significance	The DHLNL to hydroxylysinonorleucine (HLNL) ratio is a potential marker for the rate of collagen turnover.[1]	Increased levels are found in a wide range of fibrotic disorders.[3][4]

Quantitative Performance in Fibrotic Diseases

The differential expression of DHLNL and PYD in various fibrotic conditions underscores their distinct roles in disease pathogenesis. While DHLNL is more indicative of the initial, dynamic phase of fibrosis, PYD reflects a more stable, mature fibrotic state.

Disease Model/Patient Cohort	Analyte	Key Findings	Reference
Lung Fibrosis (ARDS Patients)	DHLNL:HLNL Ratio	Significantly elevated, suggesting a marker for acute fibrotic episodes.	[1][2]
Lung Fibrosis (ILD Patients)	Pyridinoline (OHP)	Significantly increased content, indicative of chronic lung fibrosis.	[1][2]
Idiopathic Pulmonary Fibrosis (IPF) Human Lung Tissue	DHLNL	Increased levels compared to healthy donors.
Bleomycin-Induced Mouse Model of Lung Fibrosis	DHLNL	Increased levels, which were mitigated by an anti-fibrotic compound.
Systemic Sclerosis (Fibrotic Skin)	Pyridinoline	More than two-fold greater concentration compared to uninvolved skin (66 vs. 27 mmol/mol of collagen).	[5]
Systemic Sclerosis (Fibrotic Fascia, Endocardium, Bladder)	Pyridinoline	Markedly higher levels (1.26x to 2.64x) compared to normal tissues from the same patient.	[5]
Liver Fibrosis (Murine Schistosomiasis)	Pyridinoline	Urinary excretion correlated with the duration of infection and collagen content of granulomas.	[6]
Liver Cirrhosis (Viral Hepatitis)	Pyridinoline	Significantly higher levels in cirrhotic livers compared to normal livers.	[7]

Signaling and Biochemical Pathways

The formation of both DHLNL and pyridinoline is initiated by the enzyme lysyl oxidase (LOX), which catalyzes the oxidative deamination of lysine (B10760008) or hydroxylysine residues in collagen molecules. The subsequent steps are influenced by the hydroxylation of lysine residues, a process regulated by lysyl hydroxylases (LHs). Increased expression of the LH2b isoform is particularly associated with the formation of pyridinoline in fibrotic conditions.[3][4]

Collagen Cross-Linking Formation Pathway

Experimental Protocols

Accurate quantification of DHLNL and pyridinoline is essential for their validation as biomarkers. The most common analytical techniques are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Measurement of DHLNL and Pyridinoline by LC-MS/MS

This protocol outlines a rapid and simultaneous measurement of both cross-links in tissue samples.

References

• 1. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dupuytrens.org [dupuytrens.org]
• 4. researchgate.net [researchgate.net]
• 5. Evidence for increased pyridinoline concentration in fibrotic tissues in diffuse systemic sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Urinary excretion of the collagen cross-link pyridinoline increases during liver fibrogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyridinoline collagen cross-links in patients with chronic viral hepatitis and cirrhosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Dihydroxylysinonorleucine (DHLNL) and Hydroxylysinonorleucine (HLNL) in Disease Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two critical immature collagen cross-links, Dihydroxylysinonorleucine (DHLNL) and Hydroxylysinonorleucine (HLNL), and their roles in various disease models. Understanding the differential expression and regulation of these molecules can offer significant insights into disease pathogenesis and provide novel targets for therapeutic intervention.

Biochemical Genesis and Significance

DHLNL and HLNL are divalent, reducible cross-links that provide the initial stabilization of newly synthesized collagen fibrils. Their formation is a sophisticated enzymatic process occurring in the extracellular matrix, primarily orchestrated by lysyl hydroxylase (LH) and lysyl oxidase (LOX) enzymes. The ratio of DHLNL to HLNL is a key indicator of the hydroxylation status of lysine (B10760008) residues in the telopeptide regions of collagen and is frequently altered in pathological conditions, reflecting changes in collagen metabolism and tissue remodeling.

Quantitative Comparison of DHLNL and HLNL in Disease Models

The relative abundance of DHLNL and HLNL, particularly the DHLNL/HLNL ratio, serves as a valuable biomarker in several disease states. Below are tables summarizing the quantitative data from various studies.

Table 1: DHLNL and HLNL in Fibrotic Lung Disease

Tissue/Condition	Species	DHLNL/HLNL Ratio (Mean ± SEM)	Significance
Lung - Control	Human	0.6 ± 0.1	Baseline for healthy lung tissue.
Lung - Interstitial Lung Disease (ILD)	Human	0.7 ± 0.1	Slight, non-significant increase compared to control.
Lung - Adult Respiratory Distress Syndrome (ARDS)	Human	1.4 ± 0.2	Significantly elevated, indicating an acute fibrotic episode.
Lung - Bleomycin-induced fibrosis	Rat	17.1 ± 4.8	Markedly increased compared to control (2.3 ± 0.5), indicating significant alteration in collagen metabolism.
Lung - Silica-induced fibrosis	Rat	15.5 ± 4.8	Significantly higher than control, similar to bleomycin-induced fibrosis.

Table 2: DHLNL and HLNL in Skeletal Disorders (Bruck Syndrome)

Analyte	Patient 1 (Residues/Collagen Molecule)	Patient 2 (Residues/Collagen Molecule)	Control (Residues/Collagen Molecule)	Significance
DHLNL	0.10	0.08	0.92	Drastically reduced in Bruck Syndrome patients, indicating a deficiency in telopeptide lysine hydroxylation.
HLNL	0.55	0.33	0.52	Levels are comparable to control, suggesting the formation pathway for HLNL is less affected.

Role in Other Disease Models

While extensive quantitative data for DHLNL and HLNL in cardiovascular and cancer models are still emerging, the foundational role of collagen cross-linking in these diseases is well-established.

• Cardiovascular Disease: Increased collagen cross-linking contributes to the stiffening of the myocardium and blood vessels, impacting cardiac function. The enzymes responsible for DHLNL and HLNL formation, particularly LOX, are implicated in the pathophysiology of cardiovascular diseases. Further research is needed to quantify the specific changes in DHLNL and HLNL levels in conditions like myocardial infarction and atherosclerosis.

• Cancer: The tumor microenvironment is characterized by extensive remodeling of the extracellular matrix, with increased collagen deposition and cross-linking promoting tumor progression and metastasis. Hypoxia within the tumor microenvironment upregulates LOX expression, leading to enhanced collagen cross-linking. The specific roles and quantitative levels of DHLNL and HLNL in different cancer types are active areas of investigation.

Signaling Pathways Regulating DHLNL and HLNL Formation

The formation of DHLNL and HLNL is intricately regulated by signaling pathways that control the expression and activity of lysyl hydroxylase and lysyl oxidase.

Caption: Simplified signaling pathways regulating Lysyl Hydroxylase 2b (LH2b) and Lysyl Oxidase (LOX) gene expression.

Experimental Protocols

Accurate quantification of DHLNL and HLNL is crucial for their utility as biomarkers. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the gold-standard methods.

Sample Preparation (General Protocol)

• Tissue Homogenization: Snap-freeze tissue samples in liquid nitrogen and grind to a fine powder.

• Reduction: Resuspend the powdered tissue in a sodium borohydride (B1222165) (NaBH₄) solution to reduce the immature Schiff base cross-links to their stable forms (DHLNL and HLNL). This step is critical for accurate quantification.

• Acid Hydrolysis: Hydrolyze the reduced tissue pellet in 6M HCl at approximately 110°C for 18-24 hours. This breaks down the protein into its constituent amino acids and cross-links.

• Solid-Phase Extraction: Partially purify the hydrolysate using a solid-phase extraction column to remove interfering substances.

• Derivatization (for HPLC with fluorescence detection): Chemically modify the cross-links to make them detectable by a fluorescence detector.

High-Performance Liquid Chromatography (HPLC) Analysis

• Instrumentation: A standard HPLC system equipped with a fluorescence or UV detector.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile) is used to separate the cross-links.

• Detection: Fluorescence detection after post-column derivatization with o-phthalaldehyde (B127526) (OPA) is a common method.

• Quantification: The concentration of DHLNL and HLNL in the sample is determined by comparing the peak areas to a standard curve generated from known concentrations of purified standards.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers higher sensitivity and specificity compared to HPLC.

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer.

• Column: A C18 or hydrophilic interaction liquid chromatography (HILIC) column.

• Mobile Phase: A gradient of water and acetonitrile, often with a modifier like formic acid to enhance ionization.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for targeted quantification. This involves monitoring specific precursor-to-product ion transitions for DHLNL and HLNL.

• Quantification: A calibration curve is prepared using stable isotope-labeled internal standards for DHLNL and HLNL to ensure accurate quantification by correcting for matrix effects and instrument variability.

validation of Dihydroxylysinonorleucine as a marker for active tissue remodeling

A Comparative Guide for Researchers and Drug Development Professionals

In the dynamic landscape of tissue biology, the ability to accurately monitor active tissue remodeling is paramount for understanding disease pathogenesis and evaluating therapeutic interventions. Dihydroxylysinonorleucine (DHLNL), an immature collagen cross-link, has emerged as a sensitive and specific biomarker for ongoing tissue synthesis and repair. This guide provides a comprehensive comparison of DHLNL with other established and emerging biomarkers of tissue remodeling, supported by experimental data and detailed methodologies, to aid researchers in selecting the most appropriate markers for their studies.

Introduction to Dihydroxylysinonorleucine (DHLNL)

Tissue remodeling is a fundamental biological process involving the synthesis, degradation, and reorganization of the extracellular matrix (ECM). Collagen, the primary structural protein of the ECM, undergoes a series of post-translational modifications, including the formation of covalent cross-links that provide tensile strength and stability to tissues. DHLNL is a reducible, difunctional, immature cross-link formed during the initial stages of collagen maturation.[1][2] Its presence is indicative of newly synthesized and actively cross-linked collagen, making it a highly sensitive marker of active tissue remodeling.[1][2] In pathological conditions such as fibrosis, an elevated ratio of DHLNL to its counterpart, hydroxylysinonorleucine (HLNL), can signify an acute fibrotic event.[1][2]

The formation of DHLNL is a critical step in the collagen cross-linking cascade, catalyzed by the enzymes lysyl hydroxylase 2 (LH2) and lysyl oxidase (LOX). The expression and activity of these enzymes are regulated by various signaling pathways, with the Transforming Growth Factor-beta (TGF-β) pathway playing a central pro-fibrotic role by stimulating collagen synthesis and cross-linking.[1]

Comparative Analysis of Tissue Remodeling Biomarkers

The selection of an appropriate biomarker for tissue remodeling depends on the specific biological question, the tissue of interest, and the phase of the remodeling process being investigated. This section compares DHLNL with other commonly used markers.

Quantitative Data Summary

The following table summarizes the performance characteristics of DHLNL in comparison to other key biomarkers of tissue remodeling.

Biomarker Category	Biomarker	Matrix	Primary Indication	Key Advantages	Limitations
Immature Collagen Cross-links	Dihydroxylysinonorleucine (DHLNL)	Tissue, Urine	Active collagen synthesis, acute fibrosis, wound healing	High sensitivity for new collagen deposition, reflects activity of key enzymes (LH2, LOX)	Requires specialized analytical techniques (LC-MS/MS)
Hydroxylysinonorleucine (HLNL)	Tissue, Urine	Collagen synthesis	Provides a ratio with DHLNL for assessing collagen maturity	Less specific for active remodeling compared to the DHLNL/HLNL ratio
Mature Collagen Cross-links	Pyridinoline (PYD) & Deoxypyridinoline (DPD)	Tissue, Urine	Chronic collagen turnover, bone resorption	Well-established markers, reflect overall collagen degradation	Not specific to newly synthesized collagen, less sensitive to acute changes
Collagen Degradation Products	C-terminal telopeptide of type I collagen (CTX-I)	Serum, Urine	Bone resorption	Widely used in clinical settings for osteoporosis	Primarily reflects bone resorption, not soft tissue remodeling
C-terminal telopeptide of type II collagen (CTX-II)	Urine	Cartilage degradation in osteoarthritis	Specific for cartilage breakdown, predictive of joint replacement risk[3]	Limited to cartilage remodeling
N-terminal propeptide of type I collagen (PINP)	Serum	Bone formation	Reflects new bone formation	Primarily a marker of bone metabolism
Cellular Markers of Remodeling	Fibroblast Activation Protein (FAP)	Tissue, Serum	Myofibroblast activation in fibrosis and cancer	Specific to activated fibroblasts, potential therapeutic target	Less quantitative for ECM turnover compared to collagen cross-links
Inflammatory Markers	C-reactive protein (CRP), Interleukin-6 (IL-6)	Serum	Systemic inflammation associated with tissue injury	Readily measurable, reflect inflammatory component of remodeling	Not specific to ECM turnover, influenced by various inflammatory conditions

Performance in Specific Applications

• Fibrosis: In lung tissue from patients with interstitial lung disease, the ratio of DHLNL to HLNL is significantly elevated during acute fibrotic episodes, whereas the content of the mature cross-link hydroxypyridinium (OHP) is increased in chronic fibrosis. This highlights the utility of DHLNL in distinguishing between active and chronic fibrotic processes.

• Wound Healing: The levels of DHLNL are expected to rise sharply during the proliferative phase of wound healing (days 3-21), which is characterized by extensive collagen deposition and granulation tissue formation.[4][5] In contrast, markers of collagen degradation would be more prominent during the initial inflammatory and subsequent remodeling phases.

• Osteoarthritis: While DHLNL can indicate changes in collagen turnover in cartilage, urinary CTX-II has been shown to be a more specific and predictive biomarker for the progression of knee osteoarthritis and the risk of total joint replacement.[3][6]

Experimental Protocols

Accurate quantification of tissue remodeling biomarkers is crucial for their validation and clinical utility. The following sections detail the methodologies for measuring DHLNL and a key alternative biomarker, Fibroblast Activation Protein (FAP).

Quantification of Dihydroxylysinonorleucine (DHLNL) by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of collagen cross-links.[7][8][9]

1. Sample Preparation:

• Tissue samples are lyophilized and weighed.
• Proteins are hydrolyzed using 6M HCl at 110°C for 24 hours.
• The hydrolysate is dried and reconstituted in a suitable buffer.
• For immature cross-links like DHLNL, a reduction step with sodium borohydride (B1222165) (NaBH₄) is necessary to stabilize the Schiff base intermediates.[7]
• Solid-phase extraction (SPE) is performed to clean up the sample and enrich the cross-links.

2. Chromatographic Separation:

• A C18 reversed-phase column is typically used for separation.[9][10]
• A gradient elution with a mobile phase containing an ion-pairing agent like heptafluorobutyric acid (HFBA) is employed to achieve optimal separation of the cross-links.[9][10]

3. Mass Spectrometric Detection:

• Detection is performed using a tandem mass spectrometer (e.g., triple quadrupole) in positive ion mode with selected ion recording (SIR) or multiple reaction monitoring (MRM).[9]
• Stable isotope-labeled internal standards for DHLNL are used for accurate quantification.[10]

Quantification of Fibroblast Activation Protein (FAP) by ELISA

Enzyme-linked immunosorbent assay (ELISA) is a widely used method for quantifying protein biomarkers like FAP in various biological fluids.[11][12][13][14][15]

1. Principle:

• A sandwich ELISA format is commonly used, where a capture antibody specific for FAP is coated onto the wells of a microplate.[12][13][14]
• Samples and standards containing FAP are added to the wells and bind to the capture antibody.
• A biotinylated detection antibody specific for FAP is then added, followed by an avidin-horseradish peroxidase (HRP) conjugate.[12][13]
• A substrate solution is added, and the color development is proportional to the amount of FAP present.[11][12][13]

2. Protocol Outline:

• Prepare standards and samples at appropriate dilutions.
• Add standards and samples to the pre-coated microplate and incubate.
• Wash the plate to remove unbound substances.
• Add the biotinylated detection antibody and incubate.
• Wash the plate.
• Add the avidin-HRP conjugate and incubate.
• Wash the plate.
• Add the substrate solution and incubate in the dark.
• Add a stop solution to terminate the reaction.
• Measure the absorbance at 450 nm using a microplate reader.
• Calculate the FAP concentration in the samples by interpolating from the standard curve.

Visualizing the Pathways and Workflows

Diagrams illustrating the biochemical pathways and experimental workflows can aid in the understanding of biomarker generation and measurement.

Caption: Collagen cross-linking pathway leading to the formation of DHLNL.

Caption: Experimental workflow for biomarker quantification by LC-MS/MS.

Conclusion

Dihydroxylysinonorleucine (DHLNL) stands out as a highly valuable biomarker for assessing active tissue remodeling, particularly in the context of new collagen formation and acute fibrotic processes. Its specificity for newly synthesized collagen provides a distinct advantage over markers of general collagen turnover or degradation. While other biomarkers such as CTX-II and FAP offer utility in specific contexts like osteoarthritis and fibroblast activation, respectively, DHLNL provides a more direct and sensitive measure of the dynamic synthesis phase of tissue remodeling. The choice of biomarker should be guided by the specific research question, with the understanding that a panel of markers may provide the most comprehensive picture of the complex processes involved in tissue remodeling. The detailed experimental protocols provided herein offer a starting point for the robust and reliable measurement of these critical indicators of tissue health and disease.

References

• 1. Methodology to Quantify Collagen Subtypes and Crosslinks: Application in Minipig Cartilages [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The cartilage degradation marker, urinary CTX-II, is associated with the risk of incident total joint replacement in postmenopausal women. A 18 year evaluation of the OFELY prospective cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cert.vohrawoundcare.com [cert.vohrawoundcare.com]
• 5. woundsource.com [woundsource.com]
• 6. C-Terminal Cross-Linked Telopeptides of Type II Collagen as Biomarker for Radiological Knee Osteoarthritis: A Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Measurement of Collagen Cross-Links from Tissue Samples by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. assaygenie.com [assaygenie.com]
• 12. innov-research.com [innov-research.com]
• 13. Human FAPα(Fibroblast Activation Protein Alpha) ELISA Kit  - Elabscience® [elabscience.com]
• 14. Human FAP ELISA Kit (EHFAP) - Invitrogen [thermofisher.com]
• 15. mybiosource.com [mybiosource.com]

A Researcher's Guide to Cross-Validation of Dihydroxylysinonorleucine (DHLNL) Quantification Across Analytical Platforms

For researchers, scientists, and professionals in drug development, the accurate quantification of collagen cross-links is paramount for understanding tissue remodeling, disease progression, and the efficacy of therapeutic interventions. Dihydroxylysinonorleucine (DHLNL), an immature collagen cross-link, serves as a critical biomarker for newly synthesized collagen. This guide provides a comprehensive comparison of the primary analytical platforms used for DHLNL quantification, complete with experimental protocols and a discussion of their relative strengths and weaknesses.

The choice of analytical methodology for DHLNL quantification can significantly impact experimental outcomes. The most established techniques include High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). While immunoassays such as ELISA are common for protein quantification, their application specifically for DHLNL is less documented in peer-reviewed literature compared to chromatographic methods. This guide will focus on the cross-validation of results obtained from the most frequently employed platforms: HPLC and LC-MS/MS.

Performance Comparison of Analytical Platforms

A direct head-to-head comparison of absolute DHLNL quantification across different platforms on the same biological samples is not extensively available in peer-reviewed literature. However, a qualitative and semi-quantitative comparison can be made based on the principles of each technique and available data on collagen cross-link analysis.

LC-MS/MS is generally considered the gold standard for the quantification of collagen cross-links due to its high sensitivity and specificity.[1][2] It allows for the direct measurement of the molecule's mass-to-charge ratio, providing a high degree of confidence in identification and quantification. HPLC, often coupled with fluorescence detection after post-column derivatization, is a robust and reliable method, though it may have lower sensitivity and specificity compared to LC-MS/MS.[3] Immunoassays, if available, would offer high throughput but may be susceptible to cross-reactivity and matrix effects.

Below is a qualitative comparison of the key performance characteristics of LC-MS/MS and HPLC for DHLNL analysis.

Table 1: Qualitative Performance Comparison of Analytical Platforms for DHLNL Quantification

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Separation by chromatography, detection of fluorescence after derivatization.
Specificity	High	Moderate to High
Sensitivity	High	Moderate
Quantification	Absolute	Relative or Absolute (with proper standards)
Sample Throughput	Moderate to High	Moderate
Instrumentation Cost	High	Moderate
Expertise Required	High	Moderate

Quantitative Data Summary

While a direct comparison of absolute DHLNL concentrations is scarce, data on the ratio of DHLNL to another immature cross-link, Hydroxylysinonorleucine (HLNL), can provide insights into collagen metabolism. This ratio can be indicative of the relative activity of lysyl hydroxylases and is a valuable parameter in studying fibrotic conditions.[3]

Table 2: Representative Ratios of Dihydroxylysinonorleucine (DHLNL) to Hydroxylysinonorleucine (HLNL) in Various Tissues Measured by Chromatographic Methods

Tissue/Condition	Species	DHLNL/HLNL Ratio (Mean ± SEM)	Significance
Lung - Control	Human	0.6 ± 0.1	Baseline for healthy lung tissue.[3]
Lung - Interstitial Lung Disease (ILD)	Human	0.7 ± 0.1	Slight, non-significant increase compared to control.[3]
Lung - Adult Respiratory Distress Syndrome (ARDS)	Human	1.4 ± 0.2	Significantly elevated, indicating an acute fibrotic episode.[3]
Bone - Wistar Rats (8 weeks)	Rat	~0.8	Represents a baseline for young, healthy bone.[3]
Bone - Diabetic WBN/Kob Rats (8 weeks)	Rat	~1.0	Suggests altered collagen metabolism in diabetic bone.[3]
Data in this table is derived from studies utilizing chromatographic techniques (HPLC or LC-MS/MS) as reported in a technical guide by Benchchem.[3] This table illustrates the application of DHLNL and HLNL ratio analysis but is not a direct cross-platform comparison of absolute DHLNL concentrations.

Experimental Protocols

Accurate quantification of DHLNL requires meticulous sample preparation and analysis. The following are detailed methodologies for both LC-MS/MS and HPLC.

Sample Preparation (Common for HPLC and LC-MS/MS)

A critical initial step for the analysis of immature cross-links like DHLNL is the reduction of the Schiff base to a stable form.[1] This is followed by acid hydrolysis to break down the collagen into its constituent amino acids and cross-links.

• Tissue Homogenization: Snap-freeze the tissue sample in liquid nitrogen and grind it into a fine powder.

• Reduction: Resuspend the powdered tissue in a solution of sodium borohydride (B1222165) (NaBH₄) in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.4). Incubate for 1-2 hours at room temperature to reduce the immature cross-links.

• Hydrolysis: After reduction, wash the tissue pellet extensively with distilled water to remove excess NaBH₄. Hydrolyze the sample in 6 M HCl at 110°C for 18-24 hours.

• Drying and Reconstitution: Dry the hydrolysate under vacuum to remove the HCl. Reconstitute the dried sample in a suitable buffer for injection into the analytical system.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers superior sensitivity and specificity for DHLNL quantification.[2]

• Chromatographic System: A high-performance liquid chromatography system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument).

• Column: A C18 or hydrophilic interaction liquid chromatography (HILIC) column is typically used.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid to improve ionization.

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode.

  • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. This involves selecting the specific precursor ion for DHLNL and its characteristic product ions.

• Quantification: Calibrate the system using purified DHLNL standards. The concentration in the samples is determined by comparing the peak areas to the standard curve.[3]

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

HPLC is a robust and widely used method for collagen cross-link analysis.

• Chromatographic System: An HPLC system equipped with a fluorescence detector.

• Column: A C18 reversed-phase column is commonly employed.

• Mobile Phase: A gradient elution using an aqueous buffer and an organic solvent (e.g., acetonitrile).

• Detection: As DHLNL is not naturally fluorescent, pre- or post-column derivatization with a fluorescent tag (e.g., o-phthalaldehyde, OPA) is necessary for sensitive detection.

• Quantification: Calibrate the system using purified and derivatized DHLNL standards. The concentration in the samples is determined by comparing the peak areas to the standard curve.[3]

Mandatory Visualizations

To further clarify the experimental processes, the following diagrams illustrate the workflows for sample preparation and analysis using LC-MS/MS and HPLC.

Caption: General experimental workflow for DHLNL quantification.

The formation of DHLNL is a key step in the enzymatic cross-linking of collagen, a process vital for the structural integrity of connective tissues.

Caption: Simplified pathway of enzymatic collagen cross-linking.

Conclusion

The cross-validation of Dihydroxylysinonorleucine results from different analytical platforms is crucial for ensuring data accuracy and comparability across studies. While LC-MS/MS is emerging as the gold standard due to its superior sensitivity and specificity, HPLC with fluorescence detection remains a robust and widely accessible alternative. The choice of platform will ultimately depend on the specific research question, available resources, and the required level of analytical detail. For researchers embarking on DHLNL quantification, a thorough understanding of the methodologies and their inherent advantages and limitations is essential for generating reliable and meaningful data. Further studies directly comparing the quantitative performance of these platforms on identical biological samples are warranted to establish clear cross-validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Immature and Mature Collagen Crosslinks Quantification Using High-Performance Liquid Chromatography and High-Resolution Mass Spectrometry in Orbitrap™ - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine as a Biomarker for Acute Fibrosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dihydroxylysinonorleucine (DHLNL) as a biomarker for fibrotic activity, with a focus on its correlation with histological findings. The data presented here is intended to assist researchers in evaluating the utility of DHLNL in preclinical and clinical studies of fibrotic diseases, particularly in distinguishing between acute and chronic fibrotic processes.

Correlation of Collagen Cross-Link Ratios with Histological Findings in Lung Disease

An elevated ratio of the immature collagen cross-link dihydroxylysinonorleucine (DHLNL) to hydroxylysinonorleucine (HLNL) is a key indicator of acute fibrotic episodes. In contrast, higher levels of the mature, trivalent cross-link hydroxypyridinium (OHP) are associated with chronic, established fibrosis.[1][2][3] This distinction is critical for staging disease and monitoring therapeutic interventions.

The following table summarizes quantitative data from a study analyzing collagen cross-links in lung tissue from patients with Adult Respiratory Distress Syndrome (ARDS), a condition characterized by acute lung injury and fibrosis, and Interstitial Lung Disease (ILD), which represents a more chronic fibrotic state.

Histological Finding	Patient Group	DHLNL:HLNL Ratio (mean ± SD)	OHP Content (residues/collagen molecule, mean ± SD)
Acute Fibrotic Episode	ARDS (n=8)	0.81 ± 0.21*	0.28 ± 0.14
Chronic Fibrosis	ILD (n=12)	0.49 ± 0.17	0.82 ± 0.31**
Normal Lung Tissue	Control (n=19)	0.41 ± 0.11	0.35 ± 0.11

*Statistically significant elevation compared to control and ILD groups, suggesting a marker for an acute fibrotic event.[1] **Statistically significant increase compared to control and ARDS groups, serving as a marker for chronic lung fibrosis.[1]

Experimental Protocols

Measurement of Dihydroxylysinonorleucine (DHLNL) and other Collagen Cross-Links

This protocol describes a common method for the analysis of collagen cross-links in tissue samples using High-Performance Liquid Chromatography (HPLC).

1. Tissue Hydrolysis:

• Obtain frozen lung tissue samples (~10-100 mg).
• Lyophilize (freeze-dry) the tissue samples to a constant weight.
• Hydrolyze the dried tissue in 6 M HCl at 110°C for 24 hours in sealed, nitrogen-flushed glass tubes.
• Following hydrolysis, evaporate the HCl under a vacuum.
• Re-dissolve the hydrolysate in a suitable buffer, such as 0.1% heptafluorobutyric acid (HFBA) in water.

2. Reduction of Immature Cross-Links:

• To stabilize and allow for the measurement of immature cross-links like DHLNL and HLNL, a reduction step is necessary prior to hydrolysis.
• Tissue samples are reduced with a solution of sodium borohydride (B1222165) (NaBH4) in a buffered solution before the acid hydrolysis step.

3. HPLC Analysis:

• Perform chromatographic separation on a reverse-phase C18 column.
• Use a gradient of acetonitrile (B52724) in water with an ion-pairing agent like 0.01 M HFBA.[4]
• Detect the cross-links using a spectrofluorometer, taking advantage of their natural fluorescence.[4]
• Quantify the peaks by comparing their area to that of known standards for DHLNL, HLNL, and OHP. Results are typically normalized to the collagen content of the tissue, often estimated from the hydroxyproline (B1673980) content.

Histological Evaluation of Pulmonary Fibrosis

The Modified Ashcroft Scale is a widely used semi-quantitative method for grading the severity of pulmonary fibrosis in histological samples.[5][6][7]

1. Tissue Preparation and Staining:

• Fix lung tissue samples in 10% neutral buffered formalin.
• Embed the fixed tissue in paraffin (B1166041) and cut 5 µm sections.
• Stain the sections with Masson's Trichrome, which stains collagen blue, allowing for visualization of fibrotic areas.

2. Microscopic Evaluation:

• Examine the entire stained lung section at a low magnification (e.g., 40x) to get an overview of the fibrotic changes.
• Assign a score from 0 to 8 to a number of microscopic fields at a higher magnification (e.g., 100x or 200x) based on the following criteria:
• Grade 0: Normal lung.
• Grade 1: Minimal fibrous thickening of alveolar or bronchial walls.
• Grade 2: Moderate thickening of walls without obvious damage to lung architecture.
• Grade 3: Increased fibrosis with definite damage to lung structure and formation of fibrous bands or small fibrous masses.
• Grade 4: Severe distortion of structure and large fibrous areas.
• Grade 5: Total fibrous obliteration of the field.
• Grade 6: Total fibrous obliteration of the field with the presence of a single fibrous mass.
• Grade 7: Total fibrous obliteration of the field with confluent fibrous masses.
• Grade 8: Total obliteration of the field with evidence of honeycombing.
• The final score for the lung sample is the average of the scores from all the fields examined.

Visualized Pathways and Workflows

The following diagrams illustrate the biochemical pathway leading to DHLNL formation and a typical experimental workflow for its analysis in relation to histology.

Caption: Biochemical pathway of collagen cross-link formation.

Caption: Experimental workflow for correlating DHLNL with histology.

References

• 1. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitation of hydroxypyridinium crosslinks in collagen by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Standardized quantification of pulmonary fibrosis in histological samples. | Semantic Scholar [semanticscholar.org]
• 6. Standardized quantification of pulmonary fibrosis in histological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of quantitative and qualitative scoring approaches for radiation-induced pulmonary fibrosis as applied to a preliminary investigation into the efficacy of mesenchymal stem cell delivery methods in a rat model - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of Dihydroxylysinonorleucine in different fibrotic diseases

A deep dive into the collagen cross-link Dihydroxylysinonorleucine (DHLNL) reveals its significant role in the progression of various fibrotic diseases. This guide offers a comparative analysis of DHLNL across different fibrotic conditions, providing researchers, scientists, and drug development professionals with objective data and experimental insights into this key biomarker and therapeutic target.

Dihydroxylysinonorleucine is a crucial divalent collagen cross-link that stabilizes collagen fibrils, contributing to the structural integrity and mechanical strength of tissues. Its formation is a result of a series of post-translational modifications of collagen molecules, catalyzed by enzymes such as lysyl hydroxylases and lysyl oxidases. In pathological fibrotic conditions, the dysregulation of these enzymes leads to an overabundance of DHLNL, resulting in excessive tissue stiffening and scarring, which are hallmarks of fibrosis.

Quantitative Landscape of DHLNL in Fibrotic Diseases

The concentration of DHLNL serves as a direct indicator of the extent of collagen cross-linking and, consequently, the severity of fibrosis. While comprehensive quantitative data across all fibrotic diseases remains an area of ongoing research, existing studies provide a clear picture of its upregulation in specific conditions.

Fibrotic Disease	Tissue/Sample	Analyte	Method	Key Findings	Reference
Idiopathic Pulmonary Fibrosis (IPF)	Lung Tissue	DHLNL	LC-MS/MS	~2.3-fold increase in DHLNL concentration in IPF patients compared to healthy donors.	[1]
Lung Tissue	DHLNL/HLNL Ratio	LC-MS/MS	Significant elevation in the ratio of DHLNL to Hydroxylysinonorleucine (HLNL) in IPF.	[2][3]
Liver Cirrhosis	Serum	Hydroxylysine	Not Specified	Significantly higher levels of total and free hydroxylysine in patients with decompensated hepatic cirrhosis compared to healthy subjects.	[4]
Localized Scleroderma (Skin Fibrosis)	Skin Biopsy	Hydroxylysine	Not Specified	Increased concentration of hydroxylysine in sclerotic plaques, particularly in localized morphoea plaque.	[5]
Skin Biopsy	Lysyl Oxidase	Immunohistochemistry	Increased expression of lysyl oxidase in the dermis of both systemic and localized scleroderma.

The Molecular Machinery: Signaling Pathways and Experimental Protocols

The formation of DHLNL is intricately regulated by complex signaling pathways, with the Transforming Growth Factor-beta (TGF-β) pathway playing a central role.

TGF-β Signaling Pathway in Fibrosis and DHLNL Formation

TGF-β is a potent pro-fibrotic cytokine that orchestrates the fibrotic cascade. Upon binding to its receptor, TGF-β activates downstream signaling molecules, primarily the Smad proteins. This leads to the upregulation of genes encoding for collagen and the enzymes responsible for collagen cross-linking, including Lysyl Hydroxylase 2 (LH2) and Lysyl Oxidase (LOX). LH2 is crucial for the hydroxylation of lysine (B10760008) residues in the telopeptides of collagen, a prerequisite for the formation of DHLNL. LOX then catalyzes the oxidative deamination of lysine and hydroxylysine residues, initiating the cross-linking process.

Caption: TGF-β signaling cascade leading to increased DHLNL and fibrosis.

Experimental Workflow for DHLNL Quantification

The gold standard for the accurate and sensitive quantification of DHLNL is High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The following provides a generalized workflow for this analysis.

Caption: General experimental workflow for DHLNL quantification by HPLC-MS/MS.

Detailed Experimental Protocol: Quantification of DHLNL by LC-MS/MS

1. Sample Preparation:

• Tissue Homogenization: Frozen tissue samples are weighed and homogenized in a suitable buffer to create a uniform lysate.

• Acid Hydrolysis: The homogenate is subjected to strong acid hydrolysis (e.g., 6M HCl at 110°C for 24 hours) to break down the proteins into their constituent amino acids and cross-links.

• Solid Phase Extraction (SPE): The hydrolysate is then purified using a solid-phase extraction column (e.g., C18) to remove interfering substances and enrich for the cross-link analytes.

• Derivatization (Optional): In some protocols, a derivatization step may be included to improve the chromatographic separation and mass spectrometric detection of the analytes.

2. HPLC Separation:

• The purified sample is injected into a High-Performance Liquid Chromatography (HPLC) system.

• A reversed-phase column (e.g., C18) is typically used to separate the different amino acids and cross-links based on their hydrophobicity.

• A gradient elution with a mobile phase consisting of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid) is employed.

3. Tandem Mass Spectrometry (MS/MS) Detection:

• The eluent from the HPLC is introduced into the mass spectrometer.

• The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Specific precursor-to-product ion transitions for DHLNL and an internal standard are monitored.

4. Data Analysis:

• A standard curve is generated using known concentrations of purified DHLNL standard.

• The concentration of DHLNL in the samples is determined by comparing their peak areas to the standard curve.

• The DHLNL concentration is typically normalized to the total collagen content of the sample, which can be determined by measuring the hydroxyproline (B1673980) content in the same hydrolysate. The final results are often expressed as moles of DHLNL per mole of collagen.[2]

Conclusion

The comparative analysis of Dihydroxylysinonorleucine across different fibrotic diseases underscores its potential as a valuable biomarker for disease diagnosis, prognosis, and monitoring therapeutic response. While quantitative data is most robust for idiopathic pulmonary fibrosis, the evidence from liver cirrhosis and scleroderma strongly suggests a conserved mechanism of increased collagen cross-linking. The detailed understanding of the underlying signaling pathways and the standardized experimental protocols for DHLNL quantification will be instrumental in advancing research and development of novel anti-fibrotic therapies targeting the pathological accumulation of this critical collagen cross-link. Further studies providing direct quantitative comparisons of DHLNL levels across a broader spectrum of fibrotic diseases are warranted to fully elucidate its role in fibrogenesis.

References

• 1. TGF-ß induces Lysyl hydroxylase 2b in human synovial osteoarthritic fibroblasts through ALK5 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.rug.nl [research.rug.nl]
• 3. Induction of cardiac fibroblast lysyl oxidase by TGF-β1 requires PI3K/Akt, Smad3, and MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a HPLC-MS/MS Method for Assessment of Thiol Redox Status in Human Tear Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collagen specific amino acids in skin in localized scleroderma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Dihydroxylysinonorleucine Measurements Against Established Collagen Turnover Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dihydroxylysinonorleucine (DHLNL), an emerging biomarker of collagen turnover, with established assays. It is designed to assist researchers, scientists, and drug development professionals in understanding the validation process for this novel marker and its potential role in assessing collagen metabolism. This document outlines the biochemical basis of DHLNL and other key markers, presents available quantitative data, details experimental methodologies, and visualizes the relevant biological pathways and validation workflows.

Introduction to Collagen Turnover Biomarkers

Collagen, the most abundant protein in mammals, provides structural integrity to tissues. Its continuous synthesis and degradation, known as turnover, are crucial for tissue maintenance and repair. Alterations in collagen turnover are implicated in a wide range of pathologies, including fibrosis, osteoporosis, and cancer metastasis. Biomarkers of collagen turnover are therefore invaluable tools for diagnostics, prognostics, and monitoring therapeutic interventions.

Established biomarkers of collagen turnover can be broadly categorized into markers of collagen formation and markers of collagen degradation. Procollagen (B1174764) peptides, such as PINP (procollagen type I N-terminal propeptide), are released during the synthesis of new collagen molecules. Conversely, degradation markers, such as pyridinoline (B42742) (PYD) and deoxypyridinoline (B1589748) (DPD), are mature cross-links released into circulation upon the breakdown of collagen fibers.

Dihydroxylysinonorleucine (DHLNL) is an immature, divalent collagen cross-link.[1][2] It represents an early stage in the collagen maturation process and is a precursor to the more stable, mature trivalent cross-links like PYD.[1] As such, the measurement of DHLNL offers a unique window into the dynamics of new collagen deposition and cross-linking.

Comparative Analysis of Collagen Turnover Biomarkers

The following tables summarize the key characteristics of DHLNL in comparison to established collagen turnover markers.

Table 1: General Characteristics of Major Collagen Turnover Biomarkers

Biomarker	Abbreviation	Classification	Formation Pathway	Key Characteristics
Dihydroxylysinonorleucine	DHLNL	Immature, Divalent Cross-link	Enzymatic (Lysyl hydroxylase and Lysyl oxidase mediated)	Precursor to mature cross-links; reflects early-stage collagen cross-linking and new collagen deposition.[1][3]
Pyridinoline	PYD	Mature, Trivalent Cross-link	Enzymatic (Maturation of immature cross-links)	Provides high mechanical strength and stability to tissues like bone and cartilage; a marker of collagen degradation.[2]
Deoxypyridinoline	DPD	Mature, Trivalent Cross-link	Enzymatic (Maturation of immature cross-links)	More specific to bone collagen than PYD; a key marker of bone resorption.[4][5]
Procollagen Type I N-terminal Propeptide	PINP	Propeptide	Cleavage of procollagen during collagen synthesis	A sensitive marker of bone formation.[6]
C-terminal telopeptide of type I collagen	CTX-I	Telopeptide fragment	Proteolytic cleavage of mature collagen	A widely used serum marker of bone resorption.

Table 2: Performance Metrics and Methodological Comparison

Biomarker	Sample Type	Primary Analytical Method	Advantages	Limitations
DHLNL	Tissue, potentially biofluids	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High specificity and sensitivity; provides insight into early collagen maturation.[7]	Technically demanding; limited clinical validation data available.
PYD/DPD	Urine, Synovial Fluid	High-Performance Liquid Chromatography (HPLC) with fluorescence detection, ELISA	Well-established clinical utility for bone resorption; non-invasive (urine).[8][9]	Influenced by diet and renal function; reflects systemic collagen turnover, not tissue-specific.
PINP	Serum, Plasma	Immunoassays (ELISA, CLIA)	Well-established marker of bone formation; automated and widely available.[6]	Can be influenced by liver function.
CTX-I	Serum, Plasma	Immunoassays (ELISA, CLIA)	Well-established marker of bone resorption; automated and widely available.	Exhibits significant circadian variation, requiring standardized sample collection.

Experimental Protocols

Accurate quantification of collagen turnover biomarkers is essential for their reliable use in research and clinical practice. The following are summarized protocols for the analysis of DHLNL and established markers.

Quantification of Dihydroxylysinonorleucine (DHLNL) by LC-MS/MS

This protocol provides a general workflow for the quantification of DHLNL in tissue samples.

• Sample Preparation:

  • Tissue samples are frozen in liquid nitrogen and pulverized.

  • The powdered tissue is subjected to acid hydrolysis (e.g., 6M HCl at 110°C for 18-24 hours) to break down the collagen into its constituent amino acids and cross-links.

  • The hydrolysate is dried and reconstituted in an appropriate buffer for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • The reconstituted sample is injected into a liquid chromatography system coupled to a tandem mass spectrometer.

  • Chromatographic separation is typically achieved using a reverse-phase C18 column.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify DHLNL based on its unique mass-to-charge ratio and fragmentation pattern.

• Quantification:

  • The concentration of DHLNL in the sample is determined by comparing its peak area to that of a known concentration of a stable isotope-labeled internal standard.

Quantification of Pyridinoline (PYD) and Deoxypyridinoline (DPD) by HPLC

This protocol outlines the measurement of PYD and DPD in urine.

• Sample Preparation:

  • A 24-hour or second morning void urine sample is collected.

  • An aliquot of the urine is subjected to acid hydrolysis to release PYD and DPD from peptide fragments.

  • The hydrolysate is then subjected to a solid-phase extraction (SPE) cleanup to remove interfering substances.

• HPLC Analysis:

  • The purified sample is injected onto a reverse-phase C18 column.

  • PYD and DPD are separated using a specific mobile phase gradient.

  • Detection is achieved using a fluorescence detector, as PYD and DPD are naturally fluorescent.

• Quantification:

  • The concentrations of PYD and DPD are determined by comparing their peak areas to those of known standards. The results are typically normalized to creatinine (B1669602) concentration to account for variations in urine dilution.

Quantification of Procollagen Peptides (e.g., PINP) by ELISA

This is a general protocol for measuring procollagen peptides in serum.

• Sample Collection:

  • A blood sample is collected and centrifuged to obtain serum.

• ELISA Procedure:

  • The serum sample is added to the wells of a microtiter plate pre-coated with antibodies specific to the procollagen peptide of interest.

  • A series of incubation and washing steps are performed, followed by the addition of an enzyme-linked secondary antibody.

  • A substrate is added, which is converted by the enzyme to produce a colored product.

• Quantification:

  • The intensity of the color is measured using a microplate reader.

  • The concentration of the procollagen peptide in the sample is determined by comparison to a standard curve generated from known concentrations of the peptide.

Signaling Pathways and Validation Workflow

To understand the context of these biomarkers, it is essential to visualize the biochemical pathways of collagen turnover and the logical workflow for validating a new biomarker.

Caption: Biochemical pathway of collagen turnover highlighting the release of key biomarkers.

Caption: Logical workflow for the validation of a new biomarker like DHLNL.

Conclusion

Dihydroxylysinonorleucine (DHLNL) is a promising biomarker that provides novel insights into the early stages of collagen cross-linking and maturation. While established markers like PYD, DPD, and PINP have well-defined roles in clinical practice, particularly in the context of bone diseases, DHLNL offers a more nuanced view of collagen metabolism at the tissue level. The validation of DHLNL against these established assays is a critical step in translating this biomarker from a research tool to a clinically relevant diagnostic. The gold standard for DHLNL quantification, LC-MS/MS, offers high specificity and sensitivity, paving the way for future studies to elucidate its clinical utility in a variety of diseases characterized by aberrant collagen turnover. Further research involving direct comparative studies in relevant patient populations is necessary to fully establish the role of DHLNL in the armamentarium of collagen turnover biomarkers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Performance of novel collagen turnover biomarkers to detect increased liver stiffness in MASLD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactome | Formation of dehydro-lysinonorleucine cross-links [reactome.org]
• 7. benchchem.com [benchchem.com]
• 8. (5S,5’R)-Dihydroxy Lysinonorleucine | LGC Standards [lgcstandards.com]
• 9. Quantifying carboxymethyl lysine and carboxyethyl lysine in human plasma: clinical insights into aging research using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine (DHLNL) as a Cancer Biomarker: A Comparative Analysis of Specificity

A Guide for Researchers, Scientists, and Drug Development Professionals

The tumor microenvironment plays a pivotal role in cancer progression, with the extracellular matrix (ECM) increasingly recognized as a key regulator of tumor cell behavior. Dihydroxylysinonorleucine (DHLNL), a collagen cross-link, is emerging as a critical biomarker associated with increased stromal stiffness and poor prognosis in several cancers. This guide provides an objective comparison of DHLNL's performance as a biomarker against other alternatives, supported by experimental data and detailed methodologies, to aid researchers in their assessment of its specificity and potential clinical utility.

The Role of DHLNL in Cancer Progression

Dihydroxylysinonorleucine is a type of collagen cross-link formed through the enzymatic action of lysyl hydroxylase 2 (LH2), encoded by the PLOD2 gene. In the tumor microenvironment, hypoxic conditions and signaling molecules like Transforming Growth Factor-beta (TGF-β) upregulate LH2 expression.[1] This leads to an increase in DHLNL, which in turn contributes to the stiffening of the ECM. This altered mechanical environment promotes cancer cell invasion and metastasis through signaling pathways involving integrins and Focal Adhesion Kinase (FAK).[1]

Quantitative Comparison of Biomarker Performance

Assessing the specificity of a biomarker is crucial for its clinical application. The following tables summarize the available quantitative data on DHLNL and its related enzyme, LH2, compared to an alternative biomarker, Lysyl Oxidase-Like 2 (LOXL2), which is also involved in ECM remodeling.

Table 1: Quantitative Levels of DHLNL in Cancer Tissue

Biomarker	Cancer Type	Tissue Status	Concentration	Fold Change
DHLNL	Lung Adenocarcinoma	Normal Lung	~0.1 mol/mol of collagen	-
DHLNL	Lung Adenocarcinoma	Tumor	~0.3 mol/mol of collagen	~3

Source: BenchChem Application Notes, 2025.[1]

Table 2: Prognostic and Diagnostic Performance of Related ECM Biomarkers

Biomarker	Cancer Type	Metric	Value	95% Confidence Interval	p-value
LH2 (PLOD2)	Pancreatic Adenocarcinoma	AUC (Diagnosis)	0.873	0.832–0.914	<0.001
Cervical Cancer	OS Hazard Ratio	1.73	1.05-2.84	0.029
Cervical Cancer	DFS Hazard Ratio	2.60	-	0.018
LOXL2	Lung Squamous Cell Carcinoma	AUC (Diagnosis)	0.751	-	<0.001
Lung Squamous Cell Carcinoma	Sensitivity	0.735	-	-
Lung Squamous Cell Carcinoma	Specificity	0.703	-	-
Digestive System Cancers	OS Hazard Ratio	1.52	1.32-1.72	<0.001

AUC: Area Under the Curve; OS: Overall Survival; DFS: Disease-Free Survival. Sources: Overexpressing PLOD Family Genes Predict Poor Prognosis in Pancreatic Cancer, 2022[2]; PLOD2 Is a Potent Prognostic Marker and Associates with Immune Infiltration in Cervical Cancer, 2021[3][4]; Increased LOXL2 expression is related to poor prognosis in lung squamous cell carcinoma, 2024[5]; Prognostic utility and clinical significance of lysyl oxidase-like 2 protein expression in digestive system cancers, 2019.[6]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and analytical methods, the following diagrams illustrate the key signaling pathway leading to DHLNL formation and a typical experimental workflow for its quantification.

DHLNL Signaling Pathway in Cancer

Experimental Workflow for DHLNL Quantification

Experimental Protocols

The gold standard for the quantification of DHLNL is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The following is a generalized protocol synthesized from multiple sources.

1. Sample Preparation

• Tissue Homogenization: Snap-freeze fresh tissue samples in liquid nitrogen. The frozen tissue is then pulverized into a fine powder using a mortar and pestle or a cryo-mill.

• Acid Hydrolysis: The powdered tissue is subjected to acid hydrolysis to break down the collagen and release the DHLNL cross-links. This is typically performed by incubating the sample in 6 M hydrochloric acid (HCl) at 110°C for 16-24 hours in a sealed, oxygen-free vial.

• Internal Standard: A known amount of a stable isotope-labeled internal standard of DHLNL is added to each sample before hydrolysis to correct for variations in sample processing and instrument response.

2. Derivatization (Optional but common)

• To improve chromatographic separation and detection sensitivity, the amino acids in the hydrolysate, including DHLNL, can be derivatized. Common derivatizing agents include 9-fluorenylmethyl chloroformate (FMOC) or similar reagents.

3. LC-MS/MS Analysis

• Chromatographic Separation: The hydrolyzed and derivatized sample is injected into a high-performance liquid chromatography (HPLC) system. A reversed-phase C18 column is typically used to separate the various amino acids and cross-links. A gradient elution with a mobile phase consisting of an aqueous solution with an organic modifier (e.g., acetonitrile) and an acid (e.g., formic acid) is employed.

• Mass Spectrometry Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both native DHLNL and the isotope-labeled internal standard are monitored for high selectivity and sensitivity.

4. Quantification

• A calibration curve is generated using known concentrations of DHLNL standards. The concentration of DHLNL in the tissue samples is then determined by comparing the ratio of the peak area of the native DHLNL to the peak area of the internal standard against the calibration curve. The results are typically normalized to the collagen content of the tissue, which can be determined by measuring the hydroxyproline (B1673980) concentration.

Conclusion

Dihydroxylysinonorleucine (DHLNL) and its synthesizing enzyme LH2 show considerable promise as biomarkers for cancer progression, particularly in assessing the aggressiveness of tumors associated with a stiff extracellular matrix. The available quantitative data indicates a significant increase in DHLNL levels in cancerous tissue compared to normal tissue. While direct sensitivity and specificity data for DHLNL in cancer prognosis is still emerging, the strong prognostic value of its upstream enzyme, LH2, in multiple cancers suggests a significant clinical potential for DHLNL.

Compared to other ECM-related biomarkers like LOXL2, DHLNL offers a more direct measure of a specific type of collagen cross-linking that is functionally implicated in tumor invasion and metastasis. However, further studies are required to establish robust sensitivity and specificity profiles for DHLNL across a wider range of cancer types and to directly compare its performance with other established and emerging biomarkers. The detailed experimental protocols provided herein offer a foundation for researchers to conduct such validation studies and to further explore the utility of DHLNL in oncology research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Overexpressing PLOD Family Genes Predict Poor Prognosis in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. PLOD2 Is a Potent Prognostic Marker and Associates with Immune Infiltration in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increased LOXL2 expression is related to poor prognosis in lung squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prognostic utility and clinical significance of lysyl oxidase-like 2 protein expression in digestive system cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydroxylysinonorleucine (DHLNL) in Tissue Injury: A Comparative Analysis of Acute vs. Chronic Profiles

For Immediate Release

A deep dive into the differential expression of the collagen cross-link Dihydroxylysinonorleucine (DHLNL) in acute versus chronic tissue injury reveals key insights for researchers and drug development professionals. This guide provides a comparative analysis, supported by experimental data, to elucidate the role of DHLNL as a potential biomarker for the state of tissue repair and fibrosis.

Dihydroxylysinonorleucine (DHLNL) is an immature, divalent collagen cross-link that plays a critical role in the initial stabilization of newly synthesized collagen fibers. Its levels and subsequent maturation are pivotal in determining the mechanical properties and resilience of tissues during repair. Emerging evidence suggests that the profile of collagen cross-links, particularly the abundance of DHLNL, differs significantly between the early stages of wound healing (acute injury) and long-standing, pathological fibrotic conditions (chronic injury). Understanding these differences is crucial for developing targeted therapeutic strategies and for identifying biomarkers that can distinguish between active, repair-oriented processes and degenerative, fibrotic states.

Quantitative Comparison of Collagen Cross-Links in Acute and Chronic Tissue Injury

The following table summarizes the key quantitative findings from studies on collagen cross-link profiles in acute and chronic tissue injury, primarily focusing on lung tissue due to the availability of comparative data. It is important to note that direct quantitative comparisons of DHLNL in acute versus chronic injury across a wide range of tissues are limited in the current literature. The data presented below is based on a key study in fibrotic lung disease and supported by findings in other models of tissue repair and fibrosis.

Parameter	Acute Tissue Injury (e.g., ARDS)	Chronic Tissue Injury (e.g., ILD)	Control (Healthy Tissue)
DHLNL:HLNL Ratio	Significantly Elevated	Normal to slightly elevated	Baseline
Hydroxypyridinium (OHP) Content (Mature Cross-link)	Normal to slightly elevated	Significantly Elevated	Baseline
Overall Collagen Deposition	Increased	Significantly Increased	Baseline

Data is primarily derived from studies in human lung tissue (ARDS as acute, ILD as chronic).[1]

The key takeaway is a marked increase in the ratio of the immature cross-link DHLNL to hydroxylysinonorleucine (HLNL) during acute fibrotic episodes.[1] This suggests a rapid deposition of new collagen with a specific post-translational modification profile. In contrast, chronic fibrotic conditions are characterized by an accumulation of mature, stable trivalent cross-links like hydroxypyridinium (OHP), indicating a long-term remodeling and stiffening of the extracellular matrix.[1]

Signaling Pathways and Molecular Mechanisms

The formation of DHLNL is a sophisticated enzymatic process that is intricately linked to the broader signaling cascades driving tissue repair and fibrosis. The Transforming Growth Factor-beta (TGF-β) pathway is a central regulator of this process.

TGF-β signaling cascade leading to increased DHLNL and fibrosis.

In response to tissue injury, TGF-β signaling is activated, leading to the phosphorylation of Smad proteins, which then translocate to the nucleus to induce the transcription of target genes. Among these are the genes for procollagen and the enzymes responsible for collagen cross-linking, notably lysyl oxidase (LOX) and lysyl hydroxylase 2 (LH2). The increased activity of LH2 is thought to be a key factor in the preferential formation of DHLNL in fibrotic conditions.

Experimental Protocols

The quantification of Dihydroxylysinonorleucine and other collagen cross-links is a meticulous process that requires precise sample preparation and sensitive analytical techniques. The gold-standard methodology is High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS).

Tissue Hydrolysis and Sample Preparation

• Tissue Lysis and Homogenization: Frozen tissue samples are pulverized under liquid nitrogen and then homogenized in a lysis buffer.

• Acid Hydrolysis: The homogenized tissue is hydrolyzed in 6M HCl at approximately 110°C for 18-24 hours. This process breaks down the collagen into its constituent amino acids and cross-linking molecules.

• Solid-Phase Extraction: The hydrolysate is then subjected to solid-phase extraction (SPE) to remove interfering substances and enrich the cross-link fraction. CF1 cellulose (B213188) chromatography is a commonly used method for this purpose.

• Derivatization (Optional): In some protocols, the sample is derivatized to enhance its chromatographic properties or detection sensitivity.

HPLC-MS/MS Analysis

• Chromatographic Separation: The purified sample is injected into an HPLC system equipped with a reverse-phase C18 column. A gradient of an organic solvent (e.g., acetonitrile) in an aqueous mobile phase containing an ion-pairing agent (e.g., heptafluorobutyric acid) is used to separate the different cross-linking molecules.

• Mass Spectrometry Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for DHLNL, HLNL, and other cross-links are monitored for highly selective and sensitive quantification.

• Quantification: The concentration of each cross-link is determined by comparing the peak area of the analyte to that of a known amount of a stable isotope-labeled internal standard.

Experimental workflow for the quantification of DHLNL.

Conclusion

The available evidence strongly suggests a differential role for the immature collagen cross-link Dihydroxylysinonorleucine in acute versus chronic tissue injury. In acute settings, characterized by rapid collagen deposition, an elevated DHLNL:HLNL ratio appears to be a key feature. Conversely, chronic fibrotic conditions are marked by the accumulation of mature, stable cross-links, indicating a shift in the collagen remodeling process towards a more permanent, stiffened matrix.

These findings have significant implications for both diagnostics and therapeutics. Monitoring the ratio of immature to mature collagen cross-links could provide a valuable tool for staging fibrotic diseases and for assessing the response to anti-fibrotic therapies. Furthermore, targeting the enzymatic pathways that lead to the formation of DHLNL, such as the activity of lysyl hydroxylase 2, may represent a promising strategy for mitigating the progression of fibrosis. Further research is warranted to validate these findings across a broader range of tissues and to explore the full potential of DHLNL as a biomarker and therapeutic target in the context of tissue injury and repair.

References

• 1. research.vu.nl [research.vu.nl]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal of Dihydroxylysinonorleucine

For researchers, scientists, and professionals in drug development, the meticulous management of all laboratory materials, including disposal, is a cornerstone of safety and regulatory compliance. Dihydroxylysinonorleucine (DHLNL), a key structural component of mature collagen, requires specific handling considerations. As a naturally occurring biomolecule integral to tissues, its disposal is governed by protocols for biological waste management rather than as a pure chemical reagent.[1] Adherence to these procedures is essential for maintaining a safe and compliant laboratory environment.

Understanding Dihydroxylysinonorleucine in a Disposal Context

Dihydroxylysinonorleucine, also known as pyridinoline, is a fluorescent cross-linking compound that provides structural integrity to collagen fibers in tissues like bone and cartilage.[2][3] It is not typically handled in an isolated, pure form but is a component of biological specimens such as animal or human tissues and cell cultures.[1] Therefore, the disposal procedures for materials containing DHLNL are dictated by the guidelines for managing biological waste.

Standard Operating Procedure for Biological Waste Containing DHLNL

The following protocol provides a comprehensive framework for the safe disposal of biological materials containing Dihydroxylysinonorleucine. It is imperative to consult and adhere to your institution's specific Environmental Health and Safety (EHS) guidelines, as local regulations may vary.[1]

Step 1: Segregation and Collection

Proper segregation at the point of generation is the critical first step to ensure safety and compliance.

• Isolate Biological Waste: Immediately separate waste containing biological materials (tissues, cell cultures) from other waste streams such as chemical, radioactive, and general refuse.[1]

• Use Designated Containers: Collect biological waste in clearly labeled, leak-proof containers lined with autoclavable biohazard bags. The universal biohazard symbol must be prominently displayed.[1]

• Avoid Overfilling: Fill biohazard bags no more than three-quarters full to ensure effective steam penetration during the autoclaving process.[1]

Step 2: Decontamination and Treatment

Decontamination renders the biological waste non-hazardous. The appropriate method will depend on the nature of the waste and institutional capabilities.

• Steam Sterilization (Autoclaving): This is the most common on-site method for treating biological waste. The process utilizes high-pressure steam to sterilize the materials.[1]

• Incineration or Alkaline Hydrolysis: For larger-scale disposal or specific types of biological waste, such as animal carcasses, these methods are typically employed. These services are often managed by specialized waste disposal contractors.[1]

Step 3: Final Disposal

Once the waste has been successfully decontaminated, it can be prepared for final disposal.

• Post-Treatment Handling: After autoclaving and cooling, the now non-hazardous waste can often be disposed of in the regular municipal solid waste stream, though this is subject to local regulations.[1]

• Designated Collection: Place the treated waste in a designated container for collection by either in-house services or a licensed biomedical waste contractor.[1]

Quantitative Data Summary: Autoclave Validation

To ensure the efficacy of the decontamination process, regular validation of autoclave cycles is crucial. The use of biological indicators is a standard method for this verification.

Parameter	Specification	Purpose
Biological Indicator	Vials containing spores of a heat-resistant bacterium (e.g., Geobacillus stearothermophilus)	To verify that the autoclave cycle achieves the necessary conditions for sterilization.[1]
Placement	In the most challenging location within the waste load (e.g., center of the bag)	To ensure that steam penetration is effective throughout the entire load.[1]
Procedure	Place the indicator in the load, run the cycle, retrieve the indicator, and incubate according to the manufacturer's instructions alongside a non-autoclaved control.	To confirm that the sterilization process successfully kills the heat-resistant spores.[1]

Experimental Protocol: Autoclave Efficacy Testing

Objective: To validate the effectiveness of the steam sterilization process for biological waste containing Dihydroxylysinonorleucine.

Materials:

• Autoclave

• Biological indicator vials (Geobacillus stearothermophilus)

• Control biological indicator vial (not autoclaved)

• Incubator

• Personal Protective Equipment (PPE): heat-resistant gloves, safety glasses

Methodology:

• Indicator Placement: Prior to the sterilization cycle, place a biological indicator vial in the center of the biological waste bag, ensuring it is surrounded by the waste material.[1]

• Autoclave Cycle: Securely close the waste bag and place it in the autoclave. Run the standard validated autoclave cycle for biological waste as per your institution's protocol.

• Indicator Retrieval: Once the cycle is complete and the load has cooled to a safe temperature, retrieve the autoclaved biological indicator vial using appropriate PPE.

• Incubation: Label the autoclaved indicator and a control (non-autoclaved) indicator. Incubate both vials according to the manufacturer's specified temperature and duration.[1]

• Result Analysis: After the incubation period, observe the indicators. A successful sterilization cycle is indicated by no growth (e.g., no color change) in the autoclaved indicator, while the control indicator should show signs of growth. If the autoclaved indicator shows growth, the autoclave cycle was not effective, and the procedure must be reviewed and repeated.

Logical Workflow for DHLNL-Containing Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of materials containing Dihydroxylysinonorleucine.

Caption: Workflow for the safe disposal of DHLNL-containing biological waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Urinary excretion of pyridinium crosslinks: a new marker of bone resorption in metabolic bone disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyridinoline - Wikipedia [en.wikipedia.org]

Navigating the Safe Handling of Dihydroxylysinonorleucine: A Procedural Guide

Personal Protective Equipment (PPE): A Proactive Approach

Given the absence of specific hazard information for Dihydroxylysinonorleucine, a cautious approach to personal protective equipment is warranted. The following table summarizes the recommended PPE for handling this compound, categorized by the type of protection.

Protection Type	Equipment	Specification	Rationale
Eye Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1-compliant	Protects against potential splashes or aerosols.[1][2]
Hand Protection	Nitrile Gloves	Chemically resistant, disposable	Prevents direct skin contact.[3][4]
Body Protection	Laboratory Coat	Standard	Protects skin and personal clothing from contamination.[1][3]
Respiratory Protection	Not generally required	Use in a well-ventilated area. A dust mask may be considered for handling fine powders.	Minimizes inhalation of airborne particles.
Foot Protection	Closed-toe Shoes	Sturdy, non-permeable	Protects feet from spills and falling objects.[1]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling Dihydroxylysinonorleucine minimizes the risk of exposure and contamination. The following workflow diagram and procedural steps outline a safe handling process from receipt to disposal.

Caption: This diagram illustrates the sequential workflow for the safe handling of Dihydroxylysinonorleucine, from initial preparation to final waste disposal.

1. Preparation & Pre-Handling Check:

• Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

• Verify that a safety shower and eyewash station are accessible and operational.

• Review the planned experiment and identify all necessary reagents and equipment.

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat, ensuring it is fully buttoned.

• Wear safety glasses with side shields or goggles.[1][2]

• Put on nitrile gloves, ensuring they are the correct size and free of defects.[3][4]

3. Handling (Weighing, Dissolving, etc.):

• Handle the compound in a well-ventilated area. For procedures that may generate dust or aerosols, use a chemical fume hood.

• When weighing, use a spatula and handle containers carefully to avoid spills.

• If dissolving the compound, add it slowly to the solvent to prevent splashing.

4. Post-Handling & Decontamination:

• Clean all equipment and the work surface with an appropriate solvent (e.g., 70% ethanol (B145695) or as determined by the specific experiment).

• Wipe down the exterior of any containers holding Dihydroxylysinonorleucine.

5. Doffing Personal Protective Equipment (PPE):

• Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the outer surface.

• Remove the laboratory coat, folding it inward to contain any potential contamination.

• Remove eye protection last.

• Wash hands thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

• Solid Waste: Collect any solid Dihydroxylysinonorleucine waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a clearly labeled, sealed waste container designated for chemical waste.

• Liquid Waste: Collect all solutions containing Dihydroxylysinonorleucine in a labeled, sealed container for liquid chemical waste. Do not pour down the drain.[5]

• Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the designated chemical waste stream.

• Follow all institutional and local regulations for chemical waste disposal.

Contingency Plan: Spill and Exposure Response

Accidents can happen, and a clear plan is essential for a swift and effective response.

• Minor Spill on Benchtop:

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand, vermiculite).

  • Clean the area with a suitable solvent.

  • Collect all cleanup materials in a sealed bag for chemical waste disposal.

• Skin Exposure:

  • Immediately remove contaminated clothing.

  • Wash the affected area with copious amounts of soap and water for at least 15 minutes.[6]

  • Seek medical attention if irritation persists.[6]

• Eye Exposure:

  • Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[4][6]

  • Seek immediate medical attention.[4][6]

By adhering to these procedural guidelines, researchers can confidently handle Dihydroxylysinonorleucine, ensuring their safety and the integrity of their work while fostering a culture of safety within the laboratory.

References

• 1. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]
• 2. cdc.gov [cdc.gov]
• 3. corporate.dow.com [corporate.dow.com]
• 4. benchchem.com [benchchem.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. store.sangon.com [store.sangon.com]